Methyl piliformate

Core Science & Biosynthesis

Synthesis of Methyl Formate via Fischer Esterification of Methanol and Formic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl formate (HCOOCH₃) is a versatile C1 building block with significant applications in the chemical and pharmaceutical industries. Its synthesis through the Fischer esterification of methanol and formic acid represents a fundamental and established method. This technical guide provides a comprehensive overview of this synthesis, detailing the underlying reaction mechanism, experimental protocols for both batch and reactive distillation processes, and key quantitative data. The document is intended to serve as a practical resource for researchers and professionals involved in chemical synthesis and process development.

Introduction

Methyl formate is a key intermediate in C1 chemistry, utilized in the production of various downstream chemicals such as formic acid, dimethylformamide, and as a solvent and fumigant. While several industrial routes to methyl formate exist, including the carbonylation of methanol, direct esterification of methanol with formic acid remains a widely studied and practiced method, particularly for smaller-scale operations and in academic research.

The reaction, a classic example of Fischer esterification, involves the acid-catalyzed reaction between methanol and formic acid to yield methyl formate and water.

HCOOH + CH₃OH ⇌ HCOOCH₃ + H₂O

The reaction is reversible, and therefore, strategies to drive the equilibrium towards the product side, such as removing water or using an excess of one reactant, are often employed.

Reaction Mechanism: Fischer Esterification

The synthesis of methyl formate from methanol and formic acid proceeds via the Fischer esterification mechanism. This acid-catalyzed process involves several key steps, as illustrated in the diagram below. The initial step is the protonation of the carbonyl oxygen of formic acid, which activates the carbonyl carbon for nucleophilic attack by methanol. A tetrahedral intermediate is formed, which then undergoes proton transfer and subsequent elimination of a water molecule to form the ester.

Caption: Fischer Esterification Mechanism for Methyl Formate Synthesis.

Experimental Protocols

Batch Synthesis in a Laboratory Setting (General Procedure)

While specific quantitative data for a standard batch reaction was not available in the initial search, a general procedure based on the principles of Fischer esterification is provided below. Researchers should optimize the parameters based on their specific equipment and desired outcomes.

Materials:

• Methanol (reagent grade)

• Formic acid (88% or higher)

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (for neutralization)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine methanol and formic acid. A common molar ratio is to use an excess of methanol to drive the equilibrium towards the product.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the flask in an ice bath.

• Assemble a reflux apparatus and heat the mixture to reflux for a specified period (e.g., 1-2 hours).

• After cooling, transfer the reaction mixture to a separatory funnel.

• Wash the mixture with water to remove excess methanol and sulfuric acid.

• Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution until effervescence ceases.

• Separate the organic layer (methyl formate) and dry it over an anhydrous drying agent like magnesium sulfate.

• Purify the methyl formate by simple distillation, collecting the fraction boiling at approximately 32 °C.

Reactive Distillation for Enhanced Yield

Reactive distillation combines reaction and separation in a single unit, which is particularly effective for equilibrium-limited reactions like esterification. By continuously removing the low-boiling product (methyl formate, b.p. 32 °C) from the reaction zone, the equilibrium is shifted towards product formation, leading to higher conversions.

Experimental Setup: A typical laboratory setup for reactive distillation includes a distillation kettle (reactor), a packed distillation column, a condenser, a reflux distributor, and collection vessels.

Procedure (based on a cited study):

• Charge the distillation kettle with 400 mL of methanol and 350 mL of formic acid.

• Heat the mixture and operate under total reflux for approximately 30 minutes to establish equilibrium within the column.

• Adjust the reflux ratio to a high value (e.g., 10) to ensure high purity of the overhead product.

• Continuously collect the methyl formate product from the top of the column.

• Monitor the reaction progress by taking samples from the product stream and analyzing them using gas chromatography.

• The reaction is considered complete after approximately 3 hours, or when the production of methyl formate ceases.

Quantitative Data

The following tables summarize quantitative data from a reactive distillation experiment for the synthesis of methyl formate.

Table 1: Reactant and Operational Parameters for Reactive Distillation

Parameter	Value	Reference
Methanol Volume	400 mL
Formic Acid Volume	350 mL
Molar Ratio (Methanol:Formic Acid)	~1:1
Initial Reflux Time	30 min
Reflux Ratio	10
Total Reaction Time	~3 hours

Table 2: Performance Metrics for Reactive Distillation Synthesis

Metric	Value	Reference
Purity of Methyl Formate (top product)	> 95%
Conversion of Formic Acid	78.7% - 91.5%
Activation Energy (Ea)	27.1 kJ/mol
Pre-exponential Factor (A)	4.51 x 10⁻⁴ m³/(s·mol)

Analytical Methods for Product Quantification

Accurate determination of the concentration of methyl formate and the consumption of reactants is crucial for monitoring reaction kinetics and calculating yield. Gas chromatography (GC) is the most common analytical technique for this purpose.

Gas Chromatography (GC) Method:

• Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A polar capillary column is typically used, such as a STABILWAX column (60 m x 0.32 mm i.d., 1.0 µm film thickness).

• Carrier Gas: Hydrogen or Helium.

• Injector Temperature: 150 °C.

• Detector Temperature: 200 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 190 °C.

  • Final hold: 2 minutes at 190 °C.

• Injection Volume: 1 µL.

• Quantification: An external or internal standard method can be used for quantification. For an external standard, a calibration curve is constructed by plotting the peak area of methyl formate standards against their known concentrations.

Caption: General Workflow for GC Analysis of Methyl Formate.

Conclusion

The synthesis of methyl formate from methanol and formic acid via Fischer esterification is a robust and well-understood reaction. This guide has provided a detailed overview of the reaction mechanism, practical experimental protocols for both batch and reactive distillation methods, and key quantitative data. The use of reactive distillation offers a significant advantage in achieving high product purity and conversion by overcoming equilibrium limitations. The provided analytical method using gas chromatography allows for accurate monitoring and quantification of the synthesis. This document serves as a valuable technical resource for scientists and researchers engaged in the synthesis and application of methyl formate.

A Comprehensive Technical Guide on the Thermodynamic Properties of the Gas-Phase Methyl Formate

This guide provides an in-depth analysis of the thermodynamic properties of methyl formate in its gaseous state. It is intended for researchers, scientists, and professionals in drug development and related fields who require precise thermodynamic data for modeling and experimental design. This document outlines key thermodynamic parameters, details the experimental methodologies for their determination, and presents a logical workflow for data acquisition and application.

Introduction to Methyl Formate

Methyl formate (HCOOCH₃) is the methyl ester of formic acid. It is a colorless liquid with an ethereal odor, low boiling point, and high vapor pressure. In the gas phase, its thermodynamic properties are of significant interest for various applications, including atmospheric chemistry, combustion studies, and as a reference molecule in computational chemistry. An accurate understanding of its heat capacity, enthalpy, entropy, and Gibbs free energy is crucial for predicting its behavior under different conditions.

Key Thermodynamic Properties of Gas-Phase Methyl Formate

The thermodynamic properties of methyl formate have been determined through a combination of experimental techniques and theoretical calculations. The following table summarizes the key quantitative data available in the literature.

Thermodynamic Property	Symbol	Value	Units
Standard Molar Enthalpy of Formation	ΔfH°gas	-356.5 ± 0.6	kJ/mol
Standard Molar Entropy	S°gas	290.45	J/(mol·K)
Molar Heat Capacity (at constant pressure)	Cp	60.25 (at 298.15 K)	J/(mol·K)

Experimental Determination of Thermodynamic Properties

The accurate determination of the thermodynamic properties of gas-phase methyl formate relies on a combination of experimental techniques. These methods provide the foundational data for calculating key parameters like enthalpy of formation and entropy.

Calorimetry is a primary experimental technique used to measure the heat changes associated with chemical reactions or physical transitions. For determining the enthalpy of formation of methyl formate, combustion calorimetry is often employed.

• Experimental Protocol for Combustion Calorimetry:

  • A precise amount of liquid methyl formate is placed in a sealed container (a bomb) with a known excess of oxygen.

  • The bomb is submerged in a known mass of water in a thermally insulated container (the calorimeter).

  • The sample is ignited, and the complete combustion of methyl formate to CO₂ and H₂O releases heat.

  • The temperature change of the water is meticulously measured to determine the heat of combustion.

  • The standard enthalpy of formation is then calculated using Hess's law, which involves the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Spectroscopic methods are essential for determining the molecular structure and vibrational frequencies of methyl formate. This information is crucial for calculating the entropy and heat capacity of the molecule in the gas phase using statistical mechanics.

• Experimental Protocol for Spectroscopic Analysis:

  • A sample of gaseous methyl formate is introduced into the sample chamber of an infrared (IR) or Raman spectrometer.

  • The spectrometer irradiates the sample with electromagnetic radiation and measures the absorption or scattering of this radiation as a function of frequency.

  • The resulting spectrum reveals the vibrational modes of the molecule.

  • By analyzing the positions and intensities of the spectral bands, the fundamental vibrational frequencies can be determined.

  • These frequencies, along with the molecule's rotational constants (obtained from microwave spectroscopy), are then used as inputs for statistical mechanics calculations to determine thermodynamic functions such as entropy and heat capacity.

Logical Workflow for Thermodynamic Property Determination

The determination of a complete and accurate set of thermodynamic properties for a molecule like methyl formate involves a synergistic approach combining experimental measurements and theoretical calculations. The following diagram illustrates this logical workflow.

Workflow for determining thermodynamic properties.

Conclusion

The thermodynamic properties of gas-phase methyl formate are well-characterized through a combination of precise experimental measurements and robust theoretical calculations. The data presented in this guide serves as a reliable reference for researchers and scientists. A thorough understanding of the experimental protocols and the logical workflow for data determination is essential for the critical evaluation and application of these thermodynamic parameters in scientific and industrial contexts.

An In-depth Technical Guide to Methyl Formate (CAS 107-31-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl formate (CAS 107-31-3), also known as methyl methanoate, is the methyl ester of formic acid and represents the simplest carboxylate ester.[1] It is a colorless, volatile liquid with a characteristic ethereal odor.[2] This versatile compound serves as a crucial C1 building block in chemical synthesis, a solvent in various applications, and has historical and niche uses as a fumigant and blowing agent.[3][4][5] This technical guide provides a comprehensive overview of methyl formate, including its physicochemical properties, synthesis and purification protocols, key chemical reactions, spectroscopic data for identification and characterization, and insights into its toxicological profile.

Physicochemical Properties

Methyl formate is a highly flammable, low-boiling point liquid. Its key physical and chemical properties are summarized in the tables below for easy reference.

Table 1: Physical Properties of Methyl Formate

Property	Value	Reference(s)
Molecular Formula	C₂H₄O₂	[1]
Molecular Weight	60.05 g/mol	[1]
Appearance	Colorless liquid	[1][2]
Odor	Pleasant, ethereal	[2]
Melting Point	-100 °C	[1]
Boiling Point	32 °C	[1]
Density	0.974 g/mL at 20 °C
Vapor Pressure	476 mmHg at 20 °C
Flash Point	-19 °C
Autoignition Temperature	449 °C
Solubility in Water	30 g/100 mL at 20 °C
Refractive Index (n20/D)	1.343

Table 2: Chemical Properties and Safety Information

Property	Description	Reference(s)
Chemical Reactivity	Slowly hydrolyzes in water to form formic acid and methanol. Reacts violently with strong oxidants.
Stability	Stable under normal conditions.
Flammability	Extremely flammable. Vapors can form explosive mixtures with air.
Incompatibilities	Strong oxidizing agents.
Primary Hazards	Flammable liquid, harmful if inhaled or swallowed, causes eye irritation.	[6][7]

Synthesis and Purification

Methyl formate can be synthesized through several routes, with the industrial-scale production primarily relying on the carbonylation of methanol.[5][8] For laboratory-scale synthesis, the esterification of formic acid with methanol is a common and accessible method.

Laboratory Synthesis: Esterification of Formic Acid and Methanol

Principle: This method involves the direct, acid-catalyzed reaction between formic acid and methanol to yield methyl formate and water. Formic acid is often potent enough to self-catalyze the reaction.

Experimental Protocol:

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a distillation setup, combine anhydrous formic acid and anhydrous methanol in a 1:1 molar ratio.

• Dehydration (Optional but Recommended): Add a strong desiccant, such as anhydrous calcium chloride, to the reaction mixture. This serves to shift the equilibrium towards the product side by removing water as it is formed.

• Reaction: Gently heat the mixture to reflux. The low boiling point of methyl formate (32 °C) allows for its continuous removal from the reaction mixture by distillation, which further drives the reaction to completion.[9]

• Collection: Collect the distillate, which will be crude methyl formate containing unreacted methanol and some water.

Purification

Experimental Protocol:

• Washing: Transfer the collected distillate to a separatory funnel and wash it multiple times with a saturated sodium chloride solution to remove the majority of the methanol.[3]

• Neutralization: Neutralize any remaining acidic impurities by washing with a dilute sodium carbonate solution until effervescence ceases.[3]

• Drying: Separate the organic layer and dry it over an anhydrous drying agent, such as magnesium sulfate or calcium chloride.

• Fractional Distillation: Perform a final fractional distillation to obtain pure methyl formate. Collect the fraction boiling at 31-32 °C.

Figure 1: General workflow for the laboratory synthesis and purification of methyl formate.

Chemical Reactions and Applications

Methyl formate is a valuable reagent in organic synthesis, primarily as a formylating agent.

N-Formylation of Amines

Methyl formate is an effective reagent for the N-formylation of both aliphatic and aromatic amines to produce formamides.[10] This reaction is often catalyzed by a base.

Experimental Protocol (Guanidine-Catalyzed):

• Setup: In a suitable reaction vessel, dissolve the amine in a solvent.

• Catalyst and Reagent Addition: Add a catalytic amount of a bicyclic guanidine catalyst (e.g., 1,5,7-triazabicyclo[4.4.0]dec-5-ene, TBD).[11] Add methyl formate, typically in excess.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, the reaction mixture is typically concentrated under reduced pressure, and the resulting formamide can be purified by crystallization or chromatography.

Figure 2: Logical relationship in the base-catalyzed N-formylation of an amine using methyl formate.

Spectroscopic Data

Spectroscopic analysis is essential for the confirmation of the identity and purity of methyl formate.

Table 3: Spectroscopic Data for Methyl Formate

Technique	Key Features and Assignments	Reference(s)
¹H NMR	Two singlet peaks with an integration ratio of 1:3. - δ ≈ 8.07 ppm (s, 1H, H-C=O) - δ ≈ 3.75 ppm (s, 3H, O-CH₃)	[6]
¹³C NMR	Two distinct signals. - δ ≈ 161 ppm (C=O) - δ ≈ 51 ppm (O-CH₃)	[12]
Infrared (IR)	- Strong C=O stretching vibration at ~1735-1750 cm⁻¹ - C-O stretching vibrations at ~1180-1200 cm⁻¹ - C-H stretching vibrations around 2900 cm⁻¹ - Absence of a broad O-H band confirms purity from alcohol and carboxylic acid.	[13]
Mass Spectrometry (EI)	- Molecular ion (M⁺) peak at m/z = 60. - Prominent fragment ions at m/z = 31 ([OCH₃]⁺, base peak) and m/z = 29 ([CHO]⁺).	[14]

Toxicology and Biological Effects

The toxicology of methyl formate is of interest, particularly in the context of occupational exposure and its use as a fumigant.

Mechanism of Airway Irritation

Studies in animal models suggest that the acute airway irritation caused by methyl formate is not solely due to the parent compound.[15] A significant portion of its irritant effect is attributed to its in vivo hydrolysis.

Signaling Pathway:

• Absorption: Methyl formate is absorbed through the lungs and skin.[15]

• Metabolism: In the body, it is hydrolyzed by carboxyesterases into formic acid and methanol.[15]

• Irritation: Formic acid is a potent sensory irritant, and its formation is a key step in the observed toxicological effect.[15] The contribution of methanol to the sensory irritation is considered to be low.[15]

Figure 3: Simplified pathway of methyl formate-induced airway irritation.

Conclusion

Methyl formate is a fundamental chemical with significant utility in both industrial and laboratory settings. Its well-defined physicochemical properties and reactivity make it a valuable tool for organic synthesis, particularly for formylation reactions. A thorough understanding of its synthesis, purification, and spectroscopic characteristics is essential for its effective and safe use. Furthermore, an awareness of its metabolic pathway and toxicological profile is crucial for professionals in drug development and occupational health, guiding safe handling practices and informing the development of safer alternatives where necessary. This guide provides a solid technical foundation for researchers and scientists working with this important C1 building block.

References

• 1. Methyl formate(107-31-3) 1H NMR [m.chemicalbook.com]
• 2. Methyl formate(107-31-3) 13C NMR spectrum [chemicalbook.com]
• 3. prepchem.com [prepchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. acs.org [acs.org]
• 6. methyl methanoate low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 methyl formate 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. chemos.de [chemos.de]
• 8. mdpi.com [mdpi.com]
• 9. asianpubs.org [asianpubs.org]
• 10. researchgate.net [researchgate.net]
• 11. Formylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. C-13 nmr spectrum of methyl methanoate analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of methyl formate C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 13. infrared spectrum of methyl methanoate prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of methyl formate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. mass spectrum of methyl methanoate fragmentation pattern of m/z m/e ions for analysis and identification of methyl formate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 15. Acute airway irritation of methyl formate in mice - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Physical Properties of Liquid Methyl Formate

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the core physical properties of liquid methyl formate (HCOOCH₃). It includes tabulated quantitative data, detailed experimental protocols for property determination, and graphical representations of key relationships to serve as an essential reference for laboratory and development applications.

Introduction

Methyl formate (also known as methyl methanoate) is the simplest carboxylate ester, derived from formic acid and methanol.[1] It is a colorless, volatile liquid with a characteristic ethereal odor.[1][2] Due to its high vapor pressure and low surface tension, it is utilized in various industrial applications, including as a solvent for quick-drying finishes, a blowing agent for polyurethane foams, an agricultural fumigant, and a precursor in the synthesis of other chemical compounds like formamide and dimethylformamide.[1][3] A thorough understanding of its physical properties is critical for its safe handling, application design, and process modeling.

Quantitative Physical Properties

The fundamental physical properties of liquid methyl formate are summarized below. Data has been aggregated from various chemical handbooks and databases to provide a reliable reference.

Property	Value	Temperature (°C)	Pressure (atm)	Reference(s)
Molecular Formula	C₂H₄O₂	N/A	N/A	[1][4]
Molar Mass	60.05 g·mol⁻¹	N/A	N/A	[2][5]
Boiling Point	31.8 - 34 °C	N/A	1	[6][7]
Melting Point	-100 °C	N/A	1	[1]
Density	0.974 - 0.98 g/cm³	20	1	[1][7]
Viscosity	0.325 mPa·s	25	1	[2]
Surface Tension	25 mN/m	20	1	[6]
Vapor Pressure	476 - 644 hPa	20	N/A	[1][4][8]
9.47 psi	20	N/A
32.91 psi	55	N/A	[9][10]
Refractive Index (n₂₀/D)	1.343 - 1.344	20	N/A	[7][11]
Specific Heat Capacity (liquid)	119.1 - 120.57 J/(mol·K)	25	1	[2][12]
Flash Point	-19 to -27 °F (-28 to -33 °C)	N/A	1	[2][3][13]
Solubility in Water	30 g/100mL (30%)	20	1	[1][4]

Methodologies for Experimental Determination

Accurate determination of physical properties is paramount. The following sections detail standard experimental protocols for measuring key liquid properties of methyl formate.

Density Measurement (Pycnometry)

Density is determined by precisely measuring the mass of a known volume of the liquid.[14]

• Apparatus: Pycnometer (a glass flask with a precise volume), analytical balance, thermometer, and a temperature-controlled water bath.

• Protocol:

  • The empty pycnometer is thoroughly cleaned, dried, and its mass (m₁) is accurately weighed.[15]

  • The pycnometer is filled with distilled water and placed in a thermostat bath at a specific temperature (e.g., 20°C) until thermal equilibrium is reached. The volume is adjusted precisely to the calibration mark.

  • The exterior is dried, and the pycnometer filled with water is weighed (m₂). The mass of the water is m₂ - m₁.

  • The volume of the pycnometer (V) is calculated using the known density of water at that temperature.

  • The process is repeated using methyl formate. The pycnometer is filled with methyl formate, brought to the target temperature, and weighed (m₃).

  • The mass of the methyl formate is m₃ - m₁.

  • The density (ρ) is calculated using the formula: ρ = (m₃ - m₁) / V .

Viscosity Measurement (Capillary Viscometer)

Viscosity measures a fluid's resistance to flow. The Ostwald viscometer is a common device for this purpose.[16]

• Apparatus: Ostwald viscometer, temperature-controlled bath, stopwatch, and pipette.

• Protocol:

  • The viscometer is cleaned and dried. A precise volume of a reference liquid (e.g., water) is introduced into the larger bulb.

  • The viscometer is placed vertically in a thermostat bath to reach thermal equilibrium.

  • The liquid is drawn by suction up through the capillary tube into the upper bulb.

  • The liquid is allowed to flow back down, and the time (t₁) it takes for the meniscus to pass between two calibration marks is measured with a stopwatch.

  • The procedure is repeated with methyl formate, measuring the flow time (t₂).

  • The viscosity of methyl formate (η₂) is calculated relative to the reference liquid (η₁) using the equation: η₂ = (ρ₂ * t₂) / (ρ₁ * t₁) * η₁ , where ρ₁ and ρ₂ are the densities of the reference liquid and methyl formate, respectively.[17]

Surface Tension Measurement (Stalagmometric Method)

This method relates surface tension to the weight or number of drops falling from a capillary tube.[18]

• Apparatus: Stalagmometer (a capillary tube with a polished tip and a bulb), weighing bottle, and analytical balance.[16]

• Protocol (Drop-Weight Method):

  • The stalagmometer is cleaned and mounted vertically.

  • It is filled with a reference liquid (e.g., water), and a set number of drops (e.g., 20) are collected in a pre-weighed bottle.[18] The total mass is recorded to find the average mass per drop (m₁).

  • The process is repeated with methyl formate to find the average mass of its drop (m₂).

  • The surface tension of methyl formate (γ₂) is calculated using the formula: γ₂ = (m₂ / m₁) * γ₁ , where γ₁ is the known surface tension of the reference liquid.[18]

Visualized Workflows and Relationships

To clarify the processes and interdependencies of these physical properties, the following diagrams are provided.

Experimental Workflow for Property Determination

The following workflow outlines the general steps involved in the experimental measurement of a physical property like density or viscosity.

Caption: General workflow for physical property measurement.

Influence of Temperature on Physical Properties

Temperature is a critical factor that influences the physical properties of methyl formate. The diagram below illustrates these fundamental relationships.

Caption: Relationship between temperature and key physical properties.

References

• 1. Methyl formate - Wikipedia [en.wikipedia.org]
• 2. Methyl formate | HCOOCH3 | CID 7865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. grokipedia.com [grokipedia.com]
• 4. ICSC 0664 - METHYL FORMATE [inchem.org]
• 5. Methyl formate | Business & Products | Mitsubishi Gas Chemical Company, Inc. [mgc.co.jp]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. Methyl formate | 107-31-3 [chemicalbook.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Page loading... [guidechem.com]
• 10. Methyl formate CAS#: 107-31-3 [m.chemicalbook.com]
• 11. methyl formate [stenutz.eu]
• 12. Methyl formate [webbook.nist.gov]
• 13. METHYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. scribd.com [scribd.com]
• 16. davjalandhar.com [davjalandhar.com]
• 17. gazi.edu.tr [gazi.edu.tr]
• 18. fpharm.uniba.sk [fpharm.uniba.sk]

Interstellar Genesis of Methyl Formate: A Technical Guide on its Natural Occurrence

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl formate (HCOOCH₃), the simplest ester, is a molecule of significant interest in the fields of astrochemistry and prebiotic chemistry. Its detection in various interstellar environments, from the cold, dense cores of molecular clouds to the hot, irradiated regions around protostars, provides a crucial window into the complex chemical processes that precede the formation of stars and planetary systems. This technical guide synthesizes the current understanding of the natural occurrence of methyl formate in interstellar space, detailing its detection, formation pathways, and observed abundances. It aims to provide a comprehensive resource for researchers in astrochemistry, as well as professionals in drug development and related fields who may draw parallels between interstellar chemical synthesis and laboratory organic chemistry.

Introduction

The interstellar medium (ISM) is a vast and chemically diverse environment where a rich tapestry of molecules, ranging from simple diatomics to complex organic molecules (COMs), is synthesized.[1] Methyl formate, a key COM, was first detected in the star-forming region Sagittarius B2 (Sgr B2) in 1975.[1] Its presence, often in high abundance, challenges purely gas-phase chemical models and points to the critical role of grain-surface chemistry in the formation of complex organics.[1][2] Understanding the formation and distribution of methyl formate and its isomers, such as glycolaldehyde and acetic acid, is fundamental to unraveling the chemical evolution of the ISM and the potential origins of prebiotic molecules.[1][3]

Detection of Interstellar Methyl Formate

The identification and quantification of methyl formate in the ISM are primarily achieved through rotational spectroscopy.[4][5] As a molecule with a permanent dipole moment, methyl formate possesses a distinct rotational spectrum, with transitions occurring at millimeter and submillimeter wavelengths.[4] These spectral "fingerprints" are observed using ground-based radio telescopes such as the Atacama Large Millimeter/submillimeter Array (ALMA) and the IRAM 30m telescope.[6][7]

Observational Environments

Methyl formate is ubiquitously found in a variety of interstellar environments, indicating its formation across a range of physical conditions:

• Hot Molecular Cores (HMCs): These are dense (10⁶–10⁸ cm⁻³), warm (T > 100 K) regions surrounding newly formed massive stars.[8] The high temperatures in HMCs cause the sublimation of ice mantles from dust grains, releasing complex molecules like methyl formate into the gas phase where they are detected.[2] Notable HMCs with methyl formate detections include Sgr B2(N), the Orion Kleinmann-Low nebula, and IRAS 16293−2422.[1]

• Hot Corinos: These are the low-mass star equivalents of hot cores, exhibiting similar chemical richness but on a smaller scale.[9]

• Cold, Dense Clouds: The detection of methyl formate in cold (∼10 K) environments like the starless core TMC-1 suggests that its formation can also occur at low temperatures, likely on the surfaces of dust grains.[10]

• Extragalactic Regions: For the first time, methyl formate has been detected outside the Milky Way, in the Large Magellanic Cloud (LMC), a nearby dwarf galaxy.[6][11] This discovery in a low-metallicity environment has significant implications for understanding organic chemistry in the early universe.[6]

Quantitative Abundances

The abundance of methyl formate is typically reported as a column density (N), representing the number of molecules per unit area along the line of sight, or as a fractional abundance relative to molecular hydrogen (H₂). These values vary significantly depending on the specific interstellar source.

Interstellar Source	Type	Column Density (cm⁻²)	Fractional Abundance (relative to H₂)	Reference
Orion Hot Core	Hot Core	9.4 × 10¹⁵	-	[1]
G31.41+0.31	Hot Core	3.4 × 10¹⁸	-	[1]
IRAS 18566+0408	Hot Core	(4.1 ± 0.1) × 10¹⁵	3.90 × 10⁻⁹	[12]
TMC-1	Cold Core	~10¹²	-	[10]
Sgr B2(N)	Hot Core	-	1.9 × 10⁻⁸	[13]
G+0.693-0.027	Molecular Cloud	-	~6 × 10⁻¹¹ (trans-isomer)	[14]
L1157-B1	Protostellar Shock	-	~8 × 10⁻¹⁰ (trans-isomer)	[14]

Formation Pathways

The formation of methyl formate in the interstellar medium is a topic of active research, with evidence pointing to contributions from both gas-phase and grain-surface chemistry.[15] It is now widely believed that a combination of these processes, particularly during the warm-up phase of star formation, is responsible for the observed abundances.[2][16]

Grain-Surface Chemistry

The prevailing theory suggests that methyl formate is primarily synthesized on the icy mantles of interstellar dust grains.[1][17] These icy surfaces act as catalytic sites where adsorbed species can react.

• Radical-Radical Recombination: The most widely accepted grain-surface formation route involves the reaction between the methoxy radical (CH₃O) and the formyl radical (HCO).[3] Both radicals are thought to be formed from the photodissociation of methanol (CH₃OH) and formaldehyde (H₂CO), respectively, which are abundant in interstellar ices.[15]

• Cosmic Ray Irradiation: Laboratory experiments have demonstrated that the irradiation of ice mixtures containing carbon monoxide (CO) and methanol (CH₃OH) with high-energy protons (simulating cosmic rays) can efficiently produce methyl formate.[1][17]

Gas-Phase Chemistry

While grain-surface reactions are considered dominant, gas-phase reactions also contribute to the methyl formate abundance, particularly in warmer regions where molecules have desorbed from the grains.[15]

• Ion-Molecule Reactions: Several gas-phase pathways have been proposed, often involving protonated species. For instance, the reaction between protonated methanol (CH₃OH₂⁺) and formic acid (HCOOH) has been investigated as a potential source of protonated methyl formate, which can then form methyl formate upon dissociative recombination with an electron.[15][18][19] However, the efficiency of some of these proposed gas-phase reactions has been questioned by laboratory studies.[2][16]

Experimental Protocols

Observational Methodology: Rotational Spectroscopy

The detection of methyl formate in interstellar space relies on the principles of rotational spectroscopy.

• Telescope Observation: A radio telescope, such as ALMA, is pointed towards a target region in the interstellar medium.[6]

• Signal Reception: The telescope's receivers collect the incoming millimeter and submillimeter wavelength radiation.

• Spectral Analysis: The received signal is processed by a spectrometer to produce a spectrum, which is a plot of intensity versus frequency.

• Line Identification: The observed spectral lines are compared with laboratory-measured frequencies of rotational transitions of known molecules.[4] The unique rotational constants of methyl formate allow for its unambiguous identification.[5]

• Column Density and Abundance Calculation: By analyzing the intensity and shape of the identified spectral lines, and assuming local thermodynamic equilibrium (LTE) or employing more sophisticated models, astronomers can derive physical parameters such as the rotational temperature, column density, and fractional abundance of the molecule.[12]

Laboratory Methodology: Ice Irradiation Experiments

Laboratory experiments are crucial for validating proposed formation mechanisms.

• High-Vacuum Chamber: A high-vacuum chamber is cooled to cryogenic temperatures (typically 10-20 K) to simulate the conditions of interstellar space.

• Ice Deposition: A mixture of relevant molecules in the gas phase (e.g., CO and CH₃OH) is deposited onto a cold substrate (e.g., a CsI window) to form an ice analog of an interstellar grain mantle.

• Irradiation: The ice sample is irradiated with a source of energy, such as a proton beam to simulate cosmic rays or a UV lamp to simulate stellar radiation.[17]

• In-situ Analysis: The chemical changes in the ice are monitored in-situ using techniques like Fourier Transform Infrared (FTIR) spectroscopy.[20] The appearance of new absorption bands corresponding to the vibrational modes of methyl formate confirms its formation.

• Temperature Programmed Desorption (TPD): After irradiation, the sample is slowly heated, and the desorbing molecules are detected by a mass spectrometer. This technique helps to identify the products and determine their desorption temperatures, which can be compared to astronomical observations.

Signaling Pathways and Experimental Workflows

References

• 1. academic.oup.com [academic.oup.com]
• 2. Formation of methyl formate and other organic species in the warm-up phase of hot molecular cores | Astronomy & Astrophysics (A&A) [aanda.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. macau.uni-kiel.de [macau.uni-kiel.de]
• 6. aasnova.org [aasnova.org]
• 7. ALMA-IMF - XI. The sample of hot core candidates: A rich population of young high-mass protostars unveiled by the emission of methyl formate | Astronomy & Astrophysics (A&A) [aanda.org]
• 8. aanda.org [aanda.org]
• 9. researchgate.net [researchgate.net]
• 10. Methyl Formate Synthesis Pathways at Various Star Formation Stages - ProQuest [proquest.com]
• 11. ALMA Detects Complex Organic Molecules in Large Magellanic Cloud | Astronomy | Sci-News.com [sci.news]
• 12. [2105.01421] First detection of methyl formate in the hot molecular core IRAS 18566+0408 [arxiv.org]
• 13. researchgate.net [researchgate.net]
• 14. [2503.23045] Conformational isomerism of methyl formate: new detections of the higher-energy trans conformer and theoretical insights [arxiv.org]
• 15. scispace.com [scispace.com]
• 16. [astro-ph/0607560] Formation of methyl formate and other organic species in the warm-up phase of hot molecular cores [arxiv.org]
• 17. Formation of methyl formate after cosmic ion irradiation of icy grain mantles | Astronomy & Astrophysics (A&A) [aanda.org]
• 18. A GAS-PHASE FORMATION ROUTE TO INTERSTELLAR TRANS-METHYL FORMATE (Journal Article) | OSTI.GOV [osti.gov]
• 19. researchgate.net [researchgate.net]
• 20. Infrared spectra of complex organic molecules in astronomically relevant ice matrices - III. Methyl formate and its tentative solid-state detection | Astronomy & Astrophysics (A&A) [aanda.org]

Solubility of Methyl Formate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics of methyl formate in various solvents. The following sections detail quantitative solubility data, comprehensive experimental protocols for solubility determination, and a visual representation of the experimental workflow. This document is intended to be a valuable resource for laboratory professionals requiring precise information on the solubility of this versatile ester.

Quantitative Solubility of Methyl Formate

The solubility of methyl formate is a critical parameter in its various applications, including its use as a solvent, in chemical synthesis, and in formulation development. The following tables summarize the available quantitative and qualitative solubility data in aqueous and organic solvents.

Solubility in Water

Methyl formate exhibits moderate solubility in water. This is attributed to its ability to act as a hydrogen bond acceptor via its carbonyl and ester oxygen atoms. However, it is important to note that methyl formate slowly hydrolyzes in water to form formic acid and methanol.[1][2]

Temperature (°C)	Solubility ( g/100 mL)	Reference
20	30	[3]
25	23	[4]

Solubility in Organic Solvents

Methyl formate demonstrates high solubility in a range of common organic solvents. For several solvents, it is considered miscible, meaning it is soluble in all proportions.

Solvent	Solubility	Reference
Methanol	Miscible	[5]
Ethanol	Miscible	[4][5]
Diethyl Ether	Miscible
Acetone	Miscible
Chloroform	Soluble	[1][4][5]
Ethyl Acetate	Soluble

Experimental Protocols for Solubility Determination

The determination of the solubility of a volatile liquid like methyl formate requires precise and well-controlled experimental procedures. Below is a detailed methodology for the gravimetric method, a common and reliable technique for determining the solubility of a liquid in a liquid.

Gravimetric Method for Liquid-Liquid Solubility Determination

This protocol outlines the steps to determine the concentration of a solute (methyl formate) in a saturated solution with a given solvent at a specific temperature.

2.1.1. Materials and Apparatus

• Methyl formate (high purity)

• Solvent of interest (high purity)

• Thermostatic water bath or incubator

• Calibrated digital thermometer

• Analytical balance (accurate to ±0.0001 g)

• Glass-stoppered flasks or vials

• Calibrated volumetric pipettes and flasks

• Syringes and needles

• Drying oven

• Desiccator

2.1.2. Procedure

• Temperature Control: Set the thermostatic water bath or incubator to the desired experimental temperature. Allow the system to equilibrate.

• Sample Preparation: In a series of glass-stoppered flasks, prepare mixtures of methyl formate and the chosen solvent in varying proportions. Ensure a slight excess of the solute (methyl formate) is added to one of the flasks to ensure a saturated solution is formed.

• Equilibration: Tightly seal the flasks and place them in the temperature-controlled environment. Agitate the mixtures for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. Gentle, continuous stirring or periodic vigorous shaking is recommended.

• Phase Separation: After equilibration, allow the flasks to stand undisturbed in the thermostatic bath for a sufficient time (e.g., 12-24 hours) to allow for complete phase separation. For systems where methyl formate is the solute, it will typically be the upper phase if the solvent is denser.

• Sampling: Carefully withdraw a known volume (e.g., 1.00 mL) of the saturated solvent phase using a calibrated pipette or syringe. To avoid contamination from the solute phase, the tip of the pipette or needle should be positioned well within the solvent layer.

• Weighing: Transfer the collected sample into a pre-weighed, dry, and clean vial or evaporating dish. Immediately seal the container to prevent evaporation of the volatile components. Record the total mass of the container and the sample.

• Solvent Evaporation: If the solvent is more volatile than methyl formate, carefully evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) at a controlled temperature slightly above the solvent's boiling point but below that of methyl formate. If methyl formate is more volatile, this method is not suitable, and an alternative analytical technique like gas chromatography would be required to determine the composition of the saturated phase.

• Drying and Final Weighing: Once the solvent has been removed, place the container with the remaining methyl formate in a drying oven at a temperature that will not cause significant evaporation of the methyl formate but will remove any residual solvent. Cool the container in a desiccator and weigh it. Repeat the drying and weighing process until a constant mass is achieved.

• Calculation: The solubility of methyl formate in the solvent is calculated using the following formula:

  Solubility ( g/100 g solvent) = (Mass of methyl formate / Mass of solvent) x 100

  Where:

  • Mass of methyl formate = Final mass of the container with residue - Mass of the empty container

  • Mass of solvent = (Initial total mass of container and sample - Mass of the empty container) - Mass of methyl formate

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the gravimetric method for determining the solubility of methyl formate in a solvent.

Caption: Workflow for Gravimetric Solubility Determination.

References

• 1. Methyl formate | 107-31-3 [chemicalbook.com]
• 2. METHYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. methyl formate | CAS#:107-31-3 | Chemsrc [chemsrc.com]
• 4. Methyl formate | HCOOCH3 | CID 7865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. methyl formate [chemister.ru]

Protocols & Analytical Methods

Application Notes and Protocols for Methyl Formate as a Fumigant

Introduction

Methyl formate (HCOOCH₃), the methyl ester of formic acid, is a colorless, volatile liquid with a characteristic ethereal odor.[1][2] It has emerged as a significant fumigant in agriculture for the control of insect pests in stored products such as grains, fruits, and vegetables.[3] Its utility stems from its rapid action, low residue potential, and favorable environmental profile, presenting it as a viable alternative to traditional fumigants like methyl bromide, which is being phased out due to its ozone-depleting properties.[4][5] Methyl formate acts by penetrating the respiratory system of insects and disrupting their metabolic processes.[3] It is often used in combination with carbon dioxide (CO₂) to mitigate its flammability and enhance its insecticidal efficacy.[6]

Application Notes

Mechanism of Action

The primary mode of action for methyl formate is through the inhibition of key metabolic pathways. Upon inhalation, the fumigant is hydrolyzed within the insect's body into formic acid and methanol.[1] This hydrolysis leads to metabolic disruption and eventual mortality. While the precise signaling pathways are a subject of ongoing research, the general mechanism involves interference with cellular respiration.

Below is a simplified diagram illustrating the proposed mechanism of action.

Figure 1. Simplified mechanism of action for methyl formate in insects.

Spectrum of Activity and Efficacy

Methyl formate and its close analogue, ethyl formate, have demonstrated high efficacy against a broad range of stored-product pests. Efficacy is dependent on concentration, exposure time, temperature, and the target pest's life stage. The combination with CO₂ often has a synergistic effect, enhancing insect mortality.[6]

Safety and Handling

Methyl formate is highly flammable and has a low flash point.[3] It is an irritant to the eyes and respiratory tract, and prolonged inhalation can lead to narcosis and central nervous system effects.[3] Therefore, strict safety protocols must be followed.

• Ventilation: Ensure adequate ventilation in areas where methyl formate is handled.

• Personal Protective Equipment (PPE): Use appropriate PPE, including respiratory protection, safety goggles, and chemical-resistant gloves.

• Ignition Sources: Eliminate all potential ignition sources from the fumigation and storage areas.

• Formulation with CO₂: Using formulations that include CO₂ is recommended to reduce flammability.

Quantitative Data Summary

The following tables summarize quantitative data from various studies. Note that much of the recent research has focused on ethyl formate (EF), a structurally similar compound with a comparable mode of action. Data for EF is included here to provide a broader context for formate ester fumigants.

Table 1: Efficacy of Formate Fumigants Against Various Agricultural Pests

Target Pest	Commodity	Fumigant/Formulation	Concentration (g/m³)	Temp. (°C)	Exposure Time	Mortality (%)
Sitophilus oryzae (Rice weevil)	Wheat	95% EF + 5% MITC¹	80	-	5 days	99.4
Rhyzopertha dominica (Lesser grain borer)	Wheat	95% EF + 5% MITC¹	80	-	5 days	100
Tribolium castaneum (Red flour beetle)	Wheat	95% EF + 5% MITC¹	80	-	5 days	100
Mixed-stage cultures of S. oryzae, R. dominica, T. castaneum	-	EF + 5% CO₂	12.5	-	-	99.5 - 100
Achatina fulica (Giant African snail)	Orchids	Ethyl Formate	35	15	4 hours	100

| Lycoriella mali (Fungus gnat) | Orchids | Ethyl Formate | 35 | 15 | 4 hours | 100 |

¹MITC: Methyl isothiocyanate

Table 2: Recommended Application Parameters for Ethyl Formate

Commodity	Application Scenario	Concentration (g/m³)	Temperature (°C)	Exposure Time	Notes
Stored Grains (e.g., Rice, Wheat)	Bulk fumigation in sealed silo	60 - 80	10 - 25	2 - 5 days	Efficacy is higher at warmer temperatures.[7][8] Recirculation is recommended for even distribution.[8]
Fresh Produce (e.g., Orchids)	Quarantine treatment	35	>15	4 hours	A potential alternative to methyl bromide for phytosanitary treatment.[9][10]

| Dried Fruit | Disinfestation | 70 | Ambient | 24 hours | Historically used for dried fruit disinfestation.[4] |

Table 3: Residue Levels of Ethyl Formate in Fumigated Commodities

Commodity	Application Rate (g/m³)	Temp. (°C)	Residue Level (mg/kg)	Time of Measurement
Paddy Rice	60	10	11.4	Immediately after airing
Rice Flour	60	10	5.9	Immediately after airing
Rice Products	60	25	Indistinguishable from background	After airing

| Wheat | 80 | - | < 0.2 | After 5-day fumigation and airing |

Data compiled from references[7][8].

Experimental Protocols

Protocol 1: General Workflow for Fumigation of Agricultural Products

This protocol outlines the key steps for conducting a fumigation trial, from preparation to post-treatment analysis.

Figure 2. General experimental workflow for fumigation.

Methodology:

• Chamber Preparation:

  • Select a gas-tight fumigation chamber or silo.[11]

  • Test the seal of the chamber to ensure it can maintain pressure.

  • Place the agricultural commodity inside, ensuring proper loading to allow for gas circulation.

  • If applicable, introduce cages containing test insects at various locations within the commodity.

• Fumigant Calculation and Application:

  • Calculate the required volume of liquid methyl formate based on the chamber volume and target concentration (g/m³).

  • Apply the fumigant. For liquid formulations, this can be done by spraying over the commodity surface.[5] For gaseous application, a vaporizer is used.[12]

  • If using a recirculation system, activate it to ensure uniform distribution of the gas.[8]

• Monitoring:

  • During the exposure period, monitor the gas concentration within the chamber at regular intervals using a gas chromatograph or appropriate gas sensor.

  • Record temperature and humidity throughout the fumigation.

• Aeration:

  • After the required exposure time, begin the aeration process by opening vents and using fans to exhaust the fumigant.

  • Continuously monitor the fumigant concentration until it falls below the threshold limit value (TLV) for safe worker entry.

• Efficacy and Residue Assessment:

  • Remove the insect cages and assess mortality rates.

  • Inspect the commodity for any signs of damage or phytotoxicity.

  • Collect representative samples of the commodity for residue analysis as described in Protocol 2.

Protocol 2: Residue Analysis via Headspace Gas Chromatography (GC)

This protocol describes a method for determining methyl formate residues in agricultural products.

Materials:

• Gas Chromatograph with Flame Ionization Detector (GC-FID).[13]

• Headspace autosampler.

• Chromatography column suitable for volatile compounds (e.g., AT-WAX or DB-FFAP).[7]

• Sealed headspace vials (e.g., 20 mL).

• Analytical balance, vortex mixer, and centrifuge.

• Methyl formate standard, analytical grade.

• Extraction solvent (e.g., ammonium nitrate solution or methanol).[7][14]

Methodology:

• Sample Preparation and Extraction:

  • Homogenize a representative sample of the fumigated commodity.

  • Weigh a precise amount (e.g., 5 g) of the homogenized sample into a headspace vial.

  • Add a known volume of the extraction solution (e.g., 5 mL of ammonium nitrate solution).[7]

  • Immediately seal the vial with a septum cap.

  • Vortex the vial vigorously for 1-2 minutes to ensure thorough mixing.

• Standard Curve Preparation:

  • Prepare a series of calibration standards by spiking untreated (control) samples with known concentrations of methyl formate.

  • Process these standards in the same manner as the fumigated samples.

• Headspace GC-FID Analysis:

  • Place the sealed vials (samples and standards) into the headspace autosampler.

  • Equilibrate the vials at a specific temperature and time to allow the volatile methyl formate to partition into the headspace (e.g., 70-80°C for 30 minutes).[7][15]

  • The autosampler will then inject a specific volume of the headspace gas into the GC.

  • Typical GC Conditions:

    • Injector Temperature: 150-200°C

    • Oven Program: Start at a low temperature (e.g., 40-70°C), hold for a few minutes, then ramp up to a higher temperature to elute all compounds.[7]

    • Detector Temperature (FID): 250-300°C

    • Carrier Gas: Helium or Nitrogen.

• Quantification:

  • Identify the methyl formate peak in the chromatogram based on its retention time, confirmed by running a pure standard.

  • Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

  • Calculate the concentration of methyl formate in the fumigated samples by comparing their peak areas to the calibration curve. The result is typically expressed in mg/kg.

References

• 1. Methyl formate | HCOOCH3 | CID 7865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl formate - Wikipedia [en.wikipedia.org]
• 3. Page loading... [wap.guidechem.com]
• 4. caf.phtcenter.com [caf.phtcenter.com]
• 5. storedgrain.com.au [storedgrain.com.au]
• 6. entsocnsw.org.au [entsocnsw.org.au]
• 7. ftic.co.il [ftic.co.il]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Manual of fumigation for insect control - Fumigation of grain in bulk (cont.) [fao.org]
• 12. [PDF] Ethyl formate fumigation an overview update | Semantic Scholar [semanticscholar.org]
• 13. osha.gov [osha.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Methylation Reactions Using Methyl Formate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of methyl formate as a reagent in methylation and formylation reactions. While a versatile and greener alternative for N-alkylation of amines, its application for O-methylation of phenols or methylation of carboxylic acids is not widely documented in scientific literature. This document details established protocols for N-formylation and subsequent N-methylation of amines, alongside a discussion of alternative methods for other functional groups.

N-Formylation and N-Methylation of Amines

Methyl formate is a highly effective reagent for the formylation of primary and secondary amines. The resulting formamides can then be reduced to yield N-methylated amines. This two-step process offers a controlled method for mono-methylation.

Logical Workflow for N-Methylation via Formylation

Caption: General workflow for the N-methylation of amines using methyl formate.

Experimental Protocols

Protocol 1: Catalytic N-Formylation of Amines with Methyl Formate

This protocol describes the formylation of amines using methyl formate in the presence of a guanidine catalyst.[1][2][3]

Materials:

• Amine (e.g., morpholine, tert-butylamine)

• Methyl formate

• 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) or other bicyclic guanidine catalyst

• Solvent (optional, reactions can often be run neat)

Procedure:

• To a round-bottom flask, add the amine (1.0 eq).

• Add the bicyclic guanidine catalyst (e.g., TBD, 1-5 mol%).

• Add methyl formate (1.0-1.5 eq).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, the product formamide can be isolated by removing the catalyst and any excess reagents. Purification can be achieved by distillation or chromatography.

Protocol 2: Industrial Synthesis of N-Methylformamide

This protocol outlines a continuous two-step process for the industrial production of N-methylformamide.[1][4][5][6][7]

Step 1: Synthesis of Methyl Formate

• Methanol is vaporized and passed through a dehydrogenation reactor.

• The reaction is carried out at a temperature of 150-350°C and a pressure of 0-0.2 MPa over a composite oxide catalyst.[7]

• The resulting methyl formate is purified by distillation.

Step 2: Synthesis of N-Methylformamide

• The purified methyl formate is reacted with anhydrous methylamine in an amination reactor.[4][5][6][7]

• The reaction is typically conducted at a temperature of 20-60°C and a pressure of 0.1-0.6 MPa.[1]

• The molar ratio of methyl formate to methylamine is maintained at approximately 1.02-1.15:1.[1]

• The resulting N-methylformamide is purified by distillation to a purity of >99.5%.[1]

Quantitative Data for N-Formylation and N-Methylation

Amine Substrate	Reagent/Catalyst	Conditions	Product	Yield (%)	Reference
Methylamine	Methyl Formate	20-60°C, 0.1-0.6 MPa	N-Methylformamide	>99 (selectivity)	[1]
Morpholine	Methyl Formate / TBD	Room Temperature	N-Formylmorpholine	High	[3]
tert-Butylamine	Methyl Formate / TBD	Room Temperature	N-Formyl-tert-butylamine	High	[3]
Primary Anilines	Acetic Formic Anhydride	-20°C	N-Formylanilines	97-100	[3]

O-Methylation of Phenols

The use of methyl formate for the direct O-methylation of phenols is not well-documented in the reviewed literature. The common methods for this transformation involve other methylating agents.

Signaling Pathway for Alternative O-Methylation

Caption: General pathway for O-methylation of phenols using alternative reagents.

A common and greener alternative to traditional hazardous methylating agents like dimethyl sulfate is dimethyl carbonate (DMC). The reaction is typically base-catalyzed.

Methylation of Carboxylic Acids

Similar to O-methylation, the direct methylation of carboxylic acids to form methyl esters using methyl formate is not a standard or widely reported procedure. The classical method for this conversion is the Fischer esterification, which utilizes an alcohol (in this case, methanol) and a strong acid catalyst.

Experimental Workflow for Fischer Esterification

Caption: Workflow for the Fischer esterification of carboxylic acids.

Protocol 3: Fischer Esterification of Benzoic Acid

This is a general protocol for the synthesis of methyl benzoate from benzoic acid and methanol.[8][9][10][11][12]

Materials:

• Benzoic acid

• Methanol (in excess)

• Concentrated sulfuric acid

• Dichloromethane

• 0.6 M Aqueous sodium bicarbonate solution

• Anhydrous calcium chloride

Procedure:

• In a round-bottom flask, combine benzoic acid (e.g., 6.1 g) and methanol (e.g., 20 mL).[9]

• Carefully add concentrated sulfuric acid (e.g., 2 mL) to the mixture.[9]

• Attach a reflux condenser and heat the mixture to reflux for 45-60 minutes.[9][10]

• After cooling, transfer the solution to a separatory funnel containing water (e.g., 50 mL).

• Extract the product with dichloromethane (e.g., 40 mL).[9]

• Wash the organic layer sequentially with water and 0.6 M sodium bicarbonate solution.

• Dry the organic layer with anhydrous calcium chloride.

• Isolate the methyl benzoate by distillation.

Note on Green Chemistry Alternatives: For the methylation of carboxylic acids, dimethyl carbonate (DMC) has emerged as a non-toxic and green methylating reagent.[13] Base-catalyzed methyl transfer from DMC to carboxylic acids offers high selectivity for esterification under mild reaction conditions.[13]

Conclusion

Methyl formate is a valuable reagent for the N-formylation of amines, which can be a key step in a two-stage N-methylation process. This method is particularly useful for achieving controlled mono-methylation. However, for the O-methylation of phenols and the methylation of carboxylic acids, alternative reagents and protocols, such as those employing dimethyl carbonate or classical Fischer esterification, are more established and widely reported in the chemical literature. Researchers and drug development professionals should consider the specific functional group to be methylated when selecting the appropriate reagent and reaction conditions.

References

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. Formylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Methylformamide (NMF) - High-Purity Solvent [epchems.com]
• 5. Preparation and Application of N-Methylformamide_Chemicalbook [chemicalbook.com]
• 6. nbinno.com [nbinno.com]
• 7. N-Methylformamide - Wikipedia [en.wikipedia.org]
• 8. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 9. personal.tcu.edu [personal.tcu.edu]
• 10. One Part of Chemistry: Esterification: Methyl benzoate [1chemistry.blogspot.com]
• 11. personal.tcu.edu [personal.tcu.edu]
• 12. homework.study.com [homework.study.com]
• 13. Catalytic Methyl Transfer from Dimethylcarbonate to Carboxylic Acids [organic-chemistry.org]

Methyl Formate: A Versatile Solvent for Industrial Processes

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Methyl formate (HCOOCH₃), the methyl ester of formic acid, is a colorless, volatile liquid with a characteristic ethereal odor.[1] Its unique combination of physical and chemical properties makes it a highly effective and versatile solvent for a wide range of industrial applications, including in the manufacturing of coatings, adhesives, and pharmaceuticals, and as a blowing agent for foams.[2][3] This document provides detailed application notes, experimental protocols, and safety information for the use of methyl formate in industrial processes.

Properties of Methyl Formate

Methyl formate's utility as a solvent is underpinned by its physical and chemical characteristics. It is a low-boiling-point solvent that evaporates quickly, a desirable trait in applications like spray coatings and fast-drying inks.[4][5] Its moderate polarity allows it to dissolve a variety of organic compounds.[4]

Table 1: Physical and Chemical Properties of Methyl Formate

Property	Value	Reference(s)
Chemical Formula	C₂H₄O₂	[6]
Molecular Weight	60.05 g/mol	[7][8]
Appearance	Colorless liquid	[1][4]
Odor	Pleasant, ethereal	[1][4]
Boiling Point	32 °C (90 °F; 305 K)	[6]
Melting Point	-100 °C (-148 °F; 173 K)	[6]
Density	0.9780 g/cm³	[4]
Flash Point	-19 °C (-2 °F)	[9]
Vapor Pressure	634 hPa (476 mmHg) at 20°C	[6]
Water Solubility	30 g/100 mL at 20 °C	[10]

| Miscibility | Miscible with most organic solvents like ether and alcohol. |[4][5] |

Industrial Applications and Solubility Data

Methyl formate's solvency extends to a variety of polymers and resins, making it a valuable component in numerous industrial formulations.

Coatings, Adhesives, and Inks

Methyl formate is an excellent solvent for many resins used in the coatings, adhesives, and ink industries. Its fast evaporation rate is particularly advantageous for applications requiring quick drying times.

Table 2: Solubility of Common Resins in Methyl Formate

Resin Type	Solubility	Notes	Reference(s)
Acrylic Resins	Soluble	The dissolving power is influenced by the resin's solid content and temperature.	[11]
Cellulose Acetate	Soluble	Used as a solvent for cellulose acetate.	[12]
Epoxy Resins	Limited information available; generally, solubility is dependent on the specific resin and curing agent.	Further testing is recommended for specific formulations.	[13][14]

| Polyurethane Prepolymers | Soluble | Used as a solvent in the production of polyurethane lacquers. |[3] |

Pharmaceutical Synthesis

In the pharmaceutical industry, methyl formate serves as a reagent and solvent in the synthesis of various active pharmaceutical ingredients (APIs).[3] It is a key component in formylation reactions, where a formyl group (-CHO) is introduced into a molecule.

Blowing Agent for Foams

Methyl formate is utilized as a blowing agent in the production of polyurethane and other foams.[3][15] Its low boiling point and high vapor pressure contribute to the expansion of the polymer matrix, creating the foam structure.

Experimental Protocols

The following protocols provide a general framework for the use of methyl formate in specific applications. Researchers should adapt these protocols based on their specific materials and desired outcomes.

Protocol: General Paint Formulation using Methyl Formate

This protocol outlines the basic steps for creating a solvent-based paint using methyl formate.

Materials:

• Resin (e.g., acrylic, alkyd)

• Pigment

• Methyl Formate (solvent)

• Additives (e.g., dispersants, thickeners, flow control agents)

• High-speed disperser

• Mixing vessel

Procedure:

• Resin Dissolution: In the mixing vessel, slowly add the resin to the methyl formate while stirring. Continue mixing until the resin is completely dissolved. The viscosity of the solution can be adjusted by the amount of solvent.

• Pigment Dispersion: Add the pigment to the resin solution. Increase the speed of the disperser to ensure proper wetting and deagglomeration of the pigment particles. This step is critical for achieving the desired color and opacity.

• Addition of Additives: Once the pigment is fully dispersed, reduce the mixing speed and add the other formulation additives as required.

• Final Adjustment: After all components are added, adjust the viscosity and solids content with additional methyl formate or resin as needed to meet the final product specifications.

• Quality Control: Test the final paint for properties such as viscosity, color, gloss, and drying time.

Caption: Simplified reaction pathway for the synthesis of N-Formylmorpholine.

Safety, Handling, and Storage

Methyl formate is a highly flammable liquid and vapor, and it can be harmful if inhaled or swallowed. [7][9][16]Proper safety precautions are essential when handling this solvent.

Table 3: Safety and Handling of Methyl Formate

Aspect	Guideline	Reference(s)
Personal Protective Equipment (PPE)	Wear chemical-resistant gloves, safety goggles, and a lab coat. Use in a well-ventilated area or with a fume hood.	[16][17]
Handling	Ground and bond containers when transferring material to prevent static discharge. Use spark-proof tools and explosion-proof equipment. Avoid contact with eyes, skin, and clothing.	[9][18]
Storage	Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames. Keep containers tightly closed.	[9][16][19]
Spills	In case of a spill, remove all sources of ignition. Absorb the spill with an inert material (e.g., sand, earth) and place it in a sealed container for disposal.	[9][18]

| First Aid | Eyes: Immediately flush with plenty of water for at least 15 minutes. Skin: Wash with soap and water. Inhalation: Move to fresh air. Ingestion: Do not induce vomiting. Seek immediate medical attention for all routes of exposure. | [7][9]|

Experimental Workflow for Safe Handling of Methyl Formate

Caption: A typical workflow for the safe handling of methyl formate in a laboratory setting.

Conclusion

Methyl formate is a valuable solvent with a broad range of applications in industrial processes. Its fast evaporation rate, good solvency for many organic materials, and utility in chemical synthesis make it a versatile choice for researchers, scientists, and drug development professionals. However, its high flammability and potential health hazards necessitate strict adherence to safety protocols. By understanding its properties and following proper handling procedures, methyl formate can be used safely and effectively in a variety of industrial and research settings.

References

• 1. Methyl formate | HCOOCH3 | CID 7865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. canyoncomponents.com [canyoncomponents.com]
• 3. Methyl formate - Choice Org [choiceorg.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. chinaamines.com [chinaamines.com]
• 6. Methyl formate - Wikipedia [en.wikipedia.org]
• 7. lobachemie.com [lobachemie.com]
• 8. Page loading... [wap.guidechem.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. grokipedia.com [grokipedia.com]
• 11. PREC Investigates Acrylic Resin Solubility in Different Solvents - PREC [prechems.com]
• 12. Methyl formate | 107-31-3 [chemicalbook.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. ulprospector.com [ulprospector.com]
• 16. nbinno.com [nbinno.com]
• 17. cdhfinechemical.com [cdhfinechemical.com]
• 18. nj.gov [nj.gov]
• 19. chemos.de [chemos.de]

Application Notes and Protocols for the Analysis of Methyl Formate Purity by Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl formate (C₂H₄O₂) is a crucial compound in various industrial and pharmaceutical applications, serving as a solvent, fumigant, and a key intermediate in organic synthesis.[1] Ensuring the purity of methyl formate is critical for process efficiency, product quality, and safety. Gas chromatography (GC) is a powerful and widely used analytical technique for assessing the purity of volatile compounds like methyl formate. This document provides detailed application notes and protocols for the analysis of methyl formate purity using GC, targeting researchers, scientists, and professionals in drug development. The methods described herein are based on established practices and aim to provide a comprehensive guide for accurate and reliable purity assessment.

Analytical Approaches

The choice of the analytical method primarily depends on the sample matrix and the expected impurities. Two primary GC techniques are suitable for analyzing methyl formate:

• Direct Liquid Injection (DLI) GC-FID: This is a straightforward method for analyzing liquid samples of methyl formate. It is particularly useful for determining the percentage purity and quantifying less volatile impurities.

• Headspace (HS) GC: This technique is advantageous when the sample matrix is complex or non-volatile, or when the target analytes are highly volatile. In the context of methyl formate, HS-GC is often employed for biological samples or when trace levels of volatile impurities need to be determined.

Data Presentation

The following tables summarize key quantitative data and chromatographic conditions for the analysis of methyl formate.

Table 1: GC Method Parameters for Methyl Formate Purity Analysis

Parameter	Method 1: Direct Injection	Method 2: Headspace
Column	STABILWAX (60 m x 0.32 mm i.d., 1.0 µm df)[1]	Hallcomid-Carbowax packed column[2][3][4]
Injector Temperature	150 °C[1]	Not specified
Detector	Flame Ionization Detector (FID)[1]	Flame Ionization Detector (FID)[2][3][4]
Detector Temperature	200 °C[1]	Not specified
Oven Temperature Program	50 °C (hold 5 min), then 10 °C/min to 190 °C (hold 2 min)[1]	Isothermal at 35 °C[2][3][4]
Carrier Gas	Hydrogen[1]	Not specified
Column Flow Rate	2.0 mL/min[1]	Not specified
Injection Volume	1 µL[1]	0.5 mL (headspace)[2][3][4]
Split Ratio	2.7:1[1]	Not specified

Table 2: Quantitative Performance Data

Analyte	Method	Retention Time (min)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Methyl Formate	Direct Injection	5.4[1]	3.16 ng/injection[1]	4 µ g/media
Methyl Formate	Headspace	Not specified	2.5 mg/dL[2][3][4]	Not specified
Methanol	Direct Injection	8.7[1]	Not specified	Not specified
Dimethylformamide (Solvent)	Direct Injection	18.9[1]	Not specified	Not specified

Experimental Protocols

Protocol 1: Purity Assay of Liquid Methyl Formate by Direct Injection GC-FID

This protocol is adapted from the OSHA Method PV2041 and is suitable for determining the purity of a neat or dissolved methyl formate sample.[1]

1. Materials and Reagents:

• Methyl formate standard (≥99.5% purity)

• Methanol (GC grade)

• Dimethylformamide (DMF, GC grade)

• Sample of methyl formate to be analyzed

• Volumetric flasks, pipettes, and syringes

2. Instrument and Conditions:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• GC Column: 60-m × 0.32-mm i.d., 1.0 µm df STABILWAX capillary column.[1]

• See Table 1 for detailed instrument conditions.

3. Standard Preparation:

• Prepare a stock solution of methyl formate in a suitable solvent. A 90:10 (v/v) mixture of methanol and dimethylformamide can be used as a desorbing solution if adapting from a sorbent tube collection method.[1]

• Prepare a series of calibration standards by diluting the stock solution to concentrations that bracket the expected sample concentration.

4. Sample Preparation:

• Accurately weigh a known amount of the methyl formate sample and dissolve it in a known volume of the chosen solvent to bring the concentration within the calibration range.

5. Analysis:

• Inject 1 µL of each standard and sample into the GC.

• Integrate the peak areas for methyl formate and any identified impurities.

6. Calculation:

• Construct a calibration curve by plotting the peak area of the methyl formate standards against their concentrations.

• Determine the concentration of methyl formate in the sample from the calibration curve.

• Calculate the purity of the methyl formate sample as a percentage (% w/w).

• The identity of peaks can be confirmed by comparing their retention times with those of known standards. For definitive identification, analysis by an alternative GC column or confirmation by mass spectrometry is recommended.[1]

Protocol 2: Analysis of Volatile Components by Headspace GC-FID

This protocol is a general guideline for the analysis of volatile components in a sample containing methyl formate, based on methods for biological fluids which can be adapted for other matrices.[2][3][4]

1. Materials and Reagents:

• Methyl formate standard

• Internal standard (e.g., sodium propionate, if derivatization is performed)[2][3]

• Matrix for standards (e.g., the solvent used for the sample)

• Headspace vials with caps and septa

2. Instrument and Conditions:

• Gas chromatograph with an FID and a headspace autosampler.

• GC Column: A packed column such as Hallcomid-Carbowax or a capillary column suitable for volatile analysis.[2][3][4]

• See Table 1 for general headspace conditions, which should be optimized for the specific application.

3. Standard and Sample Preparation for Headspace Analysis:

• Accurately transfer a known amount of the liquid or solid sample into a headspace vial.

• If an internal standard is used, add a precise amount to each vial.

• Seal the vials immediately.

• Prepare calibration standards in the same manner, using a matrix that mimics the sample.

4. Derivatization (if analyzing for formate):

• For the analysis of formate (as methyl formate), a derivatization step is necessary. This typically involves the addition of an acid catalyst (e.g., sulfuric acid) and methanol to the sample in the headspace vial to convert formate to methyl formate.[2][3][4]

5. Analysis:

• Place the vials in the headspace autosampler.

• The samples are incubated at a set temperature for a specific time (e.g., 30 minutes at 35 °C) to allow volatile compounds to partition into the headspace.[2][3][4]

• A sample of the headspace gas is then automatically injected into the GC.

6. Data Analysis:

• Quantify the analytes using the calibration curve prepared from the standards.

Visualizations

Experimental Workflow

Caption: General experimental workflow for GC-based purity analysis of methyl formate.

Method Selection Logic

Caption: Decision tree for selecting the appropriate GC method for methyl formate analysis.

References

• 1. osha.gov [osha.gov]
• 2. Gas chromatographic analysis of methyl formate and application in methanol poisoning cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Gas chromatographic analysis of methyl formate and application in methanol poisoning cases. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Safe Handling and Storage of Methyl Formate in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl formate (HCOOCH₃), also known as methyl methanoate, is a highly flammable, colorless liquid with an ethereal odor. It is the simplest carboxylic acid ester and finds use as a solvent, in organic synthesis, and as a fumigant.[1][2][3] Due to its hazardous properties, strict adherence to proper handling and storage procedures is crucial to ensure the safety of laboratory personnel and the integrity of research activities. These application notes provide detailed protocols for the safe management of methyl formate in a laboratory environment.

Quantitative Data Summary

A clear understanding of methyl formate's physical and chemical properties is fundamental to its safe handling. The following table summarizes key quantitative data.

Property	Value	Source
Molecular Formula	C₂H₄O₂	[4]
Molecular Weight	60.05 g/mol	[2]
Boiling Point	31-33 °C (88.7-91.4 °F)	[4]
Melting Point	-99.8 °C (-147.6 °F)	[2][4]
Flash Point	-19 °C (-2 °F)	[4]
Autoignition Temperature	455 °C (851 °F)	[2]
Lower Explosive Limit (LEL)	5%	[2][5]
Upper Explosive Limit (UEL)	23%	[2][5]
Vapor Pressure	476 mm Hg @ 20 °C (68 °F)	[4]
Vapor Density (Air=1)	2.07	[5][6]
Specific Gravity/Density	0.975 g/mL @ 20 °C	[4]
Water Solubility	30 g/100 mL @ 20 °C	[2]
Occupational Exposure Limit (TWA)	100 ppm	[4]
Occupational Exposure Limit (STEL)	150 ppm	[4]

Experimental Protocols

Protocol for Safe Handling of Methyl Formate

Objective: To outline the necessary precautions and personal protective equipment (PPE) for handling methyl formate to minimize exposure and prevent accidents.

Materials:

• Methyl formate

• Chemical splash goggles

• Face shield

• Appropriate protective gloves (e.g., butyl rubber, Teflon)

• Flame-retardant lab coat

• Closed-toe shoes

• Certified chemical fume hood

• Explosion-proof equipment

• Grounding and bonding straps

Procedure:

• Risk Assessment: Before handling, conduct a thorough risk assessment for the specific experiment.

• Ventilation: All work with methyl formate must be conducted in a properly functioning chemical fume hood with sufficient airflow.[4][7]

• Personal Protective Equipment (PPE):

  • Wear chemical splash goggles and a face shield to protect against splashes.[6]

  • Wear appropriate protective gloves. Inspect gloves for any signs of degradation or puncture before use.[4][6]

  • Wear a flame-retardant lab coat and closed-toe shoes.

• Handling:

  • Avoid contact with eyes, skin, and clothing.[4]

  • Avoid inhalation of vapor or mist.[6]

  • Use only non-sparking tools and explosion-proof equipment.[8][9]

  • Ground and bond all metal containers and transfer equipment to prevent static discharge, which can be an ignition source.[7][10]

  • Keep away from heat, sparks, open flames, and other ignition sources.[6][7][10] No smoking in the handling area.[7][8][10]

  • When transferring, pour slowly to minimize splashing and vapor generation.

• Hygiene:

  • Wash hands thoroughly with soap and water after handling and before breaks and at the end of the workday.[6][9]

  • Do not eat, drink, or smoke in areas where methyl formate is handled or stored.[7][10]

Protocol for Proper Storage of Methyl Formate

Objective: To detail the requirements for the safe storage of methyl formate to prevent fire, explosion, and degradation.

Materials:

• Tightly sealed containers of a compatible material (e.g., glass, stainless steel)

• A cool, dry, and well-ventilated storage area

• Flammable liquid storage cabinet

Procedure:

• Container: Store methyl formate in a tightly closed container.[4][10] Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[6]

• Storage Location:

  • Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[7][10][11]

  • Store in a designated flammable liquid storage cabinet.

  • Protect from direct sunlight.[7]

• Incompatibilities:

  • Store away from incompatible materials such as oxidizing agents (e.g., perchlorates, peroxides, nitrates), strong acids (e.g., hydrochloric, sulfuric, nitric), and strong bases (e.g., sodium hydroxide, potassium hydroxide).[4][10]

  • Methyl formate reacts slowly with water to form formic acid and methanol.[1][5] Therefore, store protected from moisture.[4]

• Labeling: Ensure all containers are clearly labeled with the chemical name and associated hazards.

Protocol for Emergency Procedures

Objective: To provide clear and concise instructions for responding to spills, fires, and personnel exposure involving methyl formate.

Materials:

• Spill kit (containing absorbent materials like sand, diatomaceous earth, or universal binder)

• Fire extinguisher (dry chemical, CO₂, or alcohol-resistant foam)[5][8]

• Emergency eyewash station and safety shower[4][10]

• Personal protective equipment (as outlined in Protocol 3.1)

Procedure:

In Case of a Spill:

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[6]

• Containment:

  • For a small spill, use an appropriate absorbent material (e.g., sand, diatomaceous earth) to contain the spill.[7][8]

  • Prevent the spill from entering drains or waterways.[6]

• Cleanup:

  • Wearing appropriate PPE, carefully collect the absorbed material and place it in a sealed, labeled container for disposal.

  • Clean the spill area with a suitable solvent.

• Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

In Case of Fire:

• Evacuate: Immediately evacuate the area and activate the fire alarm.

• Extinguish: If the fire is small and you are trained to do so, use a dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam fire extinguisher.[5][8] Do not use a heavy water stream.[8]

• Cool Containers: Use a water spray to cool nearby containers that have been exposed to fire.[6]

In Case of Personnel Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[4]

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Seek immediate medical attention.[4]

Visualizations

Workflow for Safe Handling and Storage of Methyl Formate

Caption: Workflow for receiving, storing, handling, and disposing of methyl formate.

Decision-Making Process for a Methyl Formate Spill

Caption: Decision-making flowchart for responding to a methyl formate spill.

References

• 1. Methyl formate | 107-31-3 [chemicalbook.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Methyl formate - Wikipedia [en.wikipedia.org]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. METHYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. chemos.de [chemos.de]
• 8. lobachemie.com [lobachemie.com]
• 9. cdn.chemservice.com [cdn.chemservice.com]
• 10. nj.gov [nj.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols: Methyl Formate in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl formate (HCOOCH₃), the methyl ester of formic acid, serves as a versatile and efficient C1 building block in organic synthesis.[1] Its utility in the pharmaceutical industry is primarily centered on its role as a formylating agent for amines, a crucial step in the synthesis of various active pharmaceutical ingredients (APIs). Formamides are important intermediates in the production of numerous pharmaceuticals, including fungicides and drugs targeting various therapeutic areas.[2] The use of methyl formate offers a greener and more practical alternative to other formylating agents like formic acid-DCC, acetic formic anhydride, or chloral, which can be corrosive, toxic, or generate significant waste.[1] This document provides detailed application notes and protocols for the use of methyl formate in the synthesis of key pharmaceutical intermediates, with a focus on the preparation of a precursor for the long-acting β2-agonist, formoterol.

Key Applications of Methyl Formate in Pharmaceutical Synthesis

Methyl formate is primarily employed for the N-formylation of primary and secondary amines. This reaction is a fundamental transformation in the synthesis of a wide range of pharmaceuticals.

Featured Application: Synthesis of a Formoterol Intermediate

Formoterol is a potent and long-acting bronchodilator used in the management of asthma and chronic obstructive pulmonary disease (COPD). A key step in its synthesis involves the formylation of an amino group. While various methods exist, the use of a formylating agent is a critical step. The following sections detail the synthesis of a key intermediate, N-(2-benzyloxy-5-(1-hydroxy-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethyl)phenyl)formamide, which is a precursor to formoterol.

Data Presentation: Quantitative Analysis of N-Formylation Reactions

The efficiency of N-formylation reactions using methyl formate and other formylating agents can be compared based on reaction conditions, catalyst, reaction time, and yield.

Amine Substrate	Formylating Agent	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Morpholine	Methyl Formate	TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene)	-	Room Temp	-	High	[1]
tert-Butylamine	Methyl Formate	TBD	-	Room Temp	-	High	[1]
Aniline	Formic Acid/Ethyl Formate	None	None	60	-	96-97 (Formic Acid), 83-89 (Ethyl Formate)	[2]
Benzyl amine	Formic Acid/Ethyl Formate	None	None	60	-	91-93 (Formic Acid), 91-93 (Ethyl Formate)	[2]
1-(4-benzyloxy-3-nitrophenyl)-2-(1-(4-methoxyphenyl)-2-propylamino)ethanol	70% aq. Formic Acid	Raney-Ni	-	100	1	60.3	[3][4]
1-(4-benzyloxy-3-nitrophenyl)-2-(1-(4-methoxyphenyl)-2-propylamino)ethanol	70% aq. Formic Acid	Raney-Ni	-	80	2	56.2	[3][4]

Experimental Protocols

Protocol 1: General Procedure for Catalytic N-Formylation of Amines with Methyl Formate

This protocol is based on the method described by Deutsch et al. for the formylation of amines using methyl formate and a guanidine catalyst.[1]

Materials:

• Amine substrate (e.g., morpholine, tert-butylamine)

• Methyl formate

• 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD)

• Appropriate solvent (if necessary, though the reaction can often be run neat)

• Standard laboratory glassware and stirring apparatus

• Purification supplies (e.g., silica gel for chromatography)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the amine substrate.

• Add methyl formate in a suitable molar excess.

• Add a catalytic amount of TBD (typically 1-5 mol%).

• If a solvent is used, add it to the flask.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, remove the solvent (if any) under reduced pressure.

• Purify the resulting formamide by column chromatography on silica gel or by distillation, depending on the properties of the product.

• Characterize the purified product by spectroscopic methods (¹H NMR, ¹³C NMR, IR) and compare with known data.[1]

Protocol 2: Synthesis of N-(2-benzyloxy-5-(1-hydroxy-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethyl)phenyl)formamide (Formoterol Intermediate)

This protocol describes a one-pot reductive formylation of the corresponding nitro compound using formic acid as the formylating agent, which is conceptually similar to using methyl formate for the formylation step. This method is adapted from patent literature.[3][4]

Materials:

• 1-(4-benzyloxy-3-nitrophenyl)-2-(1-(4-methoxyphenyl)-2-propylamino)ethanol

• Raney-Nickel (catalyst)

• 70% aqueous formic acid

• Standard laboratory glassware for heating and stirring under a controlled atmosphere

• Filtration apparatus

• Purification supplies

Procedure:

• In a reaction flask, combine 1-(4-benzyloxy-3-nitrophenyl)-2-(1-(4-methoxyphenyl)-2-propylamino)ethanol and Raney-Nickel catalyst.

• Add 70% aqueous formic acid to the mixture.

• Heat the reaction mixture with stirring to 80-100°C.

• Maintain the temperature and continue stirring for 1-2 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove the Raney-Nickel catalyst.

• The filtrate contains the desired formamide product, which can be further purified by crystallization or chromatography.

• Characterize the final product using spectroscopic techniques to confirm its identity and purity.

Visualizations

Reaction Mechanism: Catalytic N-Formylation of an Amine with Methyl Formate

References

• 1. researchgate.net [researchgate.net]
• 2. Formylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN101921208B - Preparation method of formoterol intermediate - Google Patents [patents.google.com]
• 4. CN101921208A - The preparation method of formoterol intermediate - Google Patents [patents.google.com]

Application Notes: Methyl Formate in the Fragrance and Flavor Industry

Introduction

Methyl formate (also known as methyl methanoate) is the methyl ester of formic acid, with the chemical formula HCOOCH₃.[1] It is the simplest carboxylic acid ester and exists as a colorless, volatile liquid with a characteristic ethereal and pleasant, fruity odor.[1][2][3][4] Due to its high vapor pressure and low surface tension, it evaporates quickly.[1] In the flavor and fragrance industry, methyl formate is utilized for its distinct sensory properties and as a functional solvent. It is found naturally as a volatile component in various foods, including apples, coffee, and tomatoes.[3][5] These notes provide detailed applications, protocols, and safety information for researchers and professionals in the field.

Physicochemical and Sensory Properties

A comprehensive understanding of methyl formate's properties is essential for its effective application.

Table 1: Physicochemical Properties of Methyl Formate

Property	Value	References
Chemical Formula	C₂H₄O₂	[1][2][6]
Molecular Weight	60.05 g/mol	[3][6]
Appearance	Colorless liquid	[1][3][4]
Odor	Ethereal, pleasant, fruity	[2][3][4]
Boiling Point	31.5 - 32 °C (89 - 90 °F)	[1][3][7]
Melting Point	-100 °C (-148 °F)	[1]
Specific Gravity	0.974 - 0.98 g/cm³ @ 20-25°C	[4][8]
Flash Point	-27 °C (-16 °F)	[3][4]
Vapor Pressure	476 - 634 hPa @ 20°C	[1][4]
Solubility in Water	Approx. 30% (300 g/L) @ 20°C	[1][9]

| Refractive Index | 1.341 - 1.346 @ 20.00 °C |[8] |

Table 2: Olfactory Threshold Data for Methyl Formate

Threshold Type	Concentration (ppm)	Concentration (mg/m³)	Reference
Detection	132	325	[10]
Recognition	67 - 73	165 - 180	[10]
Recognition	2,809	6,900	[10]
Detection	2,035	5,000	[10]
Odor Threshold Low	67	-	[11]
Odor Threshold High	2,809	-	[11]

Note: Reported odor thresholds can vary significantly based on the methodology and panelist sensitivity.

Applications in the Flavor and Fragrance Industry

Methyl formate's primary roles are as a volatile flavor component and a specialized solvent.

2.1 As a Flavor Component Methyl formate imparts a powerful, ethereal, and fruity top note, reminiscent of rum or arrack. Its high volatility means it is perceived almost immediately upon tasting or smelling a product. It is used in trace amounts to provide a "lift" to artificial fruit essences, particularly apple and plum, and is a key component in some rum flavor formulations.[8]

2.2 As a Processing Solvent Due to its low boiling point and excellent solvency for certain organic compounds, methyl formate can be used as a fast-evaporating solvent in the production of flavorings and fragrances.[2][12] Its ability to dissolve components and then be easily removed via evaporation makes it suitable for specific extraction or purification processes where minimal residual solvent is desired.

Caption: Logical relationships of methyl formate's properties and its primary industry applications.

Related Application in the Food Industry

3.1 Use as a Fumigant Beyond direct flavoring, methyl formate is employed as a fumigant and larvicide for food crops, particularly for stored grains, tobacco, and dried fruits.[3][5][13][14] Its effectiveness against pests, rapid action, and relatively low toxicity make it an alternative to other fumigants like methyl bromide.[15][16] This application is crucial for preserving the quality of raw materials used in the food and flavor industry.

Experimental Protocols

4.1 Protocol for Quality Control: Analysis of Methyl Formate by Headspace GC-MS

This protocol outlines the quantitative analysis of methyl formate in a liquid flavor base to ensure it meets formulation specifications. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for separating and identifying volatile compounds.[17][18][19]

Objective: To quantify the concentration of methyl formate in a liquid sample.

Materials and Equipment:

• GC-MS system with a Flame Ionization Detector (FID) for quantification and MS for identification.

• Headspace autosampler.

• 20 mL headspace vials with magnetic crimp caps.

• Gas-tight syringe.

• Methyl formate standard (≥99% purity).

• Solvent for dilution (e.g., Propylene Glycol, if compatible with sample matrix).

• Sample to be analyzed.

Procedure:

• Standard Preparation: Prepare a stock solution of methyl formate in the chosen solvent. Create a series of calibration standards by serial dilution to cover the expected concentration range in the sample.

• Sample Preparation: Accurately weigh 1.0 g of the liquid flavor sample into a 20 mL headspace vial. For the standards, add 1.0 g of the solvent and the appropriate volume of methyl formate stock solution. Seal all vials immediately.

• Incubation: Place the vials in the headspace autosampler tray. Incubate at 60°C for 15 minutes to allow volatile compounds to equilibrate between the liquid and gas phases.

• GC-MS Analysis:

  • Injection: The autosampler injects 1.0 mL of the headspace (vapor phase) into the GC inlet.

  • GC Conditions:

    • Column: DB-WAX or similar polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

    • Inlet Temperature: 200°C.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Program: Initial temperature of 40°C, hold for 2 minutes, then ramp at 10°C/min to 220°C and hold for 5 minutes.

  • MS Conditions:

    • Ion Source Temperature: 230°C.

    • Mass Range: Scan from m/z 35 to 350.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

• Data Analysis:

  • Identify the methyl formate peak in the chromatogram based on its retention time and mass spectrum (key ions: m/z 60, 31, 29).

  • Construct a calibration curve by plotting the peak area (from FID) versus the concentration of the prepared standards.

  • Determine the concentration of methyl formate in the sample by comparing its peak area to the calibration curve.

Caption: Experimental workflow for the quality control analysis of methyl formate via Headspace GC-MS.

4.2 Protocol for Formulation: Creation of a Model Artificial Rum Essence

Objective: To create a simple artificial rum essence where methyl formate provides a characteristic ethereal top note.

Materials:

• Ethanol (food grade, 95%)

• Propylene Glycol (PG)

• Vanillin (10% solution in PG)

• Ethyl acetate

• Isoamyl acetate

• Methyl formate

• Glass beakers, pipettes, and a mixing vessel.

Procedure:

• Prepare the Base: In a glass beaker, combine 70 mL of ethanol and 20 mL of propylene glycol. This will serve as the solvent base.

• Add Core Components: To the base, add the primary flavor components:

  • 5.0 mL of ethyl acetate (fruity, solventy note).

  • 2.0 mL of isoamyl acetate (banana, pear note).

  • 1.0 mL of vanillin solution (sweet, creamy background).

• Introduce Top Note: Carefully add 0.5 mL of methyl formate. Due to its high volatility, it should be added towards the end of the blending process.

• Mix and Mature: Stir the mixture thoroughly. Transfer to a sealed glass bottle and allow it to mature for at least 24-48 hours. This allows the flavors to meld and harmonize.

• Evaluate: After maturation, evaluate the essence by diluting a small amount in water or a neutral spirit. Note the immediate ethereal "lift" provided by the methyl formate. Adjust components as needed for the desired profile.

Synthesis

5.1 Laboratory Scale Synthesis via Fischer Esterification

Methyl formate can be readily synthesized in the lab through the acid-catalyzed esterification of formic acid and methanol.[1][14]

Reaction: HCOOH + CH₃OH ⇌ HCOOCH₃ + H₂O

Caption: A simplified workflow for the laboratory synthesis of methyl formate via esterification.

Safety and Regulatory Information

Safety:

• Flammability: Methyl formate is extremely flammable, with a very low flash point.[7][8] It must be handled away from ignition sources in a well-ventilated area.

• Health Hazards: Inhalation of vapors can cause irritation to the eyes and respiratory system, as well as potential central nervous system effects such as dizziness and fatigue.[8][11][20] Appropriate personal protective equipment (gloves, safety glasses) should be worn.

Regulatory Status:

• GRAS: Methyl formate has been determined to be Generally Recognized as Safe (GRAS) for its intended use as a flavoring substance.[21]

• FDA: It is listed by the FDA as a food additive (flavoring agent).[3]

• EFSA: The European Food Safety Authority has evaluated methyl formate as part of its assessments on flavoring groups.[8] Users should always consult local regulations for specific usage limits and conditions.

References

• 1. Methyl formate - Wikipedia [en.wikipedia.org]
• 2. Atom Scientific Ltd | Product | Methyl formate (Glass Distilled) [atomscientific.com]
• 3. Methyl formate | HCOOCH3 | CID 7865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. METHYL FORMATE | Occupational Safety and Health Administration [osha.gov]
• 5. echemi.com [echemi.com]
• 6. GSRS [gsrs.ncats.nih.gov]
• 7. chinaamines.com [chinaamines.com]
• 8. methyl formate, 107-31-3 [thegoodscentscompany.com]
• 9. CAS 107-31-3丨Methyl Formate from China Manufacturer - Wolfa [wolfabio.com]
• 10. swesiaq.se [swesiaq.se]
• 11. Methyl formate - Hazardous Agents | Haz-Map [haz-map.com]
• 12. canyoncomponents.com [canyoncomponents.com]
• 13. Brief introduction of what is methyl formate [haofeichem.com]
• 14. acs.org [acs.org]
• 15. caf.phtcenter.com [caf.phtcenter.com]
• 16. ftic.co.il [ftic.co.il]
• 17. GC-MS: A Key Tool for Flavor and Fragrance Analysis [hplcvials.com]
• 18. researchgate.net [researchgate.net]
• 19. rroij.com [rroij.com]
• 20. osha.gov [osha.gov]
• 21. ecomatetechnology.com [ecomatetechnology.com]

Technical Notes & Optimization

Technical Support Center: High-Purity Methyl Formate Purification

Welcome to the technical support center for the purification of high-purity methyl formate. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance on achieving high levels of purity in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude methyl formate?

A1: The most prevalent impurities depend on the synthesis method. For methyl formate produced by the esterification of formic acid and methanol, the primary impurities are unreacted methanol, water, and formic acid.[1] In industrial processes, such as the carbonylation of methanol, residual methanol and by-products like methylal can also be present.[2]

Q2: Can I use a simple distillation to purify methyl formate?

A2: Simple distillation can be effective for removing impurities with significantly different boiling points.[2][3] However, for achieving high purity, especially when dealing with close-boiling impurities or azeotropes, fractional distillation is recommended.[4]

Q3: Does methyl formate form azeotropes with common impurities?

A3: Yes, the formation of azeotropes is a critical consideration in the purification of methyl formate. It is known to form a binary azeotrope with methanol.[5] Additionally, the presence of water can lead to the formation of a negative azeotrope between water and formic acid, which can complicate purification.[5]

Q4: What is the recommended method for drying methyl formate?

A4: To remove residual water, anhydrous magnesium sulfate (MgSO₄) is a suitable drying agent. Another method involves salting out water and methanol impurities with anhydrous calcium chloride.

Q5: What analytical techniques are suitable for determining the purity of methyl formate?

A5: Gas chromatography (GC) with a flame ionization detector (FID) or a mass spectrometer (MS) is the most common and effective method for assessing the purity of methyl formate.[6][7][8] These techniques can accurately quantify the main component and identify and quantify impurities.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of methyl formate.

Problem	Possible Cause(s)	Recommended Solution(s)
Product purity is lower than expected after fractional distillation.	1. Inefficient column: The fractionating column may not have enough theoretical plates for the separation. 2. Flooding: The vapor velocity is too high, causing liquid to be carried up the column.[9] 3. Weeping: The vapor velocity is too low, causing liquid to leak through the trays or packing.[9] 4. Incorrect reflux ratio: The reflux ratio may be too low for effective separation.	1. Use a longer column or a column with more efficient packing. 2. Reduce the heating rate to decrease the vapor velocity.[9] 3. Increase the heating rate to increase the vapor velocity.[9] 4. Increase the reflux ratio to improve separation. A typical starting point is a reflux ratio of 10.[1]
The distillation temperature does not stabilize at the boiling point of methyl formate (32 °C).	1. Presence of azeotropes: An azeotropic mixture is boiling, which has a constant boiling point different from the pure components.[5] 2. Contaminated starting material: A significant amount of a lower-boiling impurity is present.	1. Consider using extractive or azeotropic distillation to break the azeotrope. For the methanol-methyl formate azeotrope, extractive distillation with a suitable solvent can be employed.[2] 2. Perform a pre-purification step, such as a simple distillation, to remove the bulk of the low-boiling impurity.
"Bumping" or uneven boiling occurs in the distillation flask.	Superheating of the liquid: The liquid is heated above its boiling point without forming vapor bubbles.[3]	1. Add boiling chips or a magnetic stir bar to the distillation flask to promote smooth boiling. 2. Ensure even heating of the flask.
Low recovery of purified methyl formate.	1. Hold-up in the column: A significant amount of liquid is retained on the packing or trays of the fractionating column. 2. Losses during transfer: Volatility of methyl formate leads to evaporation losses.	1. Use a column with lower hold-up or allow the column to drain completely after the distillation is complete. 2. Keep receiving flasks cooled in an ice bath to minimize evaporation.[4] Ensure all joints are properly sealed.

Experimental Protocols

Fractional Distillation for General Purification

This protocol is suitable for separating methyl formate from impurities with different boiling points, such as residual methanol and water.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux or packed with Raschig rings), a condenser, a distillation head with a thermometer, and a receiving flask. Ensure all glassware is dry.

• Charging the Flask: Add the crude methyl formate and a few boiling chips or a magnetic stir bar to the round-bottom flask. Do not fill the flask to more than two-thirds of its volume.

• Heating: Begin heating the flask gently using a heating mantle or water bath.

• Distillation: As the mixture heats, a vapor ring will rise through the fractionating column.[4] Adjust the heating rate to ensure a slow and steady rise. The temperature at the distillation head should stabilize at the boiling point of the first fraction.

• Fraction Collection: Collect the fraction that distills at a constant temperature corresponding to the boiling point of methyl formate (32 °C). It is advisable to collect a small initial forerun and discard it, as it may contain more volatile impurities.

• Completion: Stop the distillation when the temperature begins to rise significantly or when only a small amount of liquid remains in the distillation flask.

• Drying: If water is a known impurity, the collected methyl formate can be further dried by adding anhydrous magnesium sulfate, allowing it to stand, and then decanting or filtering.

Reactive Distillation for Synthesis and In-Situ Purification

This method combines the chemical reaction (esterification) and separation in a single unit, which can improve conversion and purity.[1]

Methodology:

• Apparatus Setup: A reactive distillation column is required, which includes a reboiler (distillation kettle), a packed column section for reaction and separation, a condenser, and a reflux system.[1]

• Reactant Charging: Charge the reboiler with methanol and formic acid.[1]

• Total Reflux: Heat the reboiler to initiate the reaction and bring the column to a state of total reflux for a period (e.g., 30 minutes) to establish the temperature and concentration profiles.[1]

• Product Removal: After the initial reflux period, set a specific reflux ratio (e.g., 10) to begin collecting the methyl formate product from the top of the column.[1] Methyl formate, being the most volatile component, will be continuously removed, driving the reaction equilibrium towards product formation.[1]

• Monitoring: Monitor the composition of the distillate over time using GC to ensure the desired purity is being achieved. Purity of over 95% can be reached.[1]

Purity Analysis by Gas Chromatography (GC-FID)

Methodology:

• Instrument Conditions:

  • Column: A polar capillary column, such as one with a polyethylene glycol (PEG) stationary phase (e.g., STABILWAX), is suitable for separating methyl formate from polar impurities like methanol and water.[6]

  • Injector Temperature: 200 °C

  • Detector (FID) Temperature: 250 °C

  • Oven Temperature Program: Start at 40 °C for 2 minutes, then ramp up to 150 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Sample Preparation: Prepare a dilute solution of the methyl formate sample in a suitable solvent (e.g., dichloromethane).

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis: Identify the peaks in the chromatogram based on their retention times, which should be determined by running standards of pure methyl formate and potential impurities. Calculate the purity by determining the area percentage of the methyl formate peak relative to the total area of all peaks.

Visualizations

Caption: Experimental workflow for methyl formate purification.

Caption: Troubleshooting logic for low purity methyl formate.

Safety and Handling

• Flammability: Methyl formate is extremely flammable with a low flash point of -19 °C. All purification procedures should be conducted in a well-ventilated fume hood, away from ignition sources.[10][11][12] Use explosion-proof equipment where necessary.[13]

• Toxicity: Methyl formate is harmful if inhaled or swallowed.[11] It can cause irritation to the eyes and respiratory system.[11][12] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.[10][12]

• Storage: Due to its high volatility, methyl formate should be stored in a cool, tightly sealed container, away from heat and direct sunlight.[10]

• Material Compatibility: Ensure that all components of the purification apparatus (e.g., tubing, seals) are compatible with methyl formate. Certain plastics and rubbers can swell, harden, or crack upon exposure.[14] Perfluoroelastomers (FFKM) offer good resistance.[14]

References

• 1. asianpubs.org [asianpubs.org]
• 2. mdpi.com [mdpi.com]
• 3. jackwestin.com [jackwestin.com]
• 4. Purification [chem.rochester.edu]
• 5. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 6. osha.gov [osha.gov]
• 7. Methyl formate - analysis - Analytice [analytice.com]
• 8. Gas chromatographic analysis of methyl formate and application in methanol poisoning cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fiveable.me [fiveable.me]
• 10. chemos.de [chemos.de]
• 11. lobachemie.com [lobachemie.com]
• 12. ICSC 0664 - METHYL FORMATE [inchem.org]
• 13. fishersci.com [fishersci.com]
• 14. marcorubber.com [marcorubber.com]

"common impurities in commercial methyl formate and their removal"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial methyl formate. Below you will find information on common impurities and detailed protocols for their removal.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial-grade methyl formate?

A1: Commercial methyl formate typically contains impurities arising from its synthesis and degradation. The most common impurities include:

• Methanol: An unreacted starting material from the esterification of formic acid or a byproduct of hydrolysis. Commercial grades can contain up to 3% methanol.[1]

• Water: Can be present from the synthesis process or absorbed from the atmosphere due to the hygroscopic nature of methyl formate.

• Formic Acid: An unreacted starting material or a product of hydrolysis.[2]

• Dissolved Gases: Such as carbon monoxide, particularly if the synthesis involved a carbonylation process.

• Other Organic Compounds: Byproducts from synthesis, such as dimethyl ether, may also be present in trace amounts.

Q2: How do these impurities affect my experiments?

A2: Impurities can have significant effects on chemical reactions and analytical measurements.

• Methanol and Water: As protic, nucleophilic species, they can interfere with moisture-sensitive reactions, such as those involving Grignard reagents or other organometallics. They can also alter the polarity of the reaction medium, affecting reaction rates and product selectivity.

• Formic Acid: Being an acid, it can catalyze unwanted side reactions, degrade acid-sensitive compounds, or neutralize basic reagents. Its presence can also lead to corrosion of metallic equipment.[2]

• Dissolved Gases: Can affect reactions carried out under specific atmospheric conditions or interfere with analytical techniques that are sensitive to dissolved gases.

Q3: What is the expected purity of commercial methyl formate?

A3: The purity of commercial methyl formate can vary depending on the grade. Reagent-grade methyl formate is often specified as being ≥97% pure, with the main impurity being methanol (up to 3%).[1] Higher purity grades are also available.

Q4: How can I determine the purity of my methyl formate?

A4: The most common and effective method for determining the purity of methyl formate and quantifying its impurities is Gas Chromatography with a Flame Ionization Detector (GC-FID) . This technique can effectively separate methyl formate from common impurities like methanol and water, allowing for their quantification.[3]

Troubleshooting Guide: Impurity Removal

This section provides detailed protocols for removing common impurities from commercial methyl formate.

Issue 1: Presence of Water and Methanol Impurities

Water and methanol are common impurities that can be removed through washing and drying, followed by fractional distillation for higher purity.

Solution: A multi-step purification process involving washing, drying, and fractional distillation.

Experimental Protocol: General Purification of Methyl Formate

• Washing:

  • In a separatory funnel, wash the commercial methyl formate with an equal volume of a saturated sodium chloride (brine) solution. This helps to remove the bulk of the water and methanol impurities.

  • Shake the funnel gently to avoid emulsion formation. Allow the layers to separate and discard the lower aqueous layer.

  • Repeat the washing step one more time.

• Neutralization (if acidic impurities are suspected):

  • Wash the methyl formate with a 5% sodium carbonate solution to neutralize any acidic impurities like formic acid.

  • Again, shake gently and discard the aqueous layer.

  • Follow with a final wash with saturated sodium chloride solution to remove any residual sodium carbonate.

• Drying:

  • Transfer the washed methyl formate to a clean, dry flask.

  • Add a suitable drying agent, such as anhydrous magnesium sulfate (MgSO₄) or anhydrous calcium chloride (CaCl₂). Add the drying agent portion-wise until it no longer clumps together, indicating that the solvent is dry.

  • Allow the methyl formate to stand over the drying agent for at least one hour, with occasional swirling. For very dry solvent, a longer period (e.g., overnight) is recommended.

  • Filter the methyl formate to remove the drying agent.

• Fractional Distillation:

  • Set up a fractional distillation apparatus with a fractionating column (e.g., Vigreux or packed column) to ensure efficient separation.

  • Due to the low boiling point of methyl formate (31-32 °C), the receiving flask should be cooled in an ice bath to minimize loss due to evaporation.[4]

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of pure methyl formate.

  • Purity of over 95% can be achieved, and under optimal conditions, it can exceed 99%.[5][6][7]

Issue 2: Need for Ultra-Dry Methyl Formate

For moisture-sensitive applications, a more rigorous drying method is required.

Solution: Use of molecular sieves.

Experimental Protocol: Drying with Molecular Sieves

• Pre-treatment:

  • Start with methyl formate that has been pre-dried with a conventional drying agent like anhydrous magnesium sulfate to remove the bulk of the water.

• Activation of Molecular Sieves:

  • Activate 3Å or 4Å molecular sieves by heating them in a muffle furnace at 300-350 °C for at least 3 hours under a stream of inert gas or under vacuum.

  • Allow the sieves to cool to room temperature in a desiccator before use.

• Drying Procedure:

  • Add the activated molecular sieves (approximately 5-10% w/v) to the pre-dried methyl formate in a sealed container under an inert atmosphere (e.g., nitrogen or argon).

  • Allow the methyl formate to stand over the molecular sieves for at least 24 hours to achieve a very low water content.

Quantitative Data Summary

The following tables summarize the typical impurity levels in commercial methyl formate and the expected purity after applying different purification methods.

Table 1: Typical Impurities in Commercial Methyl Formate

Impurity	Typical Concentration Range	Source of Impurity
Methanol	1 - 3%	Synthesis byproduct, Hydrolysis
Water	0.1 - 0.5%	Synthesis byproduct, Atmospheric absorption
Formic Acid	< 0.1%	Synthesis byproduct, Hydrolysis

Table 2: Effectiveness of Purification Methods

Purification Method	Target Impurities	Expected Purity
Washing with Brine	Methanol, Water	> 95%
Drying with Anhydrous Salts	Water	Dependent on initial purity
Drying with Molecular Sieves	Water, Methanol	> 99%
Fractional Distillation	Methanol, Water, Other organics	> 99.5%[5][6]

Visualized Workflows

Caption: Workflow for obtaining ultra-dry methyl formate.

References

• 1. Methyl formate, 97%, may cont. up to ca 3% methanol 500 mL | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 2. METHYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. osha.gov [osha.gov]
• 4. prepchem.com [prepchem.com]
• 5. asianpubs.org [asianpubs.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Stabilization of Methyl Formate Against Hydrolysis

Welcome to the Technical Support Center for the stabilization of methyl formate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the experimental challenges in preventing the hydrolysis of methyl formate.

Troubleshooting Guides

This section addresses common issues encountered during experiments aimed at stabilizing methyl formate against hydrolysis.

Issue 1: Low or No Conversion of Methyl Formate

Possible Causes and Solutions

Possible Cause	Troubleshooting Steps
Reaction Equilibrium Not Favored	Methyl formate hydrolysis is a reversible reaction. To shift the equilibrium towards the products (formic acid and methanol), consider increasing the molar ratio of water to methyl formate.[1][2][3] However, be aware that excess water can sometimes inhibit certain catalysts.[4] Alternatively, removing one of the products (e.g., methanol) as it forms can also drive the reaction forward.[5][6]
Inactive or Insufficient Catalyst	Ensure the acid catalyst is active and used in the correct concentration. For solid acid catalysts like ion-exchange resins, ensure they have not been deactivated by impurities or prolonged use.[1][4] Formic acid itself can act as a catalyst for the hydrolysis reaction.[7][8]
Suboptimal Reaction Temperature and Time	Insufficient temperature or reaction time can lead to incomplete conversion. The hydrolysis of methyl formate is typically conducted at temperatures between 90°C and 140°C.[3][6][9] Monitor the reaction progress over time to determine the optimal duration.
Poor Mixing in Heterogeneous Systems	If using a solid catalyst or a biphasic system, ensure adequate stirring to overcome mass transfer limitations.[10]
Presence of Inhibitors	Certain impurities in the reactants or solvent can inhibit the catalyst or the reaction itself. Ensure high purity of all starting materials.

Issue 2: Catalyst Deactivation

Possible Causes and Solutions

Possible Cause	Troubleshooting and Regeneration
Coke Formation	Carbonaceous deposits (coke) can form on the catalyst surface, blocking active sites. This is a common issue with catalysts used in methanol synthesis, a related process.[11] Regeneration can often be achieved by controlled oxidation (burning off the coke) or thermal treatment.[11]
Sintering	High reaction temperatures can cause the small, highly dispersed metal particles of a catalyst to agglomerate into larger particles, reducing the active surface area.[11] This is often irreversible. Consider operating at lower temperatures if possible.
Poisoning	Impurities in the feed, such as sulfur compounds or CO2, can strongly adsorb to the catalyst's active sites and deactivate it.[11][12] Using high-purity reactants is crucial. Some catalysts show more resistance to poisons like CO2.[12]
Structural Changes/Alloy Formation	For mixed-metal catalysts like Cu/ZnO, reduction of one component (e.g., ZnO) can lead to alloy formation with the active metal (Cu), reducing catalytic activity.[12] Incorporating promoters like Al or Cr can improve stability.[12]
Water Inhibition	For some catalysts, such as certain ion-exchange resins, adsorbed water can limit the access of reactants to the active sites.[4]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for preventing methyl formate hydrolysis?

The hydrolysis rate of methyl formate is significantly influenced by pH. Generally, the hydrolysis is catalyzed by both acids (H+) and bases (OH-). The stability of methyl formate is greatest in the neutral pH range. In acidic solutions, the rate of hydrolysis is directly proportional to the H+ concentration.[13]

Q2: How can I effectively monitor the progress of methyl formate hydrolysis?

Gas chromatography with a flame ionization detector (GC-FID) is a common and effective method for monitoring the disappearance of methyl formate and the appearance of methanol.[4][14][15] Since formic acid is not readily detected by FID, it can be derivatized to a volatile ester (e.g., methyl formate itself, in a separate analytical reaction) for quantification.[14]

Q3: Are there any specific inhibitors I can add to my formulation to prevent methyl formate hydrolysis?

While the search results focus more on catalysts that promote hydrolysis, the principles of stabilization involve minimizing the presence of catalysts (acids and bases) and water. In a drug formulation context, this would involve careful control of the formulation's pH, using buffers to maintain a neutral pH, and minimizing water content. The use of co-solvents or a non-aqueous vehicle can also be effective.

Q4: What are the key safety precautions when working with methyl formate?

Methyl formate is a highly flammable liquid and should be handled in a well-ventilated area, away from ignition sources.[16] It is also an irritant to the eyes and respiratory system.[16][17] Appropriate personal protective equipment (PPE), including safety goggles and gloves, should be worn.

Data Presentation

Table 1: Performance of Various Catalysts in Methyl Formate Synthesis (by Dehydrogenation of Methanol)

Note: This data is for the synthesis of methyl formate, the reverse reaction of hydrolysis. Catalyst stability in this context is relevant to its potential use in the forward reaction as well.

Catalyst	Support	Temperature (°C)	Methanol Conversion (%)	Methyl Formate Selectivity (%)	Reference
Cu-Zn-Zr	Al2O3	250	58.5	90	[10]
Cu	MgO	-	11.7 - 16.7	62.5 - 88.1	[12]
Cu	SiO2 (wet-impregnation)	240	55	80	[12]
Cu-Zr-K	-	200-500	32	90	[12]
Cu-B2O3	SiO2	270	22-25	85-91	[12]
0.5% Cu	Hβ (520)	240	-	77.3 (DMM)	[18]
20% Cu	Hβ (520)	240	-	74.5 (MF)	[18]

Table 2: Influence of Reaction Parameters on Methyl Formate Hydrolysis

Parameter	Condition	Effect on Hydrolysis Rate	Reference
Temperature	90 - 140 °C	Increased rate with higher temperature	[3]
Pressure	5 - 18 atm	Higher pressure can keep reactants in the liquid phase	[3]
Molar Ratio (Water:Methyl Formate)	0.8 - 7	Higher water ratio can drive the reaction forward	[6]
Catalyst	Strong-acid cation-exchange resin	>90% conversion achieved	[1]

Experimental Protocols

Protocol 1: Monitoring Methyl Formate Hydrolysis using Gas Chromatography (GC-FID)

This protocol is a general guideline based on established methods.[4][14][15]

• Sample Preparation:

  • At specified time intervals, withdraw an aliquot of the reaction mixture.

  • If necessary, quench the reaction by cooling the aliquot rapidly and/or neutralizing the catalyst (e.g., with a base if an acid catalyst was used).

  • Dilute the sample with a suitable solvent (e.g., the reaction solvent or another solvent compatible with the GC column).

  • Add an internal standard (e.g., n-propanol) for accurate quantification.

• GC-FID Instrument Setup (Example Parameters):

  • Column: A polar capillary column, such as one with a STABILWAX or HP-INNOWax phase, is suitable for separating methyl formate, methanol, and other potential components.[4]

  • Injector Temperature: 250°C

  • Detector Temperature (FID): 250°C

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 3 minutes.

    • Ramp at 10°C/min to 150°C.

    • Hold at 150°C for 5 minutes.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Injection Volume: 1 µL.

• Calibration:

  • Prepare a series of standard solutions containing known concentrations of methyl formate, methanol, and the internal standard.

  • Inject the standards into the GC-FID to generate a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration.

• Analysis:

  • Inject the prepared samples into the GC-FID.

  • Identify the peaks corresponding to methyl formate and methanol based on their retention times, as determined from the standard injections.

  • Quantify the concentration of each component using the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for a kinetic study of methyl formate hydrolysis.

Caption: Troubleshooting logic for low conversion in methyl formate hydrolysis.

References

• 1. researchgate.net [researchgate.net]
• 2. CN101481304A - A kind of technology of methyl formate hydrolysis formic acid - Google Patents [patents.google.com]
• 3. US4299981A - Preparation of formic acid by hydrolysis of methyl formate - Google Patents [patents.google.com]
• 4. osha.gov [osha.gov]
• 5. asianpubs.org [asianpubs.org]
• 6. sciepub.com [sciepub.com]
• 7. Kinetic studies of alkyl formate hydrolysis using formic acid as a catalyst [diva-portal.org]
• 8. EP2747883A1 - Process of formic acid production by hydrolysis of methyl formate - Google Patents [patents.google.com]
• 9. Analytical Characterization and Inhibitor Detection in Liquid Phases Obtained After Steam Refining of Corn Stover and Maize Silage - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Kinetics of Methyl Formate Hydrolysis in the Absence and Presence of a Complexing Agent [ouci.dntb.gov.ua]
• 12. mdpi.com [mdpi.com]
• 13. biharboardonline.com [biharboardonline.com]
• 14. Simultaneous measurement of formic acid, methanol and ethanol in vitreous and blood samples of postmortem by headspace GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. CDC - NIOSH Pocket Guide to Chemical Hazards - Methyl formate [cdc.gov]
• 17. Methyl formate | HCOOCH3 | CID 7865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

"troubleshooting low yields in methyl formate synthesis"

Technical Support Center: Methyl Formate Synthesis

This guide provides troubleshooting solutions and frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields in methyl formate synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial synthesis routes for methyl formate? A1: The three main production methods are the direct esterification of formic acid and methanol, the dehydrogenation of methanol, and the carbonylation of methanol.[1][2] On an industrial scale, the carbonylation of methanol is the most significant, while dehydrogenation and oxidation of methanol are used on a smaller scale.[1]

Q2: What is the most common cause of low yields in the industrial carbonylation process? A2: The most common cause is the sensitivity of the catalyst, typically sodium methoxide, to moisture.[1] The presence of water, even in trace amounts (less than 1 ppm), can disrupt the reaction and deactivate the catalyst.[1][3] Very dry carbon monoxide and methanol are essential for high yields.[3]

Q3: Can I use a strong acid catalyst like sulfuric acid for the esterification of formic acid and methanol? A3: It is generally not recommended. While sulfuric acid is a common esterification catalyst, it can cause formic acid to decompose into carbon monoxide, which can negatively impact the yield. Formic acid is typically strong enough to catalyze the reaction on its own.

Q4: What are the typical by-products in methyl formate synthesis? A4: In the methanol dehydrogenation process, dimethyl ether (DME) is a common by-product formed via an acid-catalyzed methanol dehydration reaction.[1] During carbonylation, side reactions can lead to the formation of DME and trimethyl orthoformate (TME).[1]

Q5: How can I effectively purify the final methyl formate product? A5: Due to its low boiling point (31-32 °C), methyl formate can be easily purified by fractional distillation. Another method involves washing with a strong aqueous sodium carbonate solution to remove free acid or alcohol, followed by drying with solid sodium carbonate and distillation from phosphorus pentoxide (P2O5).[3] For lab-scale purification, washing with a saturated sodium chloride solution, neutralizing with sodium carbonate, and drying with fused calcium chloride can be effective.[4]

Troubleshooting Guide

This section addresses specific issues that can lead to low yields.

Issue 1: Catalyst Inactivity or Deactivation

Q: My reaction has stalled, or the conversion rate is extremely low. What could be wrong with my catalyst? A: Catalyst problems are a primary cause of low yields. Consider the following:

• Moisture Poisoning (Carbonylation): For the industrial carbonylation process using sodium methoxide, the catalyst is highly sensitive to water. Water content in methanol or carbon monoxide feedstocks must be extremely low (ideally < 1 ppm).[1] Water can react with the catalyst and also lead to the formation of inactive alkali formate.[5]

• Catalyst Coking (Dehydrogenation): In methanol dehydrogenation, catalysts like Cu/SiO2 can be deactivated by coke formation, especially if the catalyst contains copper in an oxidized state.[6]

• Sintering and Alloy Formation (Dehydrogenation): Copper-based catalysts (e.g., Cu/ZnO) can suffer from deactivation due to the sintering of metal particles at high temperatures.[7] Additionally, the reduction of ZnO by CO and methanol can lead to the formation of a Cu-Zn alloy, reducing the catalyst's surface area and activity.[1]

• Incorrect Catalyst Preparation/Activation: For heterogeneous catalysts, the pretreatment and activation steps are critical. For example, the reduction temperature for Cu/SiO2 catalysts plays a crucial role; metallic copper species formed at lower reduction temperatures are responsible for methyl formate formation.[6]

Issue 2: Suboptimal Reaction Conditions

Q: I've confirmed my catalyst is active, but the yield is still poor. Could the reaction conditions be the problem? A: Yes, incorrect temperature, pressure, or reaction time can significantly impact yield.

• Temperature:

  • Carbonylation: The reaction is typically carried out at around 70-80 °C.[1][5] Lowering the temperature shifts the equilibrium towards methyl formate, but also decreases the reaction rate.[5]

  • Dehydrogenation: This process is endothermic and often performed at higher temperatures (e.g., 250 °C).[1][8] However, excessively high temperatures (>210 °C for some copper catalysts) can cause the decomposition of methyl formate into CO.[1]

• Pressure (Carbonylation): The carbonylation of methanol is an equilibrium reaction. Increasing the carbon monoxide partial pressure shifts the equilibrium towards the product, increasing the yield.[5] Industrial processes can operate at high pressures (up to 200 bar), but good yields can be achieved at lower pressures as well.[5][9]

• Reaction Time: Insufficient reaction time can lead to an incomplete reaction where equilibrium has not been reached.[10] Monitor the reaction progress over time to determine the optimal duration. Conversely, excessively long reaction times can sometimes lead to an increase in by-products.[11]

Issue 3: Reactant and Product Purity

Q: How do impurities in my starting materials affect the synthesis? A: The purity of reactants is critical for achieving high yields.

• Water Content: As mentioned, water is detrimental, especially in the carbonylation process where it deactivates the sodium methoxide catalyst.[1] In esterification, water is a product, and its presence in the starting materials can shift the equilibrium back towards the reactants, lowering the yield according to Le Chatelier's principle.[10]

• Impure Reactants: Impurities in methanol or formic acid can introduce side reactions or poison the catalyst. Always use dry, high-purity starting materials.

Q: My initial yield seems high, but I lose a significant amount during workup and purification. Why? A: Loss during purification can be due to the high volatility of methyl formate.

• Evaporation: Methyl formate has a very low boiling point (31.5 °C).[12] Significant losses can occur during concentration steps (e.g., rotary evaporation) if not performed at low temperatures and with great care.

• Azeotropes: The reacting mixture can form several azeotropes, making separation by simple distillation difficult and leading to product loss.[2] Using reactive distillation, where reaction and separation occur in the same unit, can overcome this limitation and improve conversion.[2]

Quantitative Data on Catalyst Performance

The choice of catalyst and reaction conditions significantly influences the conversion and selectivity of the synthesis.

Table 1: Performance of Various Catalysts in Methanol Dehydrogenation.

Catalyst	Reaction Temp. (°C)	Methanol Conversion (%)	Methyl Formate Selectivity (%)	Reference
Cu-Zn-Zr/Al₂O₃	250	58.5	90	[1]
Cu-Al (calcined at 600°C)	250	Not specified	33.8	[1]
Cu-Al (calcined at 1100°C)	320	Not specified	100	[1]
1Pd/Cu₅MgO₅	250	14.9	93.3	[8]

Table 2: Effect of Reaction Conditions on the Hydrogenation of Methyl Formate to Methanol (Illustrates catalyst sensitivity).

Catalyst	Temperature (°C)	Pressure (MPa)	MF Conversion (%)	Methanol Selectivity (%)	Reference
Cu-SiO₂-AE	120	1.5	70.3	82.6	[7]
Cu-SiO₂-AE	140	1.5	95.3	99.8	[7]
Cu-SiO₂-AE	160	1.5	81.1	86.2	[7]
Cu-SiO₂-AE	140	0.1	50.4	75.1	[7]
Cu-SiO₂-AE	140	2.0	75.0	88.3	[7]

Experimental Protocols

Protocol 1: Synthesis of Methyl Formate via Reactive Distillation

This protocol describes an efficient method for synthesizing methyl formate by combining esterification and distillation to continuously remove the product, driving the reaction to completion.[2]

• Apparatus Setup: Assemble a reactive distillation column equipped with a still pot (distillation kettle), a condenser, and collection flasks.

• Charging Reactants: Charge the still pot with methanol (e.g., 400 mL) and formic acid (e.g., 350 mL). The molar ratio can be adjusted, but an excess of one reactant can be used to drive the equilibrium.

• Initiating the Reaction: Heat the still pot to initiate the boiling of the mixture and start the esterification reaction.

• Distillation and Product Collection: Methyl formate, having the lowest boiling point in the mixture, will vaporize first.[2] The vapor rises through the column, is condensed, and collected at the top. This continuous removal of the product shifts the reaction equilibrium towards the formation of more methyl formate.

• Monitoring: Monitor the temperature at the top of the column. A stable temperature around 32 °C indicates that pure methyl formate is being distilled. The purity of the collected product can exceed 95%.[2]

• Completion and Analysis: The reaction is considered complete when the production of methyl formate ceases. The conversion of formic acid can be determined by analyzing the residual liquid in the still pot using titration or chromatography. Conversion rates of over 90% can be achieved with this method.[2]

Protocol 2: Quantification of Methyl Formate by Gas Chromatography (GC)

This protocol outlines a headspace gas chromatography method for the analysis and quantification of methyl formate, which is essential for accurately determining reaction yield.[13][14][15]

• Standard Preparation: Prepare a series of calibration standards by dissolving known concentrations of pure methyl formate in a suitable solvent (e.g., a 90:10 v/v solution of methanol/dimethylformamide).[15]

• Sample Preparation:

  • Take a precise aliquot of the reaction mixture.

  • Dilute the aliquot with the chosen solvent in a sealed headspace vial.

  • Add an internal standard (e.g., sodium propionate, which is then methylated, or diisopropyl ether) to improve quantitation accuracy.[13]

• GC Instrument Setup:

  • Column: Use a suitable column, such as a Hallcomid-Carbowax packed column or equivalent.[13][14]

  • Detector: Flame Ionization Detector (FID).[15]

  • Temperatures: Set the injector, detector, and oven temperatures appropriately. For example, an isothermal analysis might be performed at 75 °C.[13]

  • Carrier Gas: Use an inert carrier gas like nitrogen or helium.

• Analysis:

  • Incubate the sealed vials at a controlled temperature (e.g., 35 °C for 30 minutes) to allow the headspace to equilibrate.[13][14]

  • Inject a fixed volume (e.g., 0.5 mL) of the headspace from each standard and sample vial into the GC.

• Quantification:

  • Construct a calibration curve by plotting the peak area (or peak height ratio relative to the internal standard) of the methyl formate standards against their concentrations.[13]

  • Use the calibration curve to determine the concentration of methyl formate in the reaction samples based on their measured peak areas.

Visual Guides

Methyl Formate Synthesis: Troubleshooting Workflow

Caption: A workflow diagram for troubleshooting low yields in methyl formate synthesis.

Reaction Mechanism: Carbonylation of Methanol

Caption: The two-step reaction mechanism for the carbonylation of methanol.

References

• 1. mdpi.com [mdpi.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Methyl formate | 107-31-3 [chemicalbook.com]
• 4. prepchem.com [prepchem.com]
• 5. US8957244B2 - Process for preparing methyl formate by reaction of methanol with carbon monoxide in the presence of a catalyst system comprising alkali metal formate and alkali metal alkoxide - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. US7053239B2 - Method for producing methyl formate - Google Patents [patents.google.com]
• 10. benchchem.com [benchchem.com]
• 11. biotage.com [biotage.com]
• 12. CN104016857A - Method for preparation of methyl formate - Google Patents [patents.google.com]
• 13. academic.oup.com [academic.oup.com]
• 14. Gas chromatographic analysis of methyl formate and application in methanol poisoning cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. osha.gov [osha.gov]

Managing the Flammability Hazards of Methyl Formate in the Laboratory: A Technical Support Guide

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on managing the significant flammability hazards associated with methyl formate in a laboratory setting. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues you may encounter during your experiments.

Troubleshooting Guides

This section provides step-by-step instructions for handling common emergencies and procedural failures related to methyl formate.

Scenario 1: Methyl Formate Spill

• Question: What immediate actions should I take in the event of a methyl formate spill?

• Answer:

  • Evacuate and Alert: Immediately evacuate all non-essential personnel from the spill area and alert your colleagues and the lab supervisor.[1][2]

  • Remove Ignition Sources: Extinguish all open flames, turn off hot plates, and eliminate any potential sources of sparks.[1][2] Methyl formate is extremely flammable, and its vapors can travel to a distant ignition source and flash back.[1][3]

  • Ventilate the Area: Increase ventilation in the spill area to disperse the flammable vapors.[1][2]

  • Assess the Spill Size:

    • Small Spill: If the spill is small and you are trained to handle it, proceed with cleanup.

    • Large Spill: For large spills, activate the emergency response plan and await the arrival of trained emergency personnel.

  • Wear Appropriate PPE: Before attempting any cleanup, don the appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, splash goggles, and a respirator if ventilation is inadequate.[2][4]

  • Contain and Absorb: Contain the spill using a non-combustible absorbent material like vermiculite, dry sand, or earth.[1][2][5] Do not use combustible materials like paper towels.

  • Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and place it in a sealed, properly labeled container for hazardous waste disposal.[1][5]

  • Decontaminate: Wash the spill area with soap and water after the cleanup is complete.[6]

Scenario 2: Small Fire Involving Methyl Formate

• Question: How should I respond to a small, containable fire involving methyl formate?

• Answer:

  • Alert Personnel: Immediately alert everyone in the laboratory and activate the fire alarm.

  • Assess the Fire: If the fire is small and you are trained in using a fire extinguisher, you may attempt to extinguish it. If the fire is large or spreading, evacuate immediately.

  • Select the Correct Extinguisher: Use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguisher.[1][7][8] Do not use water , as it may be ineffective and can spread the flammable liquid.[1][3][7]

  • Extinguishing Technique (P.A.S.S.):

    • P ull the pin.

    • A im the nozzle at the base of the fire.

    • S queeze the lever slowly and evenly.

    • S weep the nozzle from side to side.

  • Cool Exposed Containers: If it is safe to do so, use a water spray to cool nearby containers to prevent them from exploding.[1][7]

  • Prevent Re-ignition: Be aware that methyl formate has a very low flash point, and re-ignition is possible.[7]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the properties and safe handling of methyl formate.

• Question: What are the primary flammability hazards of methyl formate?

• Answer: Methyl formate is an extremely flammable liquid and vapor.[2][9] It has a very low flash point and a wide explosive range, meaning its vapors can easily form an ignitable mixture with air at room temperature.[7] The vapor is heavier than air and can travel a considerable distance to an ignition source, leading to a flashback.[1][2][3]

• Question: What are the key physical and chemical properties of methyl formate related to flammability?

• Answer: The following table summarizes the critical flammability data for methyl formate:

Property	Value
Flash Point	-19°C (-2°F)[2][10]
Autoignition Temperature	449°C (840°F)[2][6]
Lower Explosive Limit (LEL)	4.5% - 5%[9][10][11][12][13]
Upper Explosive Limit (UEL)	23%[10][11][12][14]
Vapor Density	2.07 - 2.1 (heavier than air)[2][11][12]
Boiling Point	32°C (90°F)[11][14]
NFPA 704 Rating	Health: 2, Flammability: 4, Instability: 0[1][4][12]

• Question: What are the proper storage requirements for methyl formate in the laboratory?

• Answer: Store methyl formate in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1][4] It should be stored in tightly closed containers[1][5] and separated from incompatible materials such as oxidizing agents, strong acids, and strong bases.[1][2] Storage in a fireproof cabinet is recommended.[2][5]

• Question: What personal protective equipment (PPE) is required when handling methyl formate?

• Answer: When handling methyl formate, it is essential to wear:

  • Eye Protection: Chemical splash goggles.[2][6][7]

  • Skin Protection: Appropriate chemical-resistant gloves and protective clothing to prevent skin contact.[1][2][6]

  • Respiratory Protection: Use in a well-ventilated area or with local exhaust ventilation.[1][2] If ventilation is insufficient or there is a risk of exceeding exposure limits, a NIOSH-approved respirator should be worn.[10]

• Question: What are the signs of exposure to methyl formate?

• Answer: Inhalation can cause irritation of the eyes, nose, and throat, as well as headaches, drowsiness, and shortness of breath.[2][7] Skin contact may cause redness and irritation.[2] Ingestion can lead to irritation of the mouth and stomach.[3]

• Question: What is the appropriate first aid response for methyl formate exposure?

• Answer:

  • Inhalation: Move the individual to fresh air and rest. Seek medical attention.[2][3][15]

  • Skin Contact: Immediately wash the affected area with soap and water.[3][10] Remove contaminated clothing.[2]

  • Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[2][3][10] Seek medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2][3]

Experimental Protocols

Safe Handling and Dispensing of Methyl Formate

• Preparation:

  • Ensure the work area is clean and free of clutter.

  • Verify that a compatible fire extinguisher (dry chemical or CO2), spill kit, and safety shower/eyewash station are readily accessible.

  • Set up all necessary equipment before handling methyl formate.

• Personal Protective Equipment (PPE):

  • Don a lab coat, chemical splash goggles, and appropriate chemical-resistant gloves.

• Ventilation:

  • Conduct all work with methyl formate in a properly functioning chemical fume hood to minimize vapor inhalation.[5]

• Grounding and Bonding:

  • When transferring methyl formate from a larger container, ensure that both containers are grounded and bonded to prevent the buildup of static electricity, which could ignite the vapors.[1][6]

• Dispensing:

  • Use only non-sparking tools for opening and closing containers.[5]

  • Dispense the smallest quantity of methyl formate necessary for the experiment.

  • Keep the container tightly closed when not in use.[5]

• Waste Disposal:

  • Dispose of methyl formate waste in a properly labeled, sealed hazardous waste container.

  • Follow all institutional and regulatory guidelines for hazardous waste disposal.

Visualizations

Caption: Workflow for responding to a methyl formate spill.

Caption: Decision tree for assessing flammability risks.

References

• 1. nj.gov [nj.gov]
• 2. ICSC 0664 - METHYL FORMATE [chemicalsafety.ilo.org]
• 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 4. Methyl formate | HCOOCH3 | CID 7865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lobachemie.com [lobachemie.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. fireengineering.com [fireengineering.com]
• 8. Page loading... [guidechem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. CDC - NIOSH Pocket Guide to Chemical Hazards - Methyl formate [cdc.gov]
• 11. METHYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. METHYL FORMATE | Occupational Safety and Health Administration [osha.gov]
• 13. Methyl formate | Business & Products | Mitsubishi Gas Chemical Company, Inc. [mgc.co.jp]
• 14. Methyl formate - Wikipedia [en.wikipedia.org]
• 15. cdhfinechemical.com [cdhfinechemical.com]

"improving the efficiency of methyl formate recovery from reaction mixtures"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the efficiency of methyl formate recovery from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for recovering methyl formate from reaction mixtures?

A1: The primary methods for methyl formate recovery are distillation-based techniques. These include:

• Simple Distillation: Effective when the reaction mixture does not form significant azeotropes with methyl formate. It can be used to achieve high purity, with recovery yields reaching up to 99.7%.[1][2]

• Reactive Distillation: This method combines reaction and separation in a single unit, which can increase reaction conversion and reduce capital and operating costs. It is particularly useful for the synthesis of methyl formate via esterification, where the simultaneous removal of the product shifts the reaction equilibrium.[3]

• Extractive Distillation: This technique is employed when binary azeotropes are present, such as with methanol. An entrainer or solvent is used to alter the relative volatilities of the components, facilitating separation.[1]

• Pressure-Swing Distillation (PSD): PSD is an effective method for separating pressure-sensitive azeotropic mixtures without introducing a third component. By operating two distillation columns at different pressures, the azeotropic composition is shifted, allowing for the separation of pure components.[4][5]

Q2: What are the main challenges encountered during methyl formate recovery?

A2: The most significant challenges in methyl formate recovery include:

• Azeotrope Formation: Methyl formate can form azeotropes with other components in the reaction mixture, particularly methanol and water. For instance, methanol and methyl formate form a positive azeotrope, which is an unstable node with a low boiling temperature.[6] The presence of a binary azeotrope between methylal and methanol can also negatively impact the separation of methyl formate.[1]

• Similar Boiling Points: Small differences in the boiling points between methyl formate and other components, such as methylal, can make separation by simple distillation difficult.[1]

• Energy Consumption: Distillation processes, especially those required to break azeotropes, can be energy-intensive.[7][8]

• Catalyst Deactivation: In processes involving catalysts, such as the carbonylation of methanol, the catalyst can be deactivated by traces of water, leading to reduced efficiency.[7]

Q3: How can I improve the purity of the recovered methyl formate?

A3: To enhance the purity of methyl formate, consider the following strategies:

• Optimize Distillation Parameters: Adjusting the number of theoretical plates, reflux ratio, and feed location in the distillation column can significantly impact purity. For example, in one process, a distillation column with 58 theoretical plates and a reflux ratio of 4.56 was found to be optimal.[1]

• Use a Stripping Column: A simple stripping column can be used to increase the concentration of methyl formate from an initial 70-80% to 85-90% with lower energy consumption compared to distillation aiming for higher purity.[7]

• Employ Extractive Distillation: When dealing with azeotropes, using an appropriate solvent in extractive distillation can effectively increase the relative volatility of the components, leading to higher purity. Ethylene glycol has been shown to be an effective extractant for separating methanol from methylal, which can indirectly improve methyl formate purity.[1]

• Implement Pressure-Swing Distillation: This method is particularly effective for breaking pressure-sensitive azeotropes and can yield high-purity products.[4][5]

Troubleshooting Guides

Issue 1: Low recovery yield of methyl formate.

Possible Cause	Troubleshooting Step
Incomplete Reaction	If using reactive distillation, ensure the reaction has reached equilibrium. Check catalyst activity and reaction conditions (temperature, pressure).
Azeotrope Formation	The presence of azeotropes with methanol or other components can limit separation.[1][6] Consider switching to extractive or pressure-swing distillation.[1][4][5]
Suboptimal Distillation Parameters	Verify that the number of theoretical plates, reflux ratio, and feed point are optimized for your specific mixture. Simulation software like Aspen Plus can be used to determine optimal conditions.[1]
Vapor-Liquid Equilibrium (VLE) Model Inaccuracy	Ensure that the thermodynamic model (e.g., NRTL, UNIQUAC) used for process simulation accurately represents the VLE data of your system.[1][2]

Issue 2: The purity of the recovered methyl formate is below the required specification.

Possible Cause	Troubleshooting Step
Insufficient Separation Stages	Increase the number of theoretical plates in the distillation column. A higher number of stages generally leads to better separation and higher purity.[1]
Incorrect Reflux Ratio	An inappropriate reflux ratio can lead to poor separation. Increasing the reflux ratio can improve purity but also increases energy consumption. Find the optimal balance for your process.[9]
Presence of Close-Boiling Impurities	If impurities have boiling points very close to methyl formate, simple distillation may not be sufficient. Consider using extractive distillation with a suitable solvent to enhance the relative volatility.[1]
Entrainment	High vapor velocities in the distillation column can lead to liquid entrainment, where droplets of less volatile components are carried up with the vapor, reducing the purity of the overhead product. Reduce the boil-up rate to mitigate this.

Issue 3: High energy consumption during the recovery process.

Possible Cause	Troubleshooting Step
High Reflux Ratio	Operating at a very high reflux ratio increases the reboiler duty and condenser load, leading to higher energy consumption. Optimize the reflux ratio to meet purity specifications without excessive energy use.[9]
Inefficient Heat Integration	In multi-column systems like pressure-swing distillation, consider heat integration where the heat from the condenser of one column is used for the reboiler of another. This can significantly reduce overall energy consumption.[4]
Process Design	A simple stripping column requires considerably less energy than a full rectification column for achieving moderate purity (85-90%).[7] Evaluate if a lower purity intermediate is sufficient for your downstream application.

Data Presentation

Table 1: Optimized Parameters for Methyl Formate Distillation from a Polyoxymethylene (POM) Waste Stream [1]

Parameter	Optimal Value
Number of Theoretical Plates (Ns)	58
Feed Plate Location (Nf)	38
Distillate to Feed Ratio (DF)	0.77
Reflux Ratio (RR)	4.56
Resulting Methyl Formate Purity	> 99.0 wt%
Recovery Yield of Methyl Formate	99.7%

Table 2: Comparison of Different Distillation Setups for Methyl Formate-Methanol-Water Separation [9]

Parameter	Embodiment 1	Embodiment 2	Embodiment 3
Main Column
Theoretical Plates	40	50	60
Feed Plate	20	25	30
Operating Pressure	1 atm	1 atm	1 atm
Reflux Ratio	1	2	3
Top Temperature	34.3°C	32.1°C	31.9°C
Bottom Temperature	100.9°C	100.4°C	100°C
Auxiliary Column
Theoretical Plates	15	25	25
Operating Pressure	0.8 atm	0.7 atm	0.6 atm
Reflux Ratio	0.9	1.4	2
Top Temperature	59.2°C	56°C	52.4°C
Product Purity
Methyl Formate (mass fraction)	99.00%	99.50%	99.35%

Experimental Protocols

Protocol 1: Simple Distillation for Methyl Formate Recovery

This protocol is based on the general principles of distillation for separating volatile components.

• Apparatus Setup:

  • Assemble a standard distillation apparatus consisting of a round-bottom flask, a heating mantle, a distillation column (e.g., Vigreux or packed column), a condenser, a receiving flask, and thermometers to monitor the pot and head temperatures.

• Charging the Flask:

  • Charge the round-bottom flask with the reaction mixture containing methyl formate. Do not fill the flask more than two-thirds full.

• Distillation:

  • Begin heating the mixture gently.

  • As the mixture boils, the vapor will rise through the distillation column.

  • Monitor the temperature at the head of the column. The boiling point of pure methyl formate is approximately 31-32°C.[10]

  • Collect the distillate that comes over at a stable temperature close to the boiling point of methyl formate.

• Purification of Distillate (if necessary):

  • The initial distillate may contain impurities. For higher purity, a second fractional distillation can be performed.

  • To remove water and methanol, the collected methyl formate can be washed with a saturated sodium chloride solution and then treated with a drying agent like fused calcium chloride.[10]

• Product Collection:

  • Collect the purified methyl formate in a clean, dry receiving flask. Store in a tightly sealed container in a cool, well-ventilated area due to its high volatility and flammability.

Protocol 2: Reactive Distillation for Methyl Formate Synthesis and Recovery

This protocol is adapted from the esterification of formic acid and methanol.[3]

• Apparatus Setup:

  • Set up a reactive distillation column, which includes a distillation kettle (reboiler), a packed column section for the reaction, a rectifying section, a condenser, and a product collection tank.

• Charging Reactants:

  • Add the reactants (e.g., 400 mL of methanol solution and 350 mL of formic acid solution) to the distillation kettle.[3] A solid acid catalyst can be packed into the reaction section of the column.

• Total Reflux Operation:

  • Heat the kettle to boiling and operate the column under total reflux for a period (e.g., 30 minutes) to establish the temperature and concentration profiles.[3]

• Product Collection:

  • After the initial reflux period, set a desired reflux ratio (e.g., 10).[3]

  • Methyl formate, being the most volatile component, will move to the top of the column and can be collected as the distillate. This continuous removal of the product drives the esterification reaction towards completion.

• Monitoring:

  • Periodically take samples from the product tank to analyze the composition (e.g., by gas chromatography) and determine the purity of the methyl formate. Purity of over 90% can be achieved quickly at the top of the column.[3]

Visualizations

Simple Distillation Workflow

Reactive Distillation Workflow

Troubleshooting Low Purity

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. Server under Maintenance. [dwsim.fossee.in]
• 6. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 7. US6921833B1 - Method for the continuous production of methyl formate - Google Patents [patents.google.com]
• 8. US4076594A - Purification of formic acid by extractive distillation - Google Patents [patents.google.com]
• 9. Methyl formate-methanol-liquid mixture separation energy saving method - Eureka | Patsnap [eureka.patsnap.com]
• 10. prepchem.com [prepchem.com]

"side reactions to avoid when using methyl formate as a reagent"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using methyl formate in their experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during reactions involving methyl formate, offering potential causes and solutions to mitigate unwanted side reactions.

Issue	Potential Cause(s)	Troubleshooting Steps
Low yield of desired product with the formation of methanol and carbon monoxide.	Thermal Decomposition/Decarbonylation: Methyl formate can decompose, especially at elevated temperatures, to methanol and carbon monoxide. This can be a purely thermal process or catalytically driven.[1][2]	- Lower Reaction Temperature: If possible, conduct the reaction at a lower temperature. Thermal decomposition in the gas phase is significant between 200-500°C.[1] Catalytic decomposition can occur at lower temperatures; for instance, Cu(0) catalysts can promote decarbonylation above 210°C.[3]- Catalyst Selection: Choose a catalyst that does not promote decarbonylation at your desired reaction temperature. For some reactions, oxidic support materials like ZrO₂, CeO₂, and SiO₂ have been shown to suppress side reactions.[4]- Minimize Reaction Time: Prolonged exposure to high temperatures can increase the extent of decomposition.
Formation of formic acid and methanol in the reaction mixture.	Hydrolysis: Traces of water in the reactants or solvent can lead to the hydrolysis of methyl formate back to formic acid and methanol.[5] This reaction is reversible and can be catalyzed by acids, including the formic acid product itself.[6][7]	- Use Anhydrous Conditions: Ensure all reactants, solvents, and glassware are thoroughly dried before use.- Control pH: The rate of hydrolysis is highly dependent on pH, with a tenfold change observed for each unit change in pH.[8][9] Buffering the reaction mixture may be necessary.- Temperature Control: While hydrolysis can occur at various temperatures, high temperatures can favor the reverse reaction (re-esterification) during product workup.[8] Flash distillation at low pressure and temperature is recommended to separate products.[8]
Formation of an undesired ester product.	Transesterification: If other alcohols are present in the reaction mixture (as reactants, impurities, or solvents), methyl formate can undergo transesterification, leading to the formation of a different ester.[10] This is an equilibrium reaction catalyzed by both acids and bases.[10]	- Solvent Choice: Avoid using alcoholic solvents other than methanol if transesterification is not desired.- Purify Reactants: Ensure that reactants are free from other alcohol impurities.- Drive Equilibrium: If the presence of another alcohol is unavoidable, use a large excess of methyl formate or remove the methanol byproduct as it forms to shift the equilibrium away from the transesterification product.[10]
In N-formylation of a substrate containing a hydroxyl group, O-formylation is observed.	Lack of Selectivity: The formylating agent is reacting with both the amine and hydroxyl functional groups.	- Choice of Formylating System: A combination of formic acid and a Dean-Stark trap to remove water can favor N-formylation.[11] Using formic acid with sodium formate at room temperature has also been reported to be selective for N-formylation.[5]- Mild Reaction Conditions: Lowering the reaction temperature can often favor the more nucleophilic amine over the hydroxyl group.[12]- Catalyst Selection: The use of a catalytic base like 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) for formylation with methyl formate at room temperature may provide higher selectivity.[5][13]
Formation of methane gas.	Decarboxylation: Under certain catalytic conditions, methyl formate can undergo decarboxylation to produce methane.[14]	- Avoid Specific Catalysts: This reaction is prominent with certain ruthenium-based catalysts, particularly when explored as a method for in-situ methane generation.[14] Avoid these catalysts if methane formation is undesirable.

Frequently Asked Questions (FAQs)

Q1: At what temperature does methyl formate start to decompose?

A1: Thermal decomposition of methyl formate in the gas phase to methanol and carbon monoxide is generally observed at temperatures between 200°C and 500°C.[1] However, in the presence of certain catalysts, decomposition can occur at lower temperatures. For example, with a Cu(0) catalyst, decomposition to carbon monoxide can begin at temperatures above 210°C.[3]

Q2: How can I prevent the hydrolysis of methyl formate in my reaction?

A2: To prevent hydrolysis, it is crucial to maintain anhydrous conditions by thoroughly drying all solvents, reactants, and glassware. Since the reaction is catalyzed by acid, controlling the pH of your reaction mixture is also important. If your process involves water and the goal is to minimize the reverse reaction (esterification), it is recommended to remove the methanol and formic acid products from each other as quickly as possible under mild conditions, such as flash distillation at low pressure and temperature.[8] Using a molar excess of methyl formate can also help suppress the re-esterification of the products.

Q3: I am trying to formylate a primary amine in the presence of a secondary amine. Will methyl formate be selective?

A3: The relative nucleophilicity of the amines will play a significant role. Generally, primary amines are more reactive towards formylation than secondary amines. To enhance selectivity, you can try using milder reaction conditions (e.g., lower temperature) and carefully controlling the stoichiometry of the methyl formate.

Q4: Can I use ethanol as a solvent in a reaction where methyl formate is a reagent?

A4: Using ethanol as a solvent is not recommended if you want to avoid side reactions. The presence of ethanol can lead to transesterification, where the methoxy group of methyl formate is exchanged with an ethoxy group from ethanol, resulting in the formation of ethyl formate.[10] This is an equilibrium process that can be catalyzed by either acid or base.[10] If another alcohol must be present, using a large excess of methyl formate or removing the methanol byproduct can help minimize this side reaction.

Q5: My base-catalyzed reaction is not proceeding as expected and seems to be stalling. Could methyl formate be the issue?

A5: Yes, in base-catalyzed reactions, particularly those using alkali metal alkoxides like sodium methoxide, side reactions can consume the catalyst. For example, sodium methoxide can react with methyl formate or traces of water to form the catalytically less active or inactive sodium formate. This can lead to a decrease in the reaction rate or a complete stall. Ensuring strictly anhydrous conditions and considering the stability of the catalyst in the presence of methyl formate under the reaction conditions is crucial.

Quantitative Data Summary

The following tables summarize available quantitative data regarding the conditions that influence side reactions of methyl formate.

Table 1: Influence of Temperature on Methanol Dehydrogenation to Methyl Formate and Side Products

Catalyst	Temperature (°C)	Methanol Conversion (%)	Methyl Formate Selectivity (%)	Major Side Products	Reference
Cu-Al-catalyst (calcined at 600°C)	250	-	33.8	Decomposition to CO	[3]
Cu-Al-catalyst (calcined at 1100°C)	320	-	Quantitative	-	[3]
Cu-Zn-Zr/Al₂O₃	250	58.5	90	-	[3]
Pd nanoparticles on TiO₂	< 100	-	High	CO₂ (at higher temps)	[15]
0.6(rGO)@VTiO	135	91.0	96.7	CO₂	[4]

Table 2: Conditions for Selective N-Formylation vs. O-Formylation

Substrate Type	Reagent/Catalyst	Conditions	Selectivity	Reference
Amines with unprotected hydroxyl groups	Formic acid / Sodium formate	Room temperature, solvent-free	Selective for N-formylation	[5]
Amines with unprotected hydroxyl groups	Formic acid / Toluene	Reflux with Dean-Stark trap	Selective for N-formylation	[11]

Experimental Protocols

Protocol 1: General Procedure for N-Formylation of an Amine using Methyl Formate with a Catalytic Base

This protocol is adapted from methodologies employing a catalytic base for formylation.[5][13]

• Materials:

  • Amine (1.0 eq)

  • Methyl formate (1.5 - 3.0 eq)

  • 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) (0.1 - 5 mol%)

  • Anhydrous solvent (e.g., THF, Acetonitrile)

• Procedure: a. To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the amine and the anhydrous solvent. b. Add the catalytic amount of TBD to the stirred solution. c. Add methyl formate to the reaction mixture at room temperature. d. Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). e. Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess methyl formate. f. The crude product can be purified by column chromatography, distillation, or recrystallization as required.

Protocol 2: Minimizing Hydrolysis of Methyl Formate during Formic Acid Production

This protocol is based on principles for shifting the equilibrium to favor formic acid formation and minimizing re-esterification during workup.[8]

• Reaction Setup:

  • A high-pressure reactor is charged with methyl formate and water. A molar excess of methyl formate is often used.

  • The reaction is heated to promote hydrolysis. The formic acid produced acts as a catalyst.

• Workup to Minimize Re-esterification: a. Rapidly cool the reaction mixture. b. Transfer the mixture to a flash distillation apparatus. c. Reduce the pressure to flash off the unreacted methyl formate and the methanol product, leaving behind the less volatile formic acid and water. d. The collected vapors can be condensed and recycled. e. The remaining formic acid solution can be further purified by vacuum distillation to remove water.

Visualizations

Caption: Key side reaction pathways of methyl formate.

Caption: Troubleshooting workflow for methyl formate side reactions.

References

• 1. US3812210A - Vapor phase decomposition of methyl formate to yield methanol - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Quantitative Conversion of Methanol to Methyl Formate on Graphene-Confined Nano-Oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Formylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. doubtnut.com [doubtnut.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. scispace.com [scispace.com]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. chemrxiv.org [chemrxiv.org]
• 15. Oxidation of methanol to methyl formate over supported Pd nanoparticles: insights into the reaction mechanism at low temperature - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

"calibration of analytical instruments for accurate methyl formate quantification"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the accurate quantification of methyl formate using analytical instrumentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for methyl formate quantification?

A1: The most prevalent method for quantifying methyl formate is gas chromatography (GC).[1][2][3][4][5] This technique is well-suited for separating volatile compounds like methyl formate from a sample matrix. Headspace sampling is often employed, particularly for biological samples, where methyl formate is generated through the derivatization of formic acid.[1][2][3][5][6] Detection is typically achieved using a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[4][7]

Q2: Why is derivatization to methyl formate necessary for the analysis of formic acid?

A2: Direct analysis of formic acid by GC with an FID can be challenging due to its poor response.[3][7] To enhance detection and achieve accurate quantification, formic acid is often converted to its more volatile methyl ester, methyl formate, through an esterification reaction.[7] This process, known as derivatization, typically involves reacting the sample with methanol in the presence of an acid catalyst, such as sulfuric acid.[1][2][7]

Q3: What are the key validation parameters to consider for a methyl formate quantification method?

A3: A robust analytical method for methyl formate quantification should be validated for several key parameters to ensure reliable results. According to ICH guidelines and best practices, these include:

• Specificity/Selectivity: The ability to accurately measure methyl formate in the presence of other components.[8][9]

• Linearity: The demonstration that the instrument's response is proportional to the concentration of methyl formate over a defined range.[8][10][11]

• Accuracy: The closeness of the measured value to the true value, often expressed as percent recovery.[8]

• Precision: The degree of agreement between multiple measurements of the same sample, encompassing repeatability and intermediate precision.[8][10][12]

• Limit of Detection (LOD): The lowest concentration of methyl formate that can be reliably detected.[11]

• Limit of Quantification (LOQ): The lowest concentration of methyl formate that can be accurately and precisely quantified.[11]

• Robustness: The method's ability to remain unaffected by small, deliberate variations in method parameters.[8][10]

Q4: How do I prepare calibration standards for methyl formate?

A4: Calibration standards are crucial for accurate quantification.[13] They are typically prepared by diluting a certified analytical standard of methyl formate in a suitable solvent.[4][14] For methods involving headspace analysis of derivatized formic acid, calibration standards are prepared from known concentrations of formic acid that undergo the same derivatization procedure as the samples.[7] It is recommended to use at least five concentration levels to construct a calibration curve.[11][13]

Troubleshooting Guide

Issue 1: Poor Peak Shape or Tailing for Methyl Formate

• Question: My methyl formate peak is showing significant tailing. What could be the cause and how can I fix it?

• Answer:

  • Possible Cause 1: Active Sites in the GC System: Active sites in the injector liner, column, or detector can interact with polar analytes, causing peak tailing.

    • Solution: Use a deactivated liner and a column specifically designed for volatile compounds. Ensure all connections are clean and properly installed.

  • Possible Cause 2: Inappropriate Column Temperature: If the column temperature is too low, the analyte may not be sufficiently volatile, leading to poor peak shape.

    • Solution: Optimize the GC oven temperature program. A slightly higher initial temperature or a faster temperature ramp may improve peak symmetry.

  • Possible Cause 3: Sample Overload: Injecting too much sample can overload the column, resulting in broad, tailing peaks.

    • Solution: Reduce the injection volume or dilute the sample.

Issue 2: Inconsistent or Non-Reproducible Results

• Question: I am observing high variability in my replicate injections. What are the potential sources of this issue?

• Answer:

  • Possible Cause 1: Injection System Variability: Inconsistent injection volumes or technique can lead to poor precision.[15]

    • Solution: If using manual injection, ensure a consistent and rapid injection technique. For autosamplers, check for air bubbles in the syringe and ensure the syringe is functioning correctly.

  • Possible Cause 2: Incomplete Derivatization (if applicable): If you are derivatizing formic acid to methyl formate, incomplete or variable reaction yields will result in non-reproducible data.

    • Solution: Ensure the derivatization conditions (reagent concentrations, temperature, and time) are consistent for all samples and standards.[1][2]

  • Possible Cause 3: Sample Preparation Errors: Inaccurate dilutions or contamination during sample handling can introduce significant errors.[15]

    • Solution: Use calibrated pipettes for all dilutions and ensure all glassware is scrupulously clean. Prepare fresh standards for each analytical run.[4]

Issue 3: Co-elution of Methyl Formate with Other Components

• Question: I suspect another peak is co-eluting with my methyl formate peak. How can I confirm and resolve this?

• Answer:

  • Possible Cause 1: Inadequate Chromatographic Resolution: The GC method may not be optimized to separate methyl formate from other volatile components in the sample matrix, such as methanol.[16]

    • Solution 1: Modify GC Method: Adjust the GC oven temperature program (e.g., use a slower ramp rate) or change the carrier gas flow rate to improve separation.

    • Solution 2: Use a Different GC Column: A column with a different stationary phase may provide better selectivity for your analytes.[4]

    • Solution 3: Mass Spectrometry Confirmation: Use a mass spectrometer (MS) as the detector to confirm the identity of the peak. The mass spectrum of methyl formate can be used to differentiate it from co-eluting compounds.[4][7]

Data Presentation

Table 1: Typical GC Method Parameters for Methyl Formate Analysis

Parameter	Example Value	Reference
Column	60-m x 0.32-mm i.d., (1.0 µm df STABILWAX)	[4]
Injector Temperature	150 °C	[4]
Detector Temperature	200 °C (FID)	[4]
Oven Program	50 °C (hold 5 min), then 10 °C/min to 190 °C (hold 2 min)	[4]
Carrier Gas	Hydrogen or Helium	[4][7]
Injection Volume	1 µL	[4]

Table 2: Method Validation Data for Methyl Formate Quantification

Parameter	Typical Value	Reference
Linearity Range	5 to 100 mg/dL	[1][2]
Correlation Coefficient (R²)	> 0.99	[7]
Limit of Detection (LOD)	2.5 mg/dL	[1][2]
Precision (CV%)	< 5%	[1][2]
Recovery	> 89%	[7]

Experimental Protocols

Protocol 1: Headspace GC-FID Analysis of Methyl Formate from Formic Acid Derivatization

This protocol is based on the derivatization of formic acid to methyl formate for analysis in biological fluids.[1][2][7]

• Standard Preparation:

  • Prepare a stock solution of formic acid in deionized water.

  • Create a series of calibration standards by diluting the stock solution to achieve concentrations ranging from 5 to 100 mg/dL.[1][2]

  • Prepare an internal standard solution (e.g., sodium propionate in methanol).[1][2]

• Sample Preparation (Derivatization):

  • In a headspace vial, add 100 µL of the sample (or standard).

  • Add 100 µL of the internal standard solution.[2]

  • Add 100 µL of concentrated sulfuric acid.[2]

  • Immediately cap and seal the vial.

• Incubation:

  • Place the vials in an oscillating water bath at 35°C for 30 minutes to facilitate the derivatization reaction.[1][2]

• GC Analysis:

  • Transfer the vial to the headspace autosampler.

  • Inject a portion of the headspace (e.g., 0.5 mL) into the GC-FID system.[1][2]

• Data Analysis:

  • Integrate the peak areas for methyl formate and the internal standard (methyl propionate).

  • Construct a calibration curve by plotting the peak area ratio (methyl formate/internal standard) against the concentration of the formic acid standards.

  • Determine the concentration of formic acid in the unknown samples from the calibration curve.

Visualizations

Caption: Workflow for methyl formate quantification via derivatization and GC analysis.

Caption: Troubleshooting decision tree for methyl formate GC analysis.

References

• 1. Gas chromatographic analysis of methyl formate and application in methanol poisoning cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. osha.gov [osha.gov]
• 5. Gas chromatographic analysis of methyl formate and application in methanol poisoning cases. | Semantic Scholar [semanticscholar.org]
• 6. scilit.com [scilit.com]
• 7. Simultaneous measurement of formic acid, methanol and ethanol in vitreous and blood samples of postmortem by headspace GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 8. altabrisagroup.com [altabrisagroup.com]
• 9. researchgate.net [researchgate.net]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. A Guide to Analytical Method Validation | SCION Instruments [scioninstruments.com]
• 12. dcvmn.org [dcvmn.org]
• 13. environics.com [environics.com]
• 14. 甲酸甲酯 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 15. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 16. researchgate.net [researchgate.net]

"long-term stability and degradation pathways of methyl formate"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions regarding the long-term stability and degradation of methyl formate.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for methyl formate?

Methyl formate primarily degrades through three main pathways: hydrolysis, thermal decomposition, and photodegradation.

• Hydrolysis: It reacts slowly with water to form formic acid and methanol.[1][2] This reaction can be catalyzed by both acids and bases.

• Thermal Decomposition: In the gas phase, the major products are methanol, formaldehyde, and carbon monoxide.[3][4] The reaction mechanism can involve competing unimolecular decomposition pathways.[3]

• Photodegradation: In the presence of light, especially UV, methyl formate can decompose.[5] This process can be significantly enhanced by photocatalysts, such as platinum metals deposited on titanium dioxide (TiO2).[6][7]

Q2: How stable is methyl formate in the presence of water?

Methyl formate's stability is significantly impacted by the presence of water. It undergoes slow hydrolysis to yield formic acid and methanol.[1][8] The rate of this reaction is pH-dependent. A base-catalyzed hydrolysis rate constant has been estimated, corresponding to half-lives of approximately 5.1 days at pH 7 and 12 days at pH 8.[2] In acidic methanol solutions, the esterification of formic acid and methanol to form methyl formate can occur, indicating a reversible equilibrium.[9]

Q3: What are the optimal storage conditions to ensure the long-term stability of methyl formate?

To ensure long-term stability, methyl formate should be stored in a cool, dry, well-ventilated location, separated from alkalis, oxidizing materials, and moisture.[2][10] Containers should be tightly closed to prevent moisture ingress and evaporation.[11][12] It is crucial to keep it away from heat, sparks, open flames, and direct sunlight.[10][13]

Q4: My sample purity is decreasing over time, with new peaks appearing in my analysis. What is the likely cause?

A decrease in purity over time is most commonly due to hydrolysis. The presence of even trace amounts of water can lead to the formation of formic acid and methanol.[1][2] These degradation products will appear as new peaks in your analytical chromatogram. Ensure your solvent is anhydrous and storage conditions prevent moisture exposure.

Q5: Are there any materials or reagents that should be avoided with methyl formate?

Yes. Methyl formate is incompatible with strong oxidizing agents (e.g., perchlorates, peroxides), strong acids (e.g., sulfuric acid, nitric acid), and strong bases (e.g., sodium hydroxide).[2][10] It can react with acids to generate heat and with caustic solutions.[1] Mixing with alkali metals and hydrides can generate flammable hydrogen gas.[1]

Q6: What are the expected products of thermal decomposition?

The major products from the gas-phase thermal decomposition of methyl formate are methanol (CH₃OH) and carbon monoxide (CO).[3][14] An alternative and energetically favorable pathway suggests competing parallel unimolecular decompositions that also yield formaldehyde (CH₂O).[3][4]

Troubleshooting Guides

Problem: An unexpected peak appears in my GC analysis of a methyl formate-based formulation.

• Possible Cause 1: Hydrolysis. The most common contaminants are formic acid and methanol, resulting from a reaction with water.[1]

  • Troubleshooting Steps:

    • Confirm the identity of the new peaks by running standards of formic acid and methanol.

    • Review your sample preparation and handling procedures to identify and eliminate any sources of moisture.

    • Use anhydrous solvents and reagents for all preparations.

    • Store samples in tightly sealed vials with minimal headspace.

• Possible Cause 2: Contamination. The sample may have been contaminated from glassware, syringes, or other solvents.

  • Troubleshooting Steps:

    • Run a blank analysis (solvent only) to check for system contamination.

    • Ensure all glassware is scrupulously cleaned and dried before use.

    • Use dedicated syringes and vials for methyl formate samples.

Problem: Inconsistent reaction yields in a process using methyl formate as a solvent or reactant.

• Possible Cause 1: Degradation of Methyl Formate Stock. The purity of your methyl formate may have decreased due to improper storage, leading to lower effective concentrations.

  • Troubleshooting Steps:

    • Verify the purity of the methyl formate stock solution using a validated analytical method like Gas Chromatography (see Protocol 1).

    • If purity is low, open a fresh bottle of high-purity methyl formate.

    • Ensure storage conditions are optimal (cool, dry, away from light and incompatibles).[10][11]

• Possible Cause 2: Side Reactions. The degradation products of methyl formate (formic acid, methanol) may be participating in or interfering with your desired reaction.

  • Troubleshooting Steps:

    • Analyze your reaction mixture for the presence of formic acid and methanol.

    • Consider the reactivity of your substrates and catalysts with potential acidic (formic acid) or nucleophilic (methanol) contaminants.

    • Purify the methyl formate by distillation if necessary before use.

Degradation Data Summary

Table 1: Estimated Hydrolysis Half-Life of Methyl Formate

pH	Estimated Half-Life	Reference
7	~5.1 days	[2]

| 8 | ~12 days |[2] |

Table 2: Major Products of Different Degradation Pathways

Degradation Pathway	Conditions	Major Products	References
Hydrolysis	Presence of water, acid/base catalysis	Formic Acid, Methanol	[1][2][15]
Thermal Decomposition	Gas phase, high temperature (~200-500°C)	Methanol, Carbon Monoxide, Formaldehyde	[3][4][14]
Photodegradation	UV/Visible light, optional photocatalyst	Formate species, CO, H₂, CO₂	[5][6][7]

| Atmospheric Degradation | Troposphere | Products of reaction with hydroxyl radicals |[2] |

Visualized Pathways and Workflows

Caption: Primary degradation pathways of methyl formate.

Caption: Experimental workflow for a typical stability study.

Caption: Reversible hydrolysis of methyl formate.

Experimental Protocols

Protocol 1: Monitoring Methyl Formate Purity by Gas Chromatography (GC-FID)

This protocol outlines a standard method for determining the purity of methyl formate and detecting common degradation products.

• 1. Instrumentation and Columns:

  • Gas chromatograph equipped with a Flame Ionization Detector (FID).

  • Capillary column suitable for volatile organic compounds, such as a DB-WAX or HP-5 (e.g., 30 m x 0.32 mm x 0.25 µm).[16]

• 2. Reagents and Standards:

  • High-purity methyl formate (≥99%).

  • Methanol (HPLC grade).

  • Formic acid (ACS grade).

  • Internal Standard (IS), e.g., n-propanol or sodium propionate.[17]

  • Solvent for dilution (e.g., Dichloromethane or a solvent compatible with your sample matrix).

• 3. Standard Preparation:

  • Prepare a stock solution of methyl formate at a known concentration (e.g., 1000 µg/mL) in the chosen solvent.

  • Prepare separate stock solutions for expected degradation products (methanol, formic acid) and the internal standard.

  • Create a series of calibration standards by diluting the stock solutions to cover the expected concentration range of your samples.

• 4. Sample Preparation:

  • Accurately weigh or pipette a known amount of the methyl formate sample into a volumetric flask.

  • Add the internal standard to achieve a consistent concentration across all samples and standards.

  • Dilute to the mark with the solvent. For trace-level analysis of degradation products, headspace GC may be required.[17]

• 5. GC Conditions (Example):

  • Injector Temperature: 250°C

  • Detector Temperature: 260°C

  • Oven Program:

    • Initial Temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 180°C.

    • Hold for 2 minutes.

  • Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1 mL/min).

  • Injection Volume: 1 µL (adjust as needed).

• 6. Analysis and Calculation:

  • Inject the calibration standards to generate a calibration curve.

  • Inject the prepared samples.

  • Identify peaks based on retention times compared to standards.

  • Quantify the amount of methyl formate and any degradation products using the calibration curve and the internal standard for correction.

  • Calculate purity as: (Peak Area of Methyl Formate / Total Peak Area of all components) x 100%. For a more accurate result, use relative response factors.

References

• 1. METHYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Methyl formate | HCOOCH3 | CID 7865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Page loading... [wap.guidechem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. nj.gov [nj.gov]
• 11. chemos.de [chemos.de]
• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. lobachemie.com [lobachemie.com]
• 14. US3812210A - Vapor phase decomposition of methyl formate to yield methanol - Google Patents [patents.google.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. mdpi.com [mdpi.com]
• 17. Gas chromatographic analysis of methyl formate and application in methanol poisoning cases - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Methylating Agents: Methyl Formate, Dimethyl Sulfate, and Dimethyl Carbonate

For Researchers, Scientists, and Drug Development Professionals

Methylation, the addition of a methyl group to a substrate, is a fundamental transformation in organic synthesis, crucial for the development of pharmaceuticals and other fine chemicals. The choice of a methylating agent is critical, impacting reaction efficiency, selectivity, and, most importantly, safety and environmental footprint. This guide provides a comparative analysis of methyl formate against two conventional methylating agents: dimethyl sulfate (DMS) and dimethyl carbonate (DMC). While DMS is a powerful and widely used reagent, its high toxicity necessitates stringent handling procedures. DMC has emerged as a greener alternative, though often requiring more forcing conditions. Methyl formate, a versatile C1 building block, is also considered in this comparison, although its primary applications lie in carbonylation and transfer hydrogenation rather than direct methylation in the context of this guide.

Performance Comparison

The following tables summarize the performance of dimethyl sulfate (DMS) and dimethyl carbonate (DMC) in the methylation of common substrates: phenols, anilines, and active methylene compounds. The data is compiled from a comparative study focusing on green chemistry metrics.[1][2][3] Due to a lack of available literature data for the direct methylation of these substrates with methyl formate under comparable conditions, it is not included in the quantitative comparison tables. Its applications are discussed separately.

Table 1: O-Methylation of Phenol

Methylating Agent	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Selectivity (%)
Dimethyl Sulfate (DMS)	NaOH	Water	Room Temp	-	>95	92	High
Dimethyl Carbonate (DMC)	K₂CO₃	None (DMC as solvent)	180	6	>98	95	>99 (mono-O-methylated)

Table 2: N-Methylation of Aniline

Methylating Agent	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Selectivity (%)
Dimethyl Sulfate (DMS)	NaHCO₃	None	100	1	90	85 (mono-N)	Moderate (mixture of mono and di-N)
Dimethyl Carbonate (DMC)	NaY Faujasite	None (DMC as solvent)	160	4	95	93	>98 (mono-N-methylated)

Table 3: C-Methylation of Phenylacetonitrile

Methylating Agent	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Selectivity (%)
Dimethyl Sulfate (DMS)	NaOH	Water/CH₂Cl₂ (PTC)	Room Temp	2	>95	80 (mono-C)	Moderate (mixture of mono and di-C)
Dimethyl Carbonate (DMC)	K₂CO₃	None (DMC as solvent)	180	4	>98	97	>99 (mono-C-methylated)

The Role of Methyl Formate

While direct comparative data for methyl formate as a methylating agent for phenols, anilines, and active methylene compounds is scarce in the literature, it is a valuable reagent in other contexts. It serves as a green and efficient carbonylating agent for the synthesis of carbonates and formamides.[4][5][6][7][8] For instance, it can be used to synthesize methyl N-phenyl carbamate from aniline.[4][5][7] It is also utilized in transfer hydrogenation reactions. The lack of data on its use as a direct methylating agent for the substrates in this guide suggests that it is generally not the reagent of choice for these transformations, likely due to lower reactivity or competing reaction pathways under typical methylation conditions.

Experimental Protocols

Detailed experimental procedures are essential for reproducibility and safety. Below are representative protocols for methylation using dimethyl sulfate and dimethyl carbonate.

Methylation of Phenol with Dimethyl Sulfate

Objective: To synthesize anisole from phenol using dimethyl sulfate.

Materials:

• Phenol

• Dimethyl sulfate (DMS)

• Sodium hydroxide (NaOH)

• Water

• Diethyl ether

• Round-bottom flask

• Stirring apparatus

• Dropping funnel

• Ice bath

• Separatory funnel

Procedure:

• A solution of sodium hydroxide in water is prepared in a round-bottom flask equipped with a stirrer and cooled in an ice bath.

• Phenol is added to the stirred solution.

• Dimethyl sulfate is added dropwise to the reaction mixture, maintaining the temperature below 10 °C.

• After the addition is complete, the mixture is stirred at room temperature for several hours.

• The reaction mixture is then extracted with diethyl ether.

• The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield anisole.

Methylation of Aniline with Dimethyl Carbonate

Objective: To synthesize N-methylaniline from aniline using dimethyl carbonate.

Materials:

• Aniline

• Dimethyl carbonate (DMC)

• NaY faujasite (catalyst)

• Autoclave or sealed reaction vessel

• Heating and stirring apparatus

Procedure:

• Aniline, dimethyl carbonate, and the NaY faujasite catalyst are charged into a high-pressure autoclave.

• The vessel is sealed and heated to 160 °C with vigorous stirring.

• The reaction is monitored by GC or TLC until completion (typically 4 hours).

• After cooling to room temperature, the catalyst is filtered off.

• Excess dimethyl carbonate is removed by distillation.

• The resulting crude product can be purified by distillation under reduced pressure to yield N-methylaniline.

Visualizing Methylation Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate a general experimental workflow for a methylation reaction and the logical relationship between the discussed methylating agents.

Caption: A generalized experimental workflow for a typical methylation reaction.

Caption: Logical relationship of methylating agents based on reactivity and safety.

Conclusion

The selection of a methylating agent requires a careful balance of reactivity, selectivity, cost, and safety. Dimethyl sulfate remains a highly effective but hazardous option. Dimethyl carbonate presents a much safer and environmentally benign alternative, often with excellent selectivity, though it may require higher temperatures and pressures. While methyl formate is a valuable green C1 building block for other transformations, its application as a direct methylating agent for common organic substrates like phenols, anilines, and active methylene compounds is not well-established in the scientific literature. Researchers and process chemists are encouraged to consider the "green" credentials of reagents like DMC in their synthetic planning to promote safer and more sustainable chemical practices.

References

• 1. [PDF] Green chemistry metrics: a comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate and methanol as methylating agents | Semantic Scholar [semanticscholar.org]
• 2. Green chemistry metrics: a comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate and methanol as methylating agents - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Methyl N-phenyl carbamate synthesis from aniline and methyl formate: carbon recycling to chemical products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Methyl formate as a carbonylating agent for the catalytic conversion of phenol to methyl phenyl carbonate - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Methyl N-phenyl carbamate synthesis from aniline and methyl formate: carbon recycling to chemical products. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for the Detection of Methyl Formate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated analytical methods for the detection and quantification of methyl formate. The following sections detail the performance characteristics of various techniques, supported by experimental data, to assist in selecting the most suitable method for your research and development needs.

Comparison of Quantitative Performance

The selection of an analytical method is often dictated by its performance characteristics. The following table summarizes the key validation parameters for the most common methods used to quantify methyl formate. Gas Chromatography, particularly with Flame Ionization Detection (GC-FID), is a well-documented and robust method for this purpose.

Analytical Method	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision	Accuracy/Recovery
Headspace GC-FID	5 - 100 mg/dL[1]	2.5 mg/dL[1]	1.5 mg/dL[2]	< 5% CV @ 54 mg/dL[1]	> 89%[2]
GC-FID (OSHA Method)	Not Specified	1.16 ppm (overall procedure)[3]	3.16 ng/injection	Not Specified	95.7% (desorption efficiency)[3]
Headspace GC-MS	Not Specified	Not Specified	10 µg/Media[4]; 30 mg/L (in blood)[5]	Not Specified	Not Specified
HPLC	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified
UV-Vis Spectrophotometry	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified

Note: "Not Specified" indicates that the data was not available in the reviewed literature.

Visualizing Method Validation and Selection

A systematic approach is crucial for both validating an analytical method and selecting the most appropriate one for a given application. The following diagrams illustrate these processes.

Caption: General Workflow for Analytical Method Validation.

Caption: Decision Tree for Methyl Formate Analysis Method Selection.

Detailed Experimental Protocols

The following protocols are based on validated methods found in the literature and provide a starting point for laboratory implementation.

Headspace Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is suitable for the determination of formate (as methyl formate) in biological fluids.[1][2]

• Sample Preparation (Derivatization):

  • Transfer 1 mL of the sample (e.g., serum, whole blood) into a headspace vial.[2]

  • Add 500 µL of concentrated sulfuric acid as a catalyst and mix.[2]

  • Incubate the mixture for 20 minutes at room temperature.[2]

  • Add 30 µL of pure methanol to convert formate to methyl formate.[2]

  • Add an appropriate internal standard (e.g., 30 µL of acetonitrile).[2]

  • Seal the vial and shake.

  • Incubate for a further 20 minutes at room temperature before injection.[2]

• GC-FID Conditions:

  • Column: Hallcomid-Carbowax packed GLC column or similar.[1]

  • Carrier Gas: Nitrogen.[2]

  • Temperatures:

    • Injector: Typically set high enough to ensure rapid volatilization.

    • Detector (FID): Typically 250-300°C.

    • Oven: Isothermal or programmed temperature ramp to separate methyl formate from other volatile components. A starting temperature of around 40-50°C is common.

  • Injection: Inject 0.5 mL of the headspace gas.[1]

• Calibration:

  • Prepare a series of aqueous standard solutions of formic acid.

  • Derivatize the standards using the same procedure as the samples.

  • Construct a calibration curve by plotting the peak area ratio of methyl formate to the internal standard against the concentration.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used for confirmation of methyl formate and provides higher sensitivity and specificity.[2][6] The sample preparation and GC conditions are often similar to GC-FID, with the mass spectrometer as the detector.

• Sample Preparation: Follow the same derivatization procedure as for GC-FID.

• GC-MS Conditions:

  • GC Column: A capillary column such as an HP-5 or equivalent is common for good separation.[7]

  • Carrier Gas: Helium.

  • Temperatures: Similar temperature profiles to GC-FID can be used.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI).

    • Scan Mode: Full scan to identify compounds or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.

High-Performance Liquid Chromatography (HPLC)

While less common for a volatile compound like methyl formate, HPLC methods can be developed. A reverse-phase method has been described, though detailed validation data is not widely available.[8]

• HPLC Conditions:

  • Column: Newcrom R1 or a similar reverse-phase column.

  • Mobile Phase: A mixture of acetonitrile and water, with an acid modifier like phosphoric acid or formic acid (for MS compatibility).

  • Detector: UV detector. The wavelength for detection would need to be optimized.

  • Flow Rate: A typical flow rate would be in the range of 0.5 - 1.5 mL/min.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a potential screening tool, though it is less specific than chromatographic methods. Methyl formate is suitable for UV/Vis spectroscopy.[9] A quantitative method would require careful validation.

• Procedure Outline:

  • Select a suitable solvent that does not absorb in the same region as methyl formate.

  • Scan a solution of methyl formate to determine the wavelength of maximum absorbance (λmax).

  • Prepare a series of standard solutions of methyl formate.

  • Measure the absorbance of each standard at the λmax.

  • Construct a calibration curve of absorbance versus concentration according to Beer's Law.

  • Measure the absorbance of the sample and determine its concentration from the calibration curve.

Conclusion

For the quantitative analysis of methyl formate, Headspace Gas Chromatography (GC) , with either FID or MS detection, stands out as the most validated and robustly documented technique. GC-FID offers excellent performance for routine quantification, while GC-MS provides higher specificity and sensitivity, making it ideal for complex matrices or when definitive identification is required.

HPLC and UV-Vis spectrophotometry are less common for this analyte. While potentially applicable, they would require significant method development and validation to match the performance of GC-based methods. The choice of method should be guided by the specific requirements of the analysis, including sample type, required sensitivity, and the availability of instrumentation.

References

• 1. Gas chromatographic analysis of methyl formate and application in methanol poisoning cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous measurement of formic acid, methanol and ethanol in vitreous and blood samples of postmortem by headspace GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 3. osha.gov [osha.gov]
• 4. Methyl formate - analysis - Analytice [analytice.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. derpharmachemica.com [derpharmachemica.com]

A Comparative Analysis of Methyl Formate and Ethyl Formate as Fumigants for Pest Management

A detailed examination of two closely related formate esters, methyl formate and ethyl formate, reveals distinct differences in their efficacy and application as fumigants for the control of stored product pests and in quarantine treatments. While both compounds offer rapid action, ethyl formate has emerged as a more extensively researched and viable alternative to phased-out fumigants like methyl bromide, supported by a larger body of recent scientific literature on its performance and safety.

This guide provides a comprehensive comparison of methyl formate and ethyl formate, focusing on their insecticidal efficacy, impact on commodity quality, and the experimental protocols used to evaluate their performance. This information is intended for researchers, scientists, and professionals involved in the development of pest management strategies.

Efficacy Against Stored Product Pests

The effectiveness of a fumigant is primarily determined by its ability to achieve high mortality rates of target pests at various life stages. This is often quantified using metrics such as the lethal concentration required to kill 50% (LC50) or 99% (LCt99) of a pest population over a specific time.

Ethyl Formate: A Well-Documented Alternative

Ethyl formate has been the subject of numerous studies evaluating its efficacy against a wide range of stored product insects. Research has demonstrated its potential as a fast-acting fumigant, a key attribute for a methyl bromide alternative. For instance, complete control of several stored product insect species has been achieved with ethyl formate, sometimes in combination with carbon dioxide, which can enhance its efficacy.[1]

Table 1: Efficacy of Ethyl Formate against various pests

Pest Species	Life Stage	Temperature (°C)	Concentration	Exposure Time (h)	Mortality (%)	Reference
Achatina fulica (Giant African Snail)	Juvenile	15	LCt99 = 68.1 g h/m³	4	99	[2]
Lycoriella mali (Fungus Gnat)	Larvae	15	LCt99 = 73.1 g h/m³	4	99	[2]
Sitophilus oryzae (Rice Weevil)	Adult	20	70-90 mg/L	4	100	[3]
Tribolium castaneum (Red Flour Beetle)	Adult	25	LC99 = 25.146 mg/L	4	99	[1]
Rhyzopertha dominica (Lesser Grain Borer)	Adult	25	-	-	-
Plodia interpunctella (Indian Meal Moth)	Adult	-	1 µL/L air	4	100	[4]

Note: The efficacy of fumigants can be influenced by factors such as temperature, humidity, commodity type, and the presence of packaging. Direct comparison of values across different studies should be made with caution.

Methyl Formate: Limited Recent Efficacy Data

In contrast to ethyl formate, recent, publicly available research detailing the specific efficacy of methyl formate against a broad spectrum of stored product pests is limited. While historically used as a fumigant, much of the contemporary focus has shifted to ethyl formate and other alternatives. This data gap makes a direct, comprehensive comparison of the two compounds challenging.

Impact on Commodity Quality

A critical consideration for any post-harvest fumigant is its potential impact on the quality of the treated commodity. This includes assessing for phytotoxicity (damage to plants), changes in sensory attributes (taste, color, odor), and residue levels.

Ethyl Formate: Generally Favorable with Some Sensitivities

Studies on ethyl formate have shown it to be a viable option for fumigating various commodities without significant adverse effects. For example, fumigation of orchids with ethyl formate resulted in significantly less phytotoxicity compared to methyl bromide.[2] Similarly, trials on paddy rice showed no negative impact on seed viability.[5] However, some fruits have shown sensitivity to ethyl formate, with phytotoxic effects observed at higher concentrations and longer exposure times.[6]

Residue analysis indicates that ethyl formate breaks down relatively quickly into naturally occurring compounds, and levels can return to background levels, particularly at warmer temperatures.[5]

Methyl Formate: Insufficient Recent Data on Phytotoxicity and Residues

Similar to the efficacy data, there is a lack of recent, detailed studies on the phytotoxicity and residue levels of methyl formate on a wide range of agricultural commodities. Without such data, a thorough comparison of its impact on commodity quality with that of ethyl formate cannot be definitively made.

Experimental Protocols

Understanding the methodologies employed in fumigant efficacy studies is crucial for interpreting and comparing results.

A General Workflow for Fumigant Efficacy Testing

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of a fumigant against stored product pests.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparison of Methyl Bromide and Ethyl Formate for Fumigation of Snail and Fly Pests of Imported Orchids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Methyl Benzoate Is Superior to Other Natural Fumigants for Controlling the Indian Meal Moth (Plodia interpunctella) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ftic.co.il [ftic.co.il]
• 6. researchgate.net [researchgate.net]

"spectroscopic analysis of methyl formate vs other methyl esters"

A Comprehensive Spectroscopic Comparison of Methyl Formate and Other Common Methyl Esters

For researchers and professionals in drug development and chemical sciences, a thorough understanding of the spectroscopic characteristics of fundamental molecules is paramount. This guide provides a detailed comparative analysis of the spectroscopic signatures of methyl formate, methyl acetate, and methyl propionate, utilizing infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). This information is crucial for the identification, quantification, and structural elucidation of these common ester functionalities in various chemical contexts.

Spectroscopic Data Comparison

The following tables summarize the key quantitative data obtained from IR, ¹H NMR, and Mass Spectrometry for methyl formate, methyl acetate, and methyl propionate, allowing for easy comparison.

Infrared (IR) Spectroscopy Data

Key vibrational frequencies are presented in wavenumbers (cm⁻¹). The carbonyl (C=O) and carbon-oxygen (C-O) stretching frequencies are particularly diagnostic for esters.

Functional Group	Methyl Formate (HCOOCH₃)	Methyl Acetate (CH₃COOCH₃)	Methyl Propionate (CH₃CH₂COOCH₃)
C=O Stretch	1750-1735 cm⁻¹[1]	~1743 cm⁻¹	1750-1735 cm⁻¹[2]
C-O Stretch	1200-1180 cm⁻¹[1]	~1243 cm⁻¹	1200-1170 cm⁻¹[2]
C-H Stretch	~2900 cm⁻¹[1]	~2950 cm⁻¹	2975-2860 cm⁻¹[2]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Chemical shifts (δ) are reported in parts per million (ppm) relative to a TMS standard. Multiplicity and integration values are also provided.

Proton Environment	Methyl Formate (HCOOCH₃)	Methyl Acetate (CH₃COOCH₃)	Methyl Propionate (CH₃CH₂COOCH₃)
-O-CH₃	δ ≈ 3.7 ppm (s, 3H)	δ ≈ 3.7 ppm (s, 3H)[3]	δ ≈ 3.6 ppm (s, 3H)[4]
-C(=O)-H	δ ≈ 8.0 ppm (s, 1H)	-	-
-C(=O)-CH₃	-	δ ≈ 2.0 ppm (s, 3H)[3]	-
-C(=O)-CH₂-	-	-	δ ≈ 2.3 ppm (q, 2H)[4]
-CH₂-CH₃	-	-	δ ≈ 1.1 ppm (t, 3H)[4]

s = singlet, t = triplet, q = quartet

Mass Spectrometry (MS) Data

Key fragment ions are presented as mass-to-charge ratios (m/z). The molecular ion (M⁺) and base peak are highlighted.

m/z Value	Methyl Formate (HCOOCH₃)	Methyl Acetate (CH₃COOCH₃)	Methyl Propionate (CH₃CH₂COOCH₃)
Molecular Ion (M⁺)	60[5]	74	88[6]
Base Peak	31 ([OCH₃]⁺)[5]	43 ([CH₃CO]⁺)	57 ([CH₃CH₂CO]⁺)[6]
Other Key Fragments	29 ([HCO]⁺), 59 ([M-1]⁺)	59 ([M-15]⁺), 43 ([M-31]⁺)	59 ([OCH₃]⁺), 29 ([CH₃CH₂]⁺)[6]

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Infrared (IR) Spectroscopy Protocol

This protocol is suitable for acquiring the IR spectrum of a neat liquid sample.

• Instrument Preparation : Ensure the ATR (Attenuated Total Reflectance) crystal of the FTIR spectrometer is clean. Record a background spectrum of the clean, empty ATR crystal.[7]

• Sample Application : Place a single drop of the neat liquid ester (e.g., methyl formate) directly onto the center of the ATR crystal.

• Spectrum Acquisition : Secure the ATR arm to ensure good contact with the sample. Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning : After analysis, clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol or acetone) and a soft, non-abrasive wipe.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

This protocol outlines the preparation and analysis of a liquid ester sample for ¹H NMR.

• Sample Preparation : In a clean, dry NMR tube, dissolve 5-20 mg of the ester sample in approximately 0.6-0.8 mL of a deuterated solvent (e.g., CDCl₃).[8][9] Chloroform-d is a common choice for these esters.[8]

• Internal Standard : Add a small amount of an internal standard, typically tetramethylsilane (TMS), to the sample solution. TMS provides a reference signal at 0 ppm.

• Shimming : Place the NMR tube in the spectrometer and spin it. Perform shimming to optimize the homogeneity of the magnetic field.

• Spectrum Acquisition : Acquire the ¹H NMR spectrum using appropriate parameters (e.g., number of scans, pulse width, and relaxation delay).

• Data Processing : Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals. Reference the spectrum to the TMS peak at 0 ppm.

Electron Ionization Mass Spectrometry (EI-MS) Protocol

This protocol is for the analysis of volatile liquid esters using a GC-MS system with an electron ionization source.

• Sample Introduction : The sample is typically introduced through a gas chromatograph (GC) for separation and purification before entering the mass spectrometer. A small volume (e.g., 1 µL) of a dilute solution of the ester in a volatile solvent (e.g., dichloromethane or ether) is injected into the GC.

• Ionization : As the analyte elutes from the GC column, it enters the ion source of the mass spectrometer. In the ion source, the gaseous molecules are bombarded with a beam of high-energy electrons (typically 70 eV).[10][11] This causes the molecules to ionize, forming a molecular ion (M⁺), and to fragment in a reproducible manner.[10]

• Mass Analysis : The resulting positively charged ions (the molecular ion and fragment ions) are accelerated into the mass analyzer (e.g., a quadrupole). The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection : The separated ions are detected, and a mass spectrum is generated, which is a plot of ion abundance versus m/z.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships in the spectroscopic analysis of esters.

Caption: Workflow for the spectroscopic identification of an unknown ester.

Caption: Major fragmentation pathways for methyl propionate in EI-MS.

References

• 1. infrared spectrum of methyl methanoate prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of methyl formate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. infrared spectrum of methyl propanoate C4H8O2 CH3CH2COOCH3 prominent wavenumbers cm-1 detecting ester functional groups present finger print for identification of methyl propionate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. scispace.com [scispace.com]
• 4. low/high resolution 1H proton nmr spectrum of methyl propanoate C4H8O2 CH3CH2COOCH3 analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methyl propionate 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. mass spectrum of methyl methanoate fragmentation pattern of m/z m/e ions for analysis and identification of methyl formate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. mass spectrum of methyl propanoate C4H8O2 CH3CH2COOCH3 fragmentation pattern of m/z m/e ions for analysis and identification of methyl propionate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. m.youtube.com [m.youtube.com]
• 8. How To [chem.rochester.edu]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. Mass Spectrometry Tutorial (Dr. Kamel Harrata) | Chemical Instrumentation Facility [cif.iastate.edu]
• 11. chromatographyonline.com [chromatographyonline.com]

A Performance-Based Comparison of Methyl Formate and Acetone as Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical synthesis, purification, and formulation. This guide provides an objective comparison of two common solvents, methyl formate and acetone, focusing on their performance characteristics, safety profiles, and applications within research and pharmaceutical development. The information presented is supported by experimental data to aid in making informed solvent choices.

Introduction to the Solvents

Methyl Formate (Methyl Methanoate) is the methyl ester of formic acid and the simplest example of a carboxylate ester. It is a colorless, volatile liquid with an ethereal odor.[1] Due to its high vapor pressure and low boiling point, it is often used in applications requiring quick-drying finishes and as a blowing agent.[1] In the pharmaceutical industry, it serves as a solvent and a raw material for synthesizing drug intermediates like sulfamonomethoxine and dextromethorphan.[2][3]

Acetone (Propanone) is the simplest and smallest ketone. It is a colorless, volatile, and flammable liquid that is miscible with water.[4][5] Its excellent ability to dissolve a wide range of organic substances makes it an indispensable solvent in various industrial and laboratory settings.[4][6] In pharmaceuticals, acetone is widely used for the extraction and purification of Active Pharmaceutical Ingredients (APIs), in tablet coatings, and as a cleaning and sterilizing agent for manufacturing equipment.[5][7]

Quantitative Performance Data

The physical and chemical properties of a solvent dictate its behavior and suitability for specific applications. The following tables summarize the key performance indicators for methyl formate and acetone.

Table 1: Physical and Chemical Properties

Property	Methyl Formate	Acetone
Chemical Formula	C₂H₄O₂ (HCOOCH₃)[1][2]	C₃H₆O ((CH₃)₂CO)[5][6]
Molecular Weight	60.05 g/mol [8]	58.08 g/mol [5]
Boiling Point	32 °C[1]	56 °C[5][9]
Density (at 20°C)	0.974 g/mL[2]	~0.79 g/mL[10]
Evaporation Rate	High (not specified)	Very High (11.6 vs. BuAc=1)[11]
Vapor Pressure	476 mmHg (at 20°C)	245.3 mmHg (at 20°C)[12]
Solubility in Water	30 g/100 mL (at 20°C)[1]	Miscible[4][5]
Relative Polarity	Moderate (not specified)	0.355[13]

Table 2: Safety and Environmental Data

Property	Methyl Formate	Acetone
Flash Point	-19 °C[1]	-20 °C[14][15]
Auto-ignition Temp.	449 °C	533 °C[12]
Oral LD50 (rat)	1,500 mg/kg	5,800 mg/kg[15]
Toxicity Profile	Can cause eye injury; vapors may irritate lungs.[1]	Mild skin and moderate-to-severe eye irritant; low acute and chronic toxicity.[4]
VOC Status	N/A	Exempt (in the U.S.)[4]
Environmental Fate	Short atmospheric life (3 days); near-zero ozone depletion and global warming potential.[1]	Not considered a significant environmental hazard; readily biodegradable.[4]

Experimental Protocols

The data presented above are determined using standardized experimental methods. Below are outlines of the protocols for key solvent property tests.

Determination of Boiling Point

The boiling point is a fundamental physical property used for solvent identification and assessing purity. A common method is distillation.[16]

• Apparatus: A distillation flask, condenser, thermometer, heating mantle, and receiving flask.

• Procedure:

  • The solvent is placed in the distillation flask with boiling chips to ensure smooth boiling.

  • The flask is heated gently using the heating mantle.

  • As the solvent heats, vapor travels into the condenser, where it cools and liquefies.

  • The thermometer is positioned so that its bulb is just below the side arm of the distillation flask to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.

  • The temperature at which a steady stream of distillate is collected is recorded as the boiling point.[17]

Determination of Solubility

Solubility testing determines the capacity of a solvent to dissolve a solute, which is crucial for applications like crystallization and extraction.[18]

• Apparatus: Test tubes, vortex mixer, hot water bath, ice bath.

• Procedure:

  • A small, measured amount of the solid solute (e.g., 25 mg) is placed into a test tube.

  • A measured volume of the solvent (e.g., 0.5 mL) is added to the test tube.[18]

  • The mixture is agitated at room temperature to observe solubility.

  • If the solid does not dissolve, the test tube is heated to the solvent's boiling point in a hot water bath and observed for dissolution.[18]

  • If the solid dissolves when hot, the solution is allowed to cool to room temperature and then placed in an ice bath to observe the formation of crystals.[18]

  • A solvent is considered suitable for crystallization if the compound is soluble when hot but insoluble when cold.[18]

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in the air near its surface. This is a critical safety parameter. The closed-cup method is standard.[14]

• Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Tag).

• Procedure:

  • The solvent sample is placed in the test cup, which is then sealed.

  • The sample is heated at a slow, constant rate while being stirred.

  • At regular temperature intervals, an ignition source (a small flame) is introduced into the vapor space above the liquid.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors to ignite or "flash".[14]

Visualized Workflows and Relationships

Diagrams can effectively illustrate experimental processes and the logical connections between solvent properties.

Caption: Workflow for Determining a Solvent's Suitability for Crystallization.

Caption: Relationship Between Key Solvent Properties and Their Practical Implications.

Discussion and Conclusion

Performance:

• Methyl Formate has a significantly lower boiling point (32°C) compared to acetone (56°C), leading to a very high evaporation rate.[1][5] This makes it suitable for applications where rapid solvent removal is necessary, such as in certain coating formulations or as a blowing agent.[1] However, its high volatility can also be a drawback, leading to rapid loss from open containers and making it difficult to handle, especially in warmer environments.

• Acetone is also highly volatile but has a more moderate boiling point, allowing for a slightly longer working time compared to methyl formate.[5][9] Its key advantage is its broad solvency power and complete miscibility with water, making it an excellent all-purpose solvent for cleaning, extraction, and as a reaction medium.[4][5]

Safety and Handling:

• Both solvents are highly flammable, with very low flash points of -19°C for methyl formate and -20°C for acetone.[1][14][15] Extreme caution, including the use of fume hoods and elimination of ignition sources, is mandatory when handling either solvent.

• In terms of toxicity, acetone is generally considered to have low acute and chronic toxicity, as evidenced by its higher LD50 value (5,800 mg/kg vs. 1,500 mg/kg for methyl formate).[4][15] The U.S. EPA has even removed acetone from the list of volatile organic compounds (VOCs), highlighting its more favorable environmental and health profile in some contexts.[4]

The choice between methyl formate and acetone depends heavily on the specific requirements of the application.

• Choose Methyl Formate for processes requiring extremely rapid evaporation, such as in specialized blowing agent or quick-dry coating applications. Its use as a precursor in specific chemical syntheses (e.g., for formamide) is also a primary driver for its selection.[1]

• Choose Acetone for general-purpose laboratory and industrial applications, including cleaning, degreasing, extraction, and as a solvent for a wide range of APIs and excipients.[4][7] Its superior water miscibility, broader solvency, and more favorable toxicity profile make it a more versatile and often safer choice for routine use in research and drug development.[4][5]

References

• 1. Methyl formate - Wikipedia [en.wikipedia.org]
• 2. CAS 107-31-3丨Methyl Formate from China Manufacturer - Wolfa [wolfabio.com]
• 3. mdpi.com [mdpi.com]
• 4. Acetone - Wikipedia [en.wikipedia.org]
• 5. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 6. Acetone: The Industry's Go-To Solvent for Versatile Applications [gjchemical.com]
• 7. Pharma-Grade Acetone: A Crucial Component in Pharmaceutical Processing [purosolv.com]
• 8. yhatpharm.com [yhatpharm.com]
• 9. nbinno.com [nbinno.com]
• 10. List of boiling and freezing information of solvents - Wikipedia [en.wikipedia.org]
• 11. dispersetech.com [dispersetech.com]
• 12. warwick.ac.uk [warwick.ac.uk]
• 13. Reagents & Solvents [chem.rochester.edu]
• 14. Flash Point [macro.lsu.edu]
• 15. tbfenvironmental.com [tbfenvironmental.com]
• 16. chemistry.mdma.ch [chemistry.mdma.ch]
• 17. m.youtube.com [m.youtube.com]
• 18. chem.libretexts.org [chem.libretexts.org]

A Comparative Environmental Impact Assessment of Methyl Formate Versus Other Common Solvents

For Researchers, Scientists, and Drug Development Professionals

The growing emphasis on sustainable chemistry necessitates a thorough evaluation of the environmental footprint of commonly used laboratory and industrial solvents. This guide provides an objective comparison of the environmental impact of methyl formate against a range of other frequently used solvents. The assessment is based on key environmental, health, and safety metrics, supported by experimental data and established methodologies.

Quantitative Environmental and Toxicity Data

The following table summarizes critical environmental and toxicological data for methyl formate and other common solvents. A lower Global Warming Potential (GWP) and a zero Ozone Depletion Potential (ODP) are desirable. A shorter atmospheric lifetime indicates that the substance does not persist in the environment. For toxicity, higher LD50 values indicate lower acute toxicity, and occupational exposure limits (OELs) provide guidance on safe workplace concentrations.

Solvent	GWP (100-year)	ODP	Atmospheric Lifetime	VOC Classification	Oral LD50 (rat, mg/kg)	OSHA PEL (8-hr TWA)	ACGIH TLV (8-hr TWA)
Methyl Formate	~0[1]	0[1]	3 days[1]	Yes	475[2]	100 ppm[2][3]	50 ppm[3]
Acetone	<1	0	~22 days	Yes (Exempt in some regions)	5800[4][5]	1000 ppm[6]	500 ppm[6][7]
Ethanol	<1	0	~10 days	Yes	7060[8]	1000 ppm[9]	1000 ppm[9]
Isopropanol	<1	0	~2 days	Yes	5045[10]	400 ppm[11][12]	200 ppm[10]
Ethyl Acetate	~6	0	~11 days	Yes	5620[13]	400 ppm[14][15]	400 ppm[14]
Toluene	~11	0	~1.3 days	Yes	636[16]	200 ppm[16][17][18]	20 ppm[16][19][20]
Dichloromethane	9[21]	0.0002	0.4 years[21]	Yes	>2000	25 ppm	50 ppm

Experimental Protocols

Detailed methodologies for determining the key environmental impact parameters cited in this guide are outlined below.

Determination of Volatile Organic Compound (VOC) Content (ASTM D2369)

This standard test method is used to determine the weight percent of volatile content in coatings, which can be adapted for pure solvents.[22][23]

Principle: A specified amount of the sample is weighed in an aluminum foil dish. For coatings, a suitable solvent is added to aid in dispersion. The dish is then heated in a forced-draft oven at a controlled temperature (typically 110 ± 5°C) for a specified duration (usually 60 minutes).[22] The volatile components of the sample evaporate during this heating process. The dish is then cooled in a desiccator and re-weighed. The weight loss is used to calculate the percentage of volatile content.[22]

Procedure Summary:

• A pre-weighed aluminum foil dish is used.

• A specified quantity of the coating or solvent is added to the dish and the initial weight is recorded.

• The dish is placed in a forced-draft oven at 110 ± 5°C for 60 minutes.[24]

• After heating, the dish is transferred to a desiccator to cool to ambient temperature.

• The final weight of the dish with the non-volatile residue is recorded.

• The volatile content is calculated as the percentage of weight loss from the original sample.

Calculation of Global Warming Potential (GWP)

GWP is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time horizon, relative to carbon dioxide (CO2).[25][26] The most commonly used time horizon is 100 years.

Methodology: The calculation of GWP involves several key factors:[25]

• Radiative Efficiency: This is a measure of how effectively a gas absorbs infrared radiation and re-emits it back towards the Earth's surface. This is determined through laboratory spectroscopic measurements.

• Atmospheric Lifetime: This is the average time a molecule of the gas remains in the atmosphere before being removed through chemical reactions or deposition. This is estimated using atmospheric models and observations.

• Time Horizon: A specific time period over which the warming potential is calculated, typically 20, 100, or 500 years. The 100-year GWP is the most commonly used metric for policy and reporting.[27]

• Comparison to CO2: The total heat trapped by a certain mass of the gas over the chosen time horizon is compared to the total heat trapped by the same mass of CO2 over the same period.[25] The GWP of CO2 is defined as 1.

The Intergovernmental Panel on Climate Change (IPCC) regularly assesses and provides updated GWP values based on the latest scientific understanding.[27]

Determination of Ozone Depletion Potential (ODP)

ODP is a relative measure of the potential of a chemical to cause ozone depletion in the stratosphere compared to the reference compound, trichlorofluoromethane (CFC-11), which is assigned an ODP of 1.0.[28][29]

Methodology: The determination of ODP relies on complex atmospheric chemistry and transport models.[30][31] The process involves:

• Laboratory Studies: Measuring the rates of photochemical reactions that break down the substance in the atmosphere and the subsequent reactions of the breakdown products with ozone.

• Atmospheric Modeling: Incorporating the laboratory data into global atmospheric models that simulate the transport of the substance to the stratosphere and its chemical reactions.[30]

• Relative Comparison: The model calculates the total steady-state ozone depletion caused by a continuous emission of a unit mass of the substance and compares it to the ozone depletion caused by the same mass of CFC-11.[1]

This process requires expert knowledge and sophisticated computational resources. The values are peer-reviewed and published in scientific assessments, such as those by the World Meteorological Organization (WMO) and the United Nations Environment Programme (UNEP).

Visualizing Workflows and Pathways

To aid in decision-making and understanding the environmental fate of solvents, the following diagrams illustrate a green solvent selection workflow and the atmospheric degradation pathways of volatile organic compounds.

References

• 1. ozone.unep.org [ozone.unep.org]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. METHYL FORMATE | Occupational Safety and Health Administration [osha.gov]
• 4. Acetone - Wikipedia [en.wikipedia.org]
• 5. collectioncare.org [collectioncare.org]
• 6. nj.gov [nj.gov]
• 7. osha.gov [osha.gov]
• 8. preparecenter.org [preparecenter.org]
• 9. Ethyl alcohol - IDLH | NIOSH | CDC [cdc.gov]
• 10. biologica.ca [biologica.ca]
• 11. ISOPROPYL ALCOHOL - Emergency and Continuous Exposure Limits for Selected Airborne Contaminants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Isopropyl alcohol - IDLH | NIOSH | CDC [cdc.gov]
• 13. lewisu.edu [lewisu.edu]
• 14. Ethyl acetate - IDLH | NIOSH | CDC [cdc.gov]
• 15. ETHYL ACETATE | Occupational Safety and Health Administration [osha.gov]
• 16. louisville.edu [louisville.edu]
• 17. Toluene - Occupational Exposure Limits | Occupational Safety and Health Administration [osha.gov]
• 18. TOLUENE | Occupational Safety and Health Administration [osha.gov]
• 19. nj.gov [nj.gov]
• 20. researchgate.net [researchgate.net]
• 21. chlorinated-solvents.eu [chlorinated-solvents.eu]
• 22. trl.com [trl.com]
• 23. store.astm.org [store.astm.org]
• 24. img.antpedia.com [img.antpedia.com]
• 25. Global warming potential | Minimum.com [minimum.com]
• 26. calculatelca.com [calculatelca.com]
• 27. greenvisionsolutions.de [greenvisionsolutions.de]
• 28. designingbuildings.co.uk [designingbuildings.co.uk]
• 29. What Is Ozone Depletion Potential (ODP) and How Is It Calculated? → Learn [pollution.sustainability-directory.com]
• 30. carbontrail.net [carbontrail.net]
• 31. grokipedia.com [grokipedia.com]

A Comparative Analysis of the Biological Activities of Methyl Formate and Ethyl Formate Across Various Assays

In the realm of chemical safety and efficacy, particularly in the fields of drug development and agricultural science, a thorough understanding of a compound's biological activity is paramount. This guide provides a detailed comparison of the biological activities of methyl formate and its close structural analog, ethyl formate, as determined by a variety of experimental assays. While direct cross-validation studies are not extensively documented, a comparative analysis of existing data allows for an objective assessment of their respective profiles.

Overview of Methyl Formate and Ethyl Formate

Methyl formate (C₂H₄O₂) and ethyl formate (C₃H₆O₂) are esters of formic acid, primarily utilized as fumigants and industrial solvents.[1][2] Their biological activities are largely dictated by their metabolism in vivo, where they are hydrolyzed to formic acid and their corresponding alcohols, methanol and ethanol, respectively. The accumulation of the formate anion is a key factor in the toxicity observed following exposure to these compounds.[3][4]

Comparative Biological Activity Data

The following tables summarize the available quantitative data on the biological activities of methyl formate and ethyl formate from various assays.

Table 1: Cytotoxicity Data

Compound	Assay Type	Cell Line/Organism	Concentration	Effect	Reference
Formate (Metabolite)	LDH Release Assay	Primary mouse cerebrocortical cells	20-60 mM	Neuronotoxic, primarily affecting large polygonal neurons	[4]
Formate (Metabolite)	MTT Assay	Primary mouse cerebrocortical cells	20 mM (8-hr incubation)	Significant toxic effects	[4]
Formate (Metabolite)	Intracellular ATP Measurement	Primary mouse cerebrocortical cells	20-40 mM (8-hr incubation)	Significantly decreased intracellular ATP	[4]
Formaldehyde (Metabolite)	Flow Cytometry (Cell Viability)	Dissociated rat thymocytes	1-3 mmol/L	Induction of cell death	[3]
Formaldehyde (Metabolite)	Flow Cytometry (Glutathione Content)	Dissociated rat thymocytes	≥ 1 mmol/L	Greatly reduced cellular glutathione	[3]
Formaldehyde (Metabolite)	Flow Cytometry ([Ca²⁺]i)	Dissociated rat thymocytes	≥ 3 mmol/L	Significantly increased intracellular calcium	[3]

Table 2: Fumigant Activity Data

Compound/Formulation	Target Pest	Commodity	Concentration	Exposure Time	Efficacy	Reference
Ethyl formate (95%) + Methyl isothiocyanate (5%)	Sitophilus oryzae, Tribolium castaneum, etc.	Wheat, barley, oats, peas	80 mg L⁻¹	5 days	Controlled all stages	[5]
Ethyl formate (95%) + Methyl isothiocyanate (5%)	Sitophilus oryzae, Tribolium castaneum, etc.	Canola	40 mg L⁻¹	5 days	Controlled all stages	[5]
Ethyl formate (95%) + Methyl isothiocyanate (5%)	Sitophilus oryzae, Tribolium castaneum, etc.	Canola	80 mg L⁻¹	2 days	Controlled all stages	[5]

Experimental Protocols

Cytotoxicity Assays

1. Lactate Dehydrogenase (LDH) Release Assay: This assay assesses cell membrane integrity. Primary dissociated mouse cerebrocortical cell cultures are exposed to varying concentrations of formate for a specified duration (e.g., 8 hours). The amount of LDH released into the culture medium from damaged cells is then quantified spectrophotometrically.[4]

2. MTT [3-(4,5-dimethylthiazazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay: This colorimetric assay measures cellular metabolic activity. Cells are incubated with the test compound, followed by the addition of MTT. Viable cells with active mitochondria reduce the yellow MTT to purple formazan crystals, which are then solubilized and quantified by measuring the absorbance.[4]

3. Intracellular ATP Measurement: This assay quantifies the amount of ATP within cells, providing an indicator of cellular energy status. Following exposure to the test compound, cells are lysed, and the ATP content is measured using a luciferin-luciferase-based bioluminescence assay.[4]

4. Flow Cytometry for Cell Viability, Glutathione Content, and Intracellular Calcium ([Ca²⁺]i): Dissociated rat thymocytes are treated with the test compound. For viability, a fluorescent dye that only enters cells with compromised membranes is used. Cellular glutathione content is measured using a fluorescent probe that reacts with glutathione. Intracellular calcium concentration is determined using a calcium-sensitive fluorescent indicator. The fluorescence of individual cells is then analyzed by a flow cytometer.[3]

Fumigant Bioassay

Laboratory bioassays are conducted to evaluate the efficacy of fumigants against stored-grain insect pests. Infested commodities (e.g., wheat, barley) are placed in sealed containers. A specific concentration of the fumigant formulation is introduced, and the containers are maintained at a controlled temperature (e.g., 25±2 °C) for a defined exposure period. After fumigation and a subsequent holding period, the mortality of all life stages of the target insects is assessed.[5]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Metabolic pathway of methyl formate and ethyl formate leading to toxic metabolites.

Caption: Generalized workflow for in vitro cytotoxicity testing of chemical compounds.

Comparative Performance and Discussion

The available data indicates that the toxicity of methyl formate and ethyl formate is primarily mediated by their metabolites. The formate anion, a common metabolite of both, has been shown to be neurotoxic, inducing cell death in primary neural cultures at millimolar concentrations.[4] It exerts its toxic effects by impairing mitochondrial function, leading to decreased ATP production.[4]

Formaldehyde, the initial metabolite of methanol (derived from methyl formate), is also cytotoxic, causing cell death, glutathione depletion, and increased intracellular calcium in thymocytes.[3] The corresponding metabolite from ethyl formate is ethanol, which is then converted to acetaldehyde and acetate, compounds with their own toxicological profiles, though generally considered less acutely toxic than formaldehyde and formate at similar concentrations.

In terms of fumigant activity, ethyl formate, particularly in combination with methyl isothiocyanate, has demonstrated high efficacy against a broad spectrum of stored-product insect pests.[5] This suggests its utility as a viable alternative to more hazardous fumigants. While data on the fumigant efficacy of methyl formate was not as readily available in the searched literature, its use as a fumigant is documented.[1]

Conclusion

This comparative guide, based on the available scientific literature, provides an objective overview of the biological activities of methyl formate and ethyl formate. The primary mechanism of toxicity for both compounds involves their hydrolysis to formic acid and their respective alcohols. The subsequent metabolism of these alcohols to aldehydes and ultimately to formate (in the case of methanol) dictates the specific toxicological outcomes. Ethyl formate has been shown to be an effective fumigant. For researchers and professionals in drug development and related fields, this comparative analysis underscores the importance of considering metabolic pathways when evaluating the safety and efficacy of chemical compounds. Further direct comparative studies and cross-validation in a wider range of assays would be beneficial for a more comprehensive understanding of their biological activity profiles.

References

• 1. Difference between ethyl acetate and methyl formate-Chemwin [en.888chem.com]
• 2. Research Portal [researchportal.murdoch.edu.au]
• 3. Cytotoxic effects of methanol, formaldehyde, and formate on dissociated rat thymocytes: a possibility of aspartame toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The toxic effects of formate in dissociated primary mouse neural cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ethyl formate plus methyl isothiocyanate--a potential liquid fumigant for stored grains - PubMed [pubmed.ncbi.nlm.nih.gov]

"benchmarking the synthesis of methyl formate against industrial standards"

A Comprehensive Guide to Benchmarking Methyl Formate Synthesis Against Industrial Standards

For researchers, scientists, and drug development professionals engaged in optimizing chemical syntheses, understanding the industrial landscape is paramount. This guide provides an objective comparison of various methyl formate synthesis routes against established industrial standards, supported by experimental data and detailed protocols. Methyl formate is a crucial C1 building block, and its efficient synthesis is a subject of ongoing research and development.

Industrial Benchmark: The Carbonylation of Methanol

The dominant industrial-scale production of methyl formate is achieved through the carbonylation of methanol.[1][2] This process, commercially practiced by companies like BASF, involves the reaction of methanol and carbon monoxide in the presence of a strong base, typically sodium methoxide. It is known for its high selectivity, often exceeding 95%. However, this method is not without its challenges, including the need for high-purity reactants, as the catalyst is sensitive to water, and relatively low methanol conversion rates.[1]

Comparative Analysis of Synthesis Routes

Several alternative methods for methyl formate synthesis have been developed, each with distinct advantages and disadvantages. The following table summarizes the key performance indicators of these methods in comparison to the industrial standard.

Synthesis Route	Catalyst	Temperature (°C)	Pressure	Methanol Conversion (%)	Selectivity (%)	Yield (%)	Key Advantages	Key Disadvantages
Methanol Carbonylation (Industrial Standard)	Sodium Methoxide/Potassium Methoxide	50 - 150	0.5 - 10 MPa	Low (equilibrium limited)	>96	High (process dependent)	High selectivity, established process.[3]	Requires high purity CO, catalyst sensitive to water, low single-pass conversion.[1]
Methanol Dehydrogenation	Cu-based (e.g., Cu-Zn-Zr/Al₂O₃)	250	Ambient	58.5	90	-	Produces valuable H₂ byproduct, operates at lower pressure.[1]	Endothermic process, catalyst deactivation can be an issue.[1]
Methanol Dehydrogenation	Cu-B₂O₃/SiO₂	270	Ambient	22 - 25	85 - 91	-	Operates at ambient pressure.	Lower conversion and selectivity compared to other dehydrogenation catalysts.[1]
Synthesis from Formaldehyde (Tishchenko Reaction)	Not specified	>120 (pipeline temp)	Not specified	95 (formaldehyde conversion)	99	94	High yield and selectivity, can utilize formaldehyde from various sources.[4]	Requires handling of formaldehyde, a hazardous substance.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are protocols for the key synthesis methods discussed.

Methanol Carbonylation (Homogeneous Catalysis)

Objective: To synthesize methyl formate from methanol and carbon monoxide using a sodium methoxide catalyst.

Materials:

• Anhydrous methanol

• High-purity carbon monoxide (CO)

• Sodium methoxide (CH₃ONa)

• High-pressure autoclave reactor equipped with a stirrer, gas inlet, liquid sampling port, and temperature and pressure controls.

Procedure:

• Ensure the autoclave reactor is clean and dry to prevent catalyst deactivation.

• Charge the reactor with anhydrous methanol and the desired concentration of sodium methoxide catalyst (e.g., 0.5-5 wt%).

• Seal the reactor and purge it several times with nitrogen to remove any air.

• Pressurize the reactor with carbon monoxide to the desired reaction pressure (e.g., 2-10 MPa).

• Heat the reactor to the target temperature (e.g., 80-120°C) while stirring.

• Maintain the temperature and pressure for the desired reaction time. The CO pressure can be maintained by a continuous feed.

• After the reaction, cool the reactor to room temperature and carefully vent the excess CO.

• Collect the liquid product and analyze it using gas chromatography (GC) to determine the conversion of methanol and the selectivity and yield of methyl formate.

Methanol Dehydrogenation (Heterogeneous Catalysis)

Objective: To synthesize methyl formate and hydrogen from methanol using a copper-based catalyst.

Materials:

• Methanol

• Copper-based catalyst (e.g., Cu-Zn-Zr/Al₂O₃)

• Fixed-bed reactor

• Inert gas (e.g., Nitrogen) for purging and as a carrier gas

• Gas chromatograph (GC) for product analysis

Procedure:

• Pack the fixed-bed reactor with a known amount of the copper-based catalyst.

• Activate the catalyst by heating it under a flow of hydrogen or an inert gas at a specific temperature, as recommended for the catalyst.

• After activation, cool the reactor to the desired reaction temperature (e.g., 250°C).

• Introduce a continuous flow of vaporized methanol, carried by an inert gas, into the reactor.

• Maintain the reaction temperature and flow rate for a set period.

• The gaseous product stream is passed through a condenser to liquefy the methyl formate and unreacted methanol.

• Analyze the liquid and gas products using GC to determine methanol conversion, methyl formate selectivity, and hydrogen production.

Visualizing the Benchmarking Process

To better illustrate the workflow and logical connections in this benchmarking study, the following diagrams are provided.

Caption: Experimental workflow for benchmarking methyl formate synthesis.

Caption: Logical relationship for comparing synthesis routes.

References

• 1. mdpi.com [mdpi.com]
• 2. acs.org [acs.org]
• 3. US7053239B2 - Method for producing methyl formate - Google Patents [patents.google.com]
• 4. CN104016857A - Method for preparation of methyl formate - Google Patents [patents.google.com]

Comparative Toxicity Analysis: Methyl Formate and Its Hydrolysis Products, Formic Acid and Methanol

A comprehensive guide for researchers, scientists, and drug development professionals on the relative toxicities of methyl formate and its primary metabolites, supported by experimental data and detailed methodologies.

This guide provides a detailed comparative analysis of the toxicity of methyl formate and its hydrolysis products, formic acid and methanol. Understanding the toxicological profiles of these compounds is critical in research and development settings where they may be used as solvents, reagents, or intermediates. This document summarizes key toxicity data, outlines experimental protocols for toxicity assessment, and visualizes the underlying toxicological pathways.

Executive Summary

Methyl formate, while possessing its own toxic properties, primarily exerts its toxicity through its hydrolysis into formic acid and methanol. Formic acid is a potent metabolic toxin that disrupts cellular respiration, while methanol is a well-known neurotoxin. This guide presents a comparative overview of their acute toxicity across various routes of exposure.

Data Presentation: Comparative Acute Toxicity

The following tables summarize the available acute toxicity data for methyl formate, formic acid, and methanol. The data is presented as LD50 (median lethal dose) for oral and dermal exposure and LC50 (median lethal concentration) for inhalation exposure.

Table 1: Oral Acute Toxicity Data

Chemical	Species	LD50 (mg/kg)
Methyl Formate	Rat	475 - 1500[1]
Mouse	675
Rabbit	1622
Formic Acid	Rat	730 - 1850[2][3]
Mouse	700 - 1100[2][4]
Dog	4000[2][4]
Methanol	Rat	5600 - 5628[5][6]
Mouse	7300[5]
Rabbit	14200 - 14400[5][7]
Human	~5620 (estimated)

Table 2: Inhalation Acute Toxicity Data

Chemical	Species	LC50	Exposure Time
Methyl Formate	Rat	>5.2 mg/L	4 hours
Guinea Pig	5000 ppm (non-lethal for 60 min)[8]	1 hour
Formic Acid	Rat	7.85 mg/L[3][9]	4 hours
Mouse	6200 mg/m³	15 minutes[2][4]
Methanol	Rat	64000 ppm[5][6]	4 hours
Rabbit	81000 mg/m³	14 hours[5]

Table 3: Dermal Acute Toxicity Data

Chemical	Species	LD50 (mg/kg)
Methyl Formate	Rat	>4000
Rabbit	>5000
Formic Acid	-	Data not available
Methanol	Rabbit	15800 - 17100[5][10]

Experimental Protocols

The following are summaries of standard protocols for acute toxicity testing based on OECD guidelines. These methods are widely accepted for regulatory submissions and scientific research.

OECD Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure

This method is designed to determine the acute oral toxicity of a substance.

• Principle: A stepwise procedure where the substance is administered to animals at one of a series of fixed dose levels. The outcome of the test is the identification of a dose that causes evident toxicity but not mortality.

• Test Animals: Typically, young adult female rats are used. Animals are fasted prior to dosing.[11]

• Procedure:

  • Sighting Study: A preliminary study is conducted on a single animal to determine the appropriate starting dose for the main study.[12]

  • Main Study: A group of at least 5 animals is dosed at the selected starting dose.[11]

  • Dosing: The test substance is administered as a single dose by gavage.[11]

  • Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.[11][12]

  • Pathology: A gross necropsy is performed on all animals at the end of the study.

OECD Guideline 403: Acute Inhalation Toxicity

This guideline describes the procedures for assessing the acute inhalation toxicity of a substance.

• Principle: Animals are exposed to the test substance as a gas, vapor, or aerosol in a whole-body or nose-only inhalation chamber for a defined period.[1][13]

• Test Animals: Young adult rats are the preferred species.[1]

• Procedure:

  • Concentration Setting: At least three concentrations are typically tested, plus a control group.[13]

  • Exposure: Animals are exposed for a fixed period, usually 4 hours.[1][13]

  • Observation: Animals are monitored for signs of toxicity during and after exposure for at least 14 days. Observations include respiratory effects, clinical signs, and body weight.[13]

  • Pathology: A full necropsy is performed on all animals.

OECD Guideline 402: Acute Dermal Toxicity

This method is used to determine the acute toxicity of a substance applied to the skin.

• Principle: The test substance is applied to a shaved area of the skin of the test animals.[14]

• Test Animals: Adult rats, rabbits, or guinea pigs with healthy, intact skin are used.[14]

• Procedure:

  • Application: The substance is applied uniformly over an area of at least 10% of the body surface. The treated area is then covered with a porous gauze dressing.[14]

  • Exposure: The exposure period is typically 24 hours.[14]

  • Observation: Animals are observed for signs of toxicity and skin reactions for at least 14 days. Body weight is recorded weekly.[14]

  • Pathology: A gross necropsy is performed on all animals at the end of the observation period.

Mandatory Visualizations

Hydrolysis of Methyl Formate

The initial step in the toxicity of methyl formate is its hydrolysis to formic acid and methanol. This reaction can occur spontaneously in an aqueous environment and is also catalyzed by esterases in the body.

References

• 1. ecomatetechnology.com [ecomatetechnology.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The toxic effects of formate in dissociated primary mouse neural cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of supplementation with methyl-donor nutrients on neurodevelopment and cognition: considerations for future research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regulation of Apoptosis by the Bcl-2 Family of Proteins: Field on a Brink - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methyl formate - IDLH | NIOSH | CDC [cdc.gov]
• 8. Apoptosis regulation by BCL-2 | PPTX [slideshare.net]
• 9. researchgate.net [researchgate.net]
• 10. Folate - Wikipedia [en.wikipedia.org]
• 11. The role of BCL-2 family proteins in regulating apoptosis and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The effect of formate on cytochrome aa3 and on electron transport in the intact respiratory chain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Methanol and formic acid toxicity: biochemical mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mechanisms of cytochrome c release from mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Methyl Formate: A Guide for Laboratory Professionals

Disclaimer: The chemical "methyl piliformate" is not a recognized standard chemical name, and no corresponding safety data or disposal procedures could be found. This guide pertains to methyl formate , a chemically similar and common laboratory solvent, which is presumed to be the intended subject. It is crucial to verify the chemical identity and consult the specific Safety Data Sheet (SDS) provided by the manufacturer before handling and disposing of any chemical.

This document provides essential safety and logistical information for the proper disposal of methyl formate, designed for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance.

I. Immediate Safety and Handling Precautions

Methyl formate is an extremely flammable liquid and vapor that is harmful if swallowed or inhaled and causes serious eye irritation.[1][2][3] Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood, and wear appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Equipment	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).
Skin Protection	Laboratory coat.
Respiratory	Use only with adequate ventilation. If ventilation is inadequate, use a NIOSH-approved respirator.

II. Step-by-Step Disposal Protocol

The proper disposal of methyl formate is managed as hazardous waste due to its flammability and toxicity.

• Waste Collection:

  • Collect waste methyl formate in a designated, leak-proof, and clearly labeled hazardous waste container.

  • The container must be compatible with flammable liquids.

  • Do not mix methyl formate with other waste streams unless compatibility has been confirmed.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "Methyl Formate," and the associated hazards (e.g., "Flammable Liquid," "Toxic").

• Storage:

  • Store the sealed waste container in a designated, cool, and well-ventilated satellite accumulation area, away from sources of ignition such as heat, sparks, and open flames.[1][2][4][5]

  • Ensure the container is tightly closed to prevent the escape of flammable vapors.[1][3]

• Disposal:

  • Arrange for the collection of the hazardous waste by a licensed environmental waste management company.

  • Do not dispose of methyl formate down the drain or in regular trash.[3][4]

III. Spill Management

In the event of a methyl formate spill:

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.

• Eliminate Ignition Sources: Remove all sources of ignition from the area.[3][4]

• Containment: For small spills, absorb the liquid with an inert, non-combustible absorbent material such as dry earth, sand, or vermiculite.[4][6]

• Collection: Use non-sparking tools to collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[6]

• Decontamination: Clean the spill area thoroughly with soap and water.

IV. Quantitative Data for Methyl Formate

Property	Value
CAS Number	107-31-3[1][2][7][8]
Molecular Formula	C₂H₄O₂[8][9]
Molar Mass	60.05 g/mol [5][7][9]
Appearance	Colorless liquid[1][9]
Boiling Point	32 °C (90 °F; 305 K)[9]
Flash Point	-19 °C (-2 °F)[1]
Vapor Density	2.07 (Heavier than air)[6]
Solubility in Water	30% (20°C)[9]

V. Disposal Workflow

A workflow diagram illustrating the proper disposal procedures for methyl formate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. chemos.de [chemos.de]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. nj.gov [nj.gov]
• 5. lobachemie.com [lobachemie.com]
• 6. METHYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Methyl formate CAS 107-31-3 | 800889 [merckmillipore.com]
• 8. Methyl formate | HCOOCH3 | CID 7865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Methyl formate - Wikipedia [en.wikipedia.org]

Essential Safety and Operational Guide for Handling Methyl Formate

Disclaimer: No specific safety data could be found for "Methyl piliformate." Based on the phonetic similarity, this guide pertains to Methyl Formate (CAS No. 107-31-3) . It is imperative to confirm the chemical identity before proceeding with any handling or experimental procedures. This information is intended for researchers, scientists, and drug development professionals and should be used in conjunction with your institution's specific safety protocols.

Methyl formate is a colorless, volatile liquid with an ethereal odor.[1][2] It is highly flammable and poses several health hazards, making strict adherence to safety protocols essential.[3][4][5] This guide provides comprehensive information on personal protective equipment (PPE), handling procedures, and disposal plans to ensure the safe use of methyl formate in a laboratory setting.

Hazard Identification and Personal Protective Equipment (PPE)

Methyl formate is classified as an extremely flammable liquid and vapor.[4][6][7] It is harmful if swallowed or inhaled and causes serious eye irritation.[4][8] It may also cause respiratory irritation.[4][7][8] Therefore, a thorough risk assessment and the consistent use of appropriate PPE are mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Methyl Formate

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Inspect for integrity before each use.	To prevent skin contact. Methyl formate can be absorbed through the skin and cause irritation.[3]
Eye Protection	Chemical safety goggles or a face shield.	To protect against splashes and vapors that can cause serious eye irritation.[3][4]
Skin and Body Protection	Flame-retardant lab coat, long pants, and closed-toe shoes. A chemical-resistant apron is recommended for handling larger quantities.	To minimize skin exposure to spills and protect from fire hazards.[9]
Respiratory Protection	Use in a well-ventilated area, preferably a certified chemical fume hood. If exposure limits are exceeded, use a NIOSH-approved respirator with an organic vapor cartridge.	To avoid inhalation of harmful vapors that can cause respiratory tract irritation and narcotic effects.[3][10]

Safe Handling and Operational Plan

A systematic approach to handling methyl formate is crucial to minimize exposure and reduce the risk of incidents.

Step-by-Step Handling Procedure:

• Preparation:

  • Thoroughly read and understand this safety guide and the specific Safety Data Sheet (SDS) for methyl formate.[3][4][6][7][8]

  • Ensure all necessary PPE is available, in good condition, and properly fitted.

  • Verify that the chemical fume hood and other ventilation systems are functioning correctly.

  • Locate the nearest eyewash station and safety shower before beginning work.[3]

• Handling:

  • Conduct all work with methyl formate inside a certified chemical fume hood.[11]

  • Ground and bond all containers and transfer equipment to prevent static discharge, which can ignite vapors.[3][5][9]

  • Use non-sparking tools and explosion-proof equipment.[3][7]

  • Avoid direct contact with the skin, eyes, and clothing.[4]

  • Keep containers tightly closed when not in use to prevent the release of flammable vapors.[4][8][9]

  • Do not eat, drink, or smoke in areas where methyl formate is handled or stored.[7][8][9]

• Storage:

  • Store methyl formate in a cool, dry, well-ventilated area away from heat, sparks, open flames, and direct sunlight.[5][8][9]

  • Keep containers tightly sealed and store in a flammable liquids cabinet.[10]

  • Store away from incompatible materials such as strong oxidizing agents, acids, and bases.[9]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

• Spill:

  • Evacuate the immediate area.

  • Remove all sources of ignition.[3][4]

  • Ventilate the area.

  • Wear appropriate PPE, including respiratory protection.

  • Contain the spill using an inert absorbent material (e.g., vermiculite, dry sand).[9]

  • Collect the absorbed material into a sealed, properly labeled container for hazardous waste disposal.[9]

  • Clean the spill area with soap and water.[3]

• Fire:

  • Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[3][7]

  • Do not use a direct water stream as it may spread the fire.

  • If the fire is large or cannot be controlled, evacuate the area and contact emergency services.

• First Aid:

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[3][7]

  • Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[3][7]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][4][7]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3][7]

Disposal Plan

All waste containing methyl formate must be treated as hazardous waste.

• Waste Collection:

  • Collect all unused methyl formate and solutions containing it in a dedicated, properly labeled, and sealed waste container.

  • The waste container should be clearly labeled as "Hazardous Waste" with the full chemical name and associated hazards.

• Contaminated Materials:

  • Dispose of all contaminated items, such as gloves, pipette tips, and absorbent materials, in a designated solid hazardous waste container.

  • Do not mix with general laboratory trash.

• Disposal Procedure:

  • Follow your institution's and local regulations for hazardous waste disposal.[11]

  • Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on disposal procedures.

Experimental Workflow and Logical Relationships

To ensure safety and procedural correctness, a clear workflow should be established for all experiments involving methyl formate.

Caption: A logical workflow for the safe handling of Methyl Formate.

References

• 1. Methyl formate | HCOOCH3 | CID 7865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl formate - Wikipedia [en.wikipedia.org]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. nbinno.com [nbinno.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. lobachemie.com [lobachemie.com]
• 8. chemos.de [chemos.de]
• 9. nj.gov [nj.gov]
• 10. CDC - NIOSH Pocket Guide to Chemical Hazards - Methyl formate [cdc.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]